11-Hydroxyrankinidine

Core Science & Biosynthesis

Unveiling 11-Hydroxyrankinidine: A Technical Guide to its Discovery and Isolation from Gelsemium elegans

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the discovery, isolation, and preliminary characterization of 11-hydroxyrankinidine (B241882), a humantenine-type alkaloid derived from the plant Gelsemium elegans. This document outlines the pioneering work that led to its identification and details the experimental protocols for its extraction and purification. Furthermore, it presents the available spectroscopic and toxicological data in a structured format to facilitate further research and drug development endeavors. While the complete biological mechanism of 11-hydroxyrankinidine is still under investigation, this guide lays the foundational knowledge for future studies into its potential pharmacological applications.

Introduction

Gelsemium elegans, a plant known for its potent toxicity, is a rich source of structurally diverse and biologically active indole (B1671886) alkaloids.[1][2] These compounds have garnered significant interest from the scientific community for their potential therapeutic applications, ranging from anti-cancer to analgesic properties.[1][2] Among the myriad of alkaloids isolated from this plant, the humantenine-type alkaloids represent a significant class. This guide focuses on 11-hydroxyrankinidine, a member of this class, first reported by Lin L.Z. et al. in 1989.[3]

Discovery and Initial Identification

The seminal work on the discovery of 11-hydroxyrankinidine was published in the Journal of Natural Products in 1989.[3] This study detailed the isolation and structure elucidation of new humantenine-type alkaloids from the whole plant of Gelsemium elegans. The identification of 11-hydroxyrankinidine was a significant contribution to the understanding of the complex phytochemical profile of this plant species.

Experimental Protocols

The following sections detail the generalized experimental procedures for the isolation and characterization of alkaloids from Gelsemium elegans, based on established methodologies in the field. It is important to note that the specific parameters for the original isolation of 11-hydroxyrankinidine should be referenced from the primary literature by Lin L.Z. et al. (1989).

Plant Material Collection and Preparation

Fresh, whole plant material of Gelsemium elegans is collected and authenticated. The plant material is then air-dried in the shade and pulverized into a coarse powder to increase the surface area for efficient extraction.

Extraction of Crude Alkaloids

The powdered plant material is subjected to extraction with a suitable organic solvent, typically methanol (B129727) or ethanol, at room temperature for an extended period. The extraction process is often repeated multiple times to ensure the exhaustive removal of alkaloids. The resulting extracts are combined and concentrated under reduced pressure to yield a crude extract.

Acid-Base Partitioning for Alkaloid Enrichment

The crude extract is subjected to an acid-base partitioning workflow to selectively isolate the alkaloid fraction. This is a standard procedure for separating basic alkaloids from other neutral and acidic plant metabolites.

References

• 1. Structural Elucidation and Cytotoxic Activity of New Monoterpenoid Indoles from Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 11-Hydroxyrankinidine - Immunomart [immunomart.com]

Biosynthesis of 11-Hydroxyrankinidine in Plants: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of 11-hydroxyrankinidine (B241882), a monoterpenoid indole (B1671886) alkaloid (MIA) found in plants of the genus Gelsemium. While the complete enzymatic cascade leading to 11-hydroxyrankinidine has not been fully elucidated, this document synthesizes current knowledge on MIA biosynthesis, highlighting the key enzymatic steps, intermediates, and regulatory mechanisms likely involved. It also presents relevant quantitative data, detailed experimental protocols, and visual representations of the proposed pathways and workflows to facilitate further research in this area.

Introduction to 11-Hydroxyrankinidine and its Biosynthetic Origin

11-Hydroxyrankinidine is a member of the complex family of monoterpenoid indole alkaloids, which are synthesized by a diverse range of plant species, including those from the Apocynaceae, Loganiaceae, and Rubiaceae families. These alkaloids originate from the condensation of tryptamine, derived from the shikimate pathway, and the monoterpenoid secologanin (B1681713), produced via the methylerythritol phosphate (B84403) (MEP) or mevalonate (B85504) (MVA) pathway. The initial steps of MIA biosynthesis, leading to the central intermediate strictosidine (B192452), are well-conserved across different plant species. Subsequent enzymatic modifications, often catalyzed by cytochrome P450 monooxygenases (CYPs), lead to the vast structural diversity observed in this class of natural products.

Proposed Biosynthetic Pathway of 11-Hydroxyrankinidine

The biosynthesis of 11-hydroxyrankinidine is proposed to proceed through several key stages, starting from the universal precursors of MIAs.

Formation of the Core Indole Alkaloid Scaffold

The initial and well-characterized phase of MIA biosynthesis involves the formation of strictosidine.

• Tryptamine and Secologanin Condensation: Tryptamine and secologanin are condensed in a Pictet-Spengler reaction catalyzed by strictosidine synthase (STR) to form strictosidine.

• Deglycosylation: The glucose moiety of strictosidine is hydrolyzed by strictosidine β-D-glucosidase (SGD) , yielding a highly reactive aglycone. This unstable intermediate serves as the precursor for various MIA skeletons.

Biosynthesis of the Humantenine-Type Skeleton

Following the formation of the strictosidine aglycone, a series of complex rearrangements and enzymatic modifications lead to the formation of the humantenine-type skeleton, of which rankinidine (B1678811) is a member. While the exact enzymatic steps are not fully characterized, they are thought to involve a series of oxidations, reductions, and cyclizations.

The Final Hydroxylation Step: Formation of 11-Hydroxyrankinidine

The terminal step in the biosynthesis of 11-hydroxyrankinidine is the hydroxylation of rankinidine at the C-11 position. Based on the known biochemistry of MIA biosynthesis, this reaction is hypothesized to be catalyzed by a cytochrome P450 monooxygenase .

• Enzyme: A putative Rankinidine 11-hydroxylase (EC number not yet assigned).

• Substrate: Rankinidine

• Product: 11-Hydroxyrankinidine

• Cofactors: NADPH and O₂

The identification and characterization of this specific CYP enzyme remain a key area for future research. Transcriptome analysis of Gelsemium species has revealed a multitude of CYP genes, providing a rich resource for identifying candidate genes for this reaction through co-expression analysis with known MIA biosynthetic genes.

Quantitative Data on Alkaloid Content in Gelsemium

Quantitative analysis of alkaloid content in Gelsemium species provides valuable information on the accumulation of these compounds in different plant tissues. The following table summarizes representative quantitative data for major alkaloids found in Gelsemium elegans. While data for 11-hydroxyrankinidine itself is scarce, the concentrations of related alkaloids provide a context for its potential abundance.

Alkaloid	Plant Part	Concentration (µg/g dry weight)	Analytical Method	Reference
Gelsemine	Root	150 - 500	HPLC-UV	[1]
Koumine	Root	200 - 800	HPLC-UV	[1]
Gelsenicine	Root	50 - 200	HPLC-UV	[1]
Humantenine	Aerial Parts	10 - 50	LC-MS/MS	[2]
Rankinidine	Aerial Parts	Not specified	LC-MS/MS	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 11-hydroxyrankinidine biosynthesis.

Metabolite Extraction and Analysis from Gelsemium Tissue

This protocol describes a general method for the extraction and analysis of alkaloids from Gelsemium plant material using liquid chromatography-mass spectrometry (LC-MS).

Materials:

• Fresh or freeze-dried Gelsemium tissue (leaves, stems, roots)

• Liquid nitrogen

• 80% Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Centrifuge

• Ultrasonic bath

• Rotary evaporator or nitrogen evaporator

• HPLC system coupled to a mass spectrometer (e.g., Q-TOF or Triple Quadrupole)

• C18 reversed-phase HPLC column

Procedure:

• Sample Preparation: Grind fresh plant tissue to a fine powder in liquid nitrogen. Weigh approximately 100 mg of the powdered tissue into a microcentrifuge tube.

• Extraction: Add 1 mL of 80% methanol to the tube. Vortex thoroughly and then sonicate for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the sample at 13,000 rpm for 10 minutes to pellet the cell debris.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Re-extraction (Optional): To maximize yield, the pellet can be re-extracted with another 1 mL of 80% methanol, and the supernatants combined.

• Solvent Evaporation: Evaporate the methanol from the combined supernatants using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 200 µL of 50% methanol containing 0.1% formic acid. Vortex and centrifuge to remove any insoluble material.

• LC-MS Analysis: Inject an appropriate volume (e.g., 5-10 µL) of the reconstituted extract onto the LC-MS system.

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would be a linear increase from 5% to 95% B over 30 minutes.

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode, collecting full scan data and fragmentation data (MS/MS) for identification.

Heterologous Expression and Functional Characterization of a Candidate Cytochrome P450

This protocol outlines a general workflow for expressing a candidate plant CYP gene in a heterologous host (e.g., Saccharomyces cerevisiae) and assaying its enzymatic activity.

Materials:

• Yeast expression vector (e.g., pYES-DEST52)

• Competent S. cerevisiae cells (e.g., WAT11 strain)

• Yeast transformation reagents

• Selective yeast media (e.g., SC-Ura with galactose)

• Substrate (Rankinidine)

• Microsome isolation buffer

• NADPH

• Ultrafiltration devices

Procedure:

• Gene Cloning: Clone the full-length coding sequence of the candidate CYP gene into the yeast expression vector.

• Yeast Transformation: Transform the expression construct into competent yeast cells using a standard protocol (e.g., lithium acetate (B1210297) method).

• Protein Expression: Grow the transformed yeast cells in selective media containing galactose to induce protein expression.

• Microsome Isolation: Harvest the yeast cells and prepare microsomal fractions, which contain the membrane-bound CYPs.

• Enzyme Assay:

  • Set up a reaction mixture containing the isolated microsomes, NADPH, and the substrate (rankinidine) in a suitable buffer.

  • Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.

  • Stop the reaction by adding a quenching solvent (e.g., ice-cold acetonitrile).

• Product Analysis: Analyze the reaction mixture by LC-MS to detect the formation of the hydroxylated product (11-hydroxyrankinidine). Compare the results to a control reaction without the enzyme or without NADPH.

Visualizations

The following diagrams illustrate the proposed biosynthetic pathway and a typical experimental workflow for enzyme characterization.

Caption: Proposed biosynthetic pathway of 11-Hydroxyrankinidine.

Caption: Experimental workflow for functional characterization of a candidate rankinidine 11-hydroxylase.

Conclusion and Future Directions

The biosynthesis of 11-hydroxyrankinidine represents an intriguing area of plant natural product chemistry. While the upstream pathway leading to the core monoterpenoid indole alkaloid skeleton is relatively well understood, the late-stage tailoring enzymes, particularly the proposed rankinidine 11-hydroxylase, remain to be discovered. The combination of transcriptomic data mining, heterologous expression, and in vitro enzyme assays provides a powerful toolbox for the identification and characterization of these missing biosynthetic genes. Elucidation of the complete pathway will not only advance our fundamental understanding of plant specialized metabolism but also open avenues for the biotechnological production of this and other valuable alkaloids.

References

• 1. Toxicokinetics of 11 Gelsemium Alkaloids in Rats by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A mass spectrometry imaging approach on spatiotemporal distribution of multiple alkaloids in Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical properties of 11-Hydroxyrankinidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyrankinidine is a naturally occurring humantenine-type oxindole (B195798) alkaloid isolated from the plant Gelsemium elegans. This technical guide provides a summary of its known physical and chemical properties. However, a comprehensive analysis, including detailed experimental protocols and complete spectral data, is limited by the accessibility of the primary research literature. Further investigation is required to fully elucidate its pharmacological profile and potential as a therapeutic agent.

Introduction

11-Hydroxyrankinidine belongs to the class of humantenine-type alkaloids, which are characterized by a complex polycyclic structure. It was first isolated and identified in 1989 from Gelsemium elegans, a plant known for its diverse array of biologically active indole (B1671886) alkaloids. While the general pharmacological properties of alkaloids from this plant, such as anti-inflammatory, analgesic, and cytotoxic effects, are recognized, specific data for 11-Hydroxyrankinidine remains limited.

Physical and Chemical Properties

The fundamental physical and chemical properties of 11-Hydroxyrankinidine are summarized below. It is important to note that detailed spectral data such as ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy, along with specific optical rotation and melting point, are contained within the primary literature which could not be accessed in its entirety.

Table 1: Physical and Chemical Properties of 11-Hydroxyrankinidine

Property	Value	Source
Molecular Formula	C₂₀H₂₄N₂O₄	[1]
Molecular Weight	356.42 g/mol	[1]
CAS Number	122590-03-8	[1]
Appearance	Not Reported	-
Melting Point	Not Reported	-
Boiling Point	Not Reported	-
Solubility	Soluble in DMSO	[1]
Optical Rotation	Not Reported	-

Spectral Data

The initial characterization of 11-Hydroxyrankinidine was performed using various spectroscopic techniques, including ¹H NMR, ¹³C NMR, APT, 2D-COSY, and 2D-HETCOR. While the full spectral data is not publicly available, some ¹H NMR data was reported in the primary literature.

Table 2: ¹H NMR Spectral Data of 11-Hydroxyrankinidine

Detailed ¹H NMR chemical shifts (ppm) and coupling constants (Hz) are reported in the primary publication but could not be fully accessed.

Note on other spectral data:

• ¹³C NMR: The number of signals and their chemical shifts are crucial for confirming the carbon skeleton. This data is unavailable.

• Mass Spectrometry (MS): The fragmentation pattern would provide valuable information for structural elucidation and identification. This data is unavailable.

• Infrared (IR) Spectroscopy: The characteristic absorption bands would indicate the presence of functional groups such as hydroxyl (-OH), carbonyl (C=O), and N-H bonds. This data is unavailable.

• Ultraviolet (UV) Spectroscopy: The absorption maxima would provide information about the chromophoric system within the molecule. This data is unavailable.

Experimental Protocols

Detailed experimental protocols for the isolation and purification of 11-Hydroxyrankinidine from Gelsemium elegans are described in the primary research article. The general procedure for isolating alkaloids from this plant typically involves solvent extraction of the plant material, followed by acid-base extraction to separate the alkaloidal fraction, and subsequent chromatographic techniques to isolate individual compounds.

General Alkaloid Extraction from Gelsemium elegans

A general workflow for the isolation of alkaloids from Gelsemium species is outlined below. The specific details of solvents, columns, and elution gradients for 11-Hydroxyrankinidine are not available.

Figure 1: Generalized Alkaloid Isolation Workflow

Synthesis

To date, no total synthesis of 11-Hydroxyrankinidine has been reported in the scientific literature. The synthesis of related humantenine-type alkaloids is a complex challenge due to their intricate polycyclic architecture and multiple stereocenters.

Biological Activity and Signaling Pathways

There is a lack of specific studies on the biological activity and mechanism of action of 11-Hydroxyrankinidine. However, alkaloids isolated from Gelsemium elegans are known to exhibit a range of pharmacological effects, including:

• Anti-inflammatory and Analgesic Activity: Many alkaloids from this plant have shown potent anti-inflammatory and pain-relieving properties.

• Cytotoxic Activity: Some Gelsemium alkaloids have demonstrated cytotoxicity against various cancer cell lines.

The potential signaling pathways modulated by 11-Hydroxyrankinidine are unknown. Research on other indole alkaloids suggests possible interactions with neurotransmitter receptors, ion channels, or enzymes involved in cell signaling cascades. Given the presence of a hydroxyl group, this compound may exhibit different binding affinities and metabolic pathways compared to its non-hydroxylated analog, rankinidine.

The relationship between the structure of humantenine-type alkaloids and their biological activity is an area of active research. The specific stereochemistry and functional groups on the molecule are expected to play a critical role in its pharmacological profile.

Figure 2: Potential Areas of Biological Investigation

Conclusion and Future Directions

11-Hydroxyrankinidine is a structurally interesting natural product with potential for further pharmacological investigation. The current body of knowledge is significantly limited by the lack of publicly available detailed experimental and spectral data. Future research should focus on:

• Re-isolation and full spectroscopic characterization: To provide the scientific community with a complete and verifiable dataset.

• Total synthesis: To enable the preparation of larger quantities for extensive biological testing and the generation of analogs for structure-activity relationship studies.

• In-depth pharmacological screening: To identify its specific biological targets and mechanisms of action.

A thorough understanding of the physical, chemical, and biological properties of 11-Hydroxyrankinidine will be crucial in determining its potential for development as a novel therapeutic agent.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]

An In-depth Technical Guide to the Potential Therapeutic Targets of 11-Hydroxyrankinidine and Related Gelsemium Alkaloids

For Researchers, Scientists, and Drug Development Professionals

While specific therapeutic targets for 11-Hydroxyrankinidine have not been extensively documented in publicly available research, its structural relatives, the alkaloids isolated from Gelsemium elegans, have been the subject of numerous pharmacological studies. This guide consolidates the existing data on these related compounds to infer potential therapeutic avenues for 11-Hydroxyrankinidine and to provide a comprehensive resource for researchers in drug discovery and development. The diverse biological activities of Gelsemium alkaloids, including anti-tumor, anti-inflammatory, analgesic, and neuromodulatory effects, suggest a rich landscape of potential molecular targets.

Potential Therapeutic Areas

Based on the bioactivities of structurally similar alkaloids, 11-Hydroxyrankinidine could potentially be investigated for the following therapeutic applications:

• Oncology: Many Gelsemium alkaloids exhibit cytotoxic effects against a range of cancer cell lines.

• Neuropharmacology: Several alkaloids from this family modulate the activity of key neurotransmitter receptors in the central nervous system, indicating potential for treating anxiety, pain, and other neurological disorders.

• Inflammatory Diseases: The anti-inflammatory properties of these compounds suggest their potential in treating conditions characterized by chronic inflammation.

Quantitative Bioactivity Data of Gelsemium Alkaloids

The following tables summarize the cytotoxic and neuromodulatory activities of various alkaloids isolated from Gelsemium elegans. This data provides a baseline for understanding the potential potency of 11-Hydroxyrankinidine and for prioritizing future screening efforts.

Table 1: Cytotoxic Activity of Gelsemium Alkaloids against Cancer Cell Lines

Alkaloid	Cell Line	Assay Type	IC50 Value	Citation
Gelsebamine	A-549 (Human Lung Adenocarcinoma)	SRB	6.34 x 10⁻⁷ M	[1]
(+) Gelsemine	PC12 (Rat Pheochromocytoma)	MTT	31.59 µM	[2]
Crude Methanol Extract	CaOV-3 (Human Ovarian Cancer)	MTT	5 µg/ml (after 96h)	[3][4]
Crude Methanol Extract	MDA-MB-231 (Human Breast Cancer)	MTT	40 µg/ml (after 96h)	[3][4]
Total Alkaloids	K562 (Human Myelogenous Leukemia)	MTT	49.07 µg/mL	[5]
Total Alkaloids	A549 (Human Lung Adenocarcinoma)	MTT	63.98 µg/mL	[5]
Total Alkaloids	HeLa (Human Cervical Cancer)	MTT	32.63 µg/mL	[5]
Total Alkaloids	PC-3 (Human Prostate Cancer)	MTT	82.24 µg/mL	[5]
Compound 2 (from G. elegans)	K562 (Human Myelogenous Leukemia)	MTT	57.02 µM	[5]
(4R)-19-oxo-gelsevirine N4-oxide	RAW 264.7 (Mouse Macrophage)	Nitric Oxide Production	6.18 ± 1.07 µM	[6]
10,11-dimethoxy-N1-demethoxy-gelsemamide	RAW 264.7 (Mouse Macrophage)	Nitric Oxide Production	12.2 ± 1.02 µM	[6]

Table 2: Neuromodulatory Activity of Gelsemium Alkaloids

Alkaloid	Receptor	Effect	IC50 Value	Citation
Koumine (B8086292)	Glycine (B1666218) Receptor (α1)	Inhibition	31.5 ± 1.7 µM	[7][8]
Gelsevirine	Glycine Receptor (α1)	Inhibition	40.6 ± 8.2 µM	[7][8]
Koumine	GABA-A Receptor	Inhibition	142.8 µM	[9]
Gelsemine	GABA-A Receptor	Inhibition	170.8 µM	[9]
Gelsevirine	GABA-A Receptor	Inhibition	251.5 µM	[9]
Gelsemine	Glycine Receptors (native)	Inhibition	~40-42 µM	[8]

Key Signaling Pathways and Mechanisms of Action

The diverse biological effects of Gelsemium alkaloids are underpinned by their interaction with multiple signaling pathways. Understanding these pathways is crucial for elucidating the mechanism of action of 11-Hydroxyrankinidine and for identifying potential biomarkers of its activity.

Several Gelsemium alkaloids, notably koumine and gelsemine, exert their effects on the central nervous system by modulating inhibitory neurotransmitter receptors.[7][8][9] Their analgesic properties are also linked to the suppression of neuroinflammation.[10][11]

Neuromodulatory and analgesic pathways of Gelsemium alkaloids.

The anti-cancer activity of Gelsemium alkaloids appears to be mediated through the induction of apoptosis and cell cycle arrest in cancer cells.[12]

Anti-tumor mechanisms of Gelsemium alkaloids.

Experimental Protocols

Detailed methodologies are essential for the replication and extension of these findings to 11-Hydroxyrankinidine.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

This colorimetric assay is a standard method for assessing cell metabolic activity and, by inference, cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat cells with various concentrations of the test compound (e.g., 11-Hydroxyrankinidine) and a vehicle control. Incubate for a specified period (e.g., 24, 48, 72, or 96 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

SRB (Sulphorhodamine B) Assay:

This assay is based on the ability of the SRB dye to bind to protein components of cells.

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Cell Fixation: After treatment, fix the cells with a cold solution of 10% (w/v) trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: Wash the plates with water and stain with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Washing: Remove the SRB solution and wash the plates with 1% (v/v) acetic acid to remove unbound dye.

• Dye Solubilization: Air-dry the plates and solubilize the bound dye with 10 mM Tris base solution.

• Absorbance Measurement: Measure the absorbance at 510 nm.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

Two-Electrode Voltage Clamp (TEVC) on Xenopus Oocytes:

This technique is used to study the activity of ion channels expressed in a heterologous system.

• Oocyte Preparation: Harvest and defolliculate Xenopus laevis oocytes.

• cRNA Injection: Inject oocytes with cRNA encoding the target ion channel subunits (e.g., glycine or GABA-A receptors).

• Incubation: Incubate the oocytes for 2-7 days to allow for receptor expression.

• Electrophysiological Recording: Place an oocyte in a recording chamber and impale it with two microelectrodes filled with KCl. Clamp the membrane potential at a holding potential (e.g., -60 mV).

• Compound Application: Perfuse the oocyte with a solution containing the agonist (e.g., glycine or GABA) to elicit a current. Apply the test compound (e.g., 11-Hydroxyrankinidine) in the presence of the agonist to assess its modulatory effects.

• Data Analysis: Measure the peak current amplitude in the presence and absence of the test compound to determine the percentage of inhibition or potentiation and calculate the IC50 or EC50 value.

Experimental Workflow for Target Identification and Validation

The following workflow outlines a systematic approach for identifying and validating the therapeutic targets of 11-Hydroxyrankinidine.

Workflow for target identification of 11-Hydroxyrankinidine.

Conclusion

While direct experimental data on 11-Hydroxyrankinidine is currently limited, the wealth of information available for related Gelsemium alkaloids provides a strong foundation for initiating a drug discovery program centered on this compound. The potential for dual activity in oncology and neuropharmacology makes it an intriguing candidate for further investigation. The experimental protocols and workflows outlined in this guide offer a rational approach to elucidating its mechanism of action and identifying its primary therapeutic targets. Researchers are encouraged to leverage this information to design and execute studies that will unlock the full therapeutic potential of 11-Hydroxyrankinidine.

References

• 1. ir.xtbg.ac.cn [ir.xtbg.ac.cn]
• 2. The Difference in Cytotoxic Activity between Two Optical Isomers of Gelsemine from Gelsemium elegans Benth. on PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. msptm.org [msptm.org]
• 4. researchgate.net [researchgate.net]
• 5. Structural Elucidation and Cytotoxic Activity of New Monoterpenoid Indoles from Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors [mdpi.com]
• 8. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Experimental and Computational Investigation of the Target and Mechanisms of Gelsemium Alkaloids in the Central Nervous System [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Analgesic effects and pharmacologic mechanisms of the Gelsemium alkaloid koumine on a rat model of postoperative pain [ouci.dntb.gov.ua]
• 12. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms [mdpi.com]

known biological activity of Gelsemium elegans alkaloids

An In-depth Technical Guide on the Biological Activities of Gelsemium elegans Alkaloids

Introduction

Gelsemium elegans (Benth.), a member of the Loganiaceae family, is a highly poisonous plant native to Southeast Asia.[1] Despite its toxicity, it has been used in traditional folk medicine for various ailments, including pain, skin ulcers, and even cancer.[2][3] The plant is a rich source of complex monoterpenoid indole (B1671886) alkaloids, which are responsible for both its therapeutic potential and its profound toxicity.[1][4] These alkaloids can be broadly classified into six structural types: koumine (B8086292), gelsemine, gelsedine (B1204677), humantenine, sarpagine, and yohimbane.[3][4]

This technical guide provides a comprehensive overview of the known biological activities of the principal alkaloids from G. elegans. It is intended for researchers, scientists, and drug development professionals, summarizing quantitative data, detailing key experimental protocols, and visualizing the underlying molecular mechanisms and workflows. The narrow therapeutic index of these compounds necessitates a thorough understanding of their pharmacology and toxicology for any potential therapeutic development.[1][5]

Neuropharmacological Activities: Anxiolysis and Analgesia

Several G. elegans alkaloids exhibit significant anxiolytic and analgesic properties. These effects are primarily mediated through the modulation of inhibitory neurotransmitter receptors in the central nervous system (CNS).

Anxiolytic Activity

Gelsemine, koumine, and gelsevirine (B199093) have demonstrated potent anxiolytic effects in various preclinical models without impairing spontaneous motor activity.[6][7] Notably, low doses of koumine have shown significant anti-anxiety effects, which may be linked to its ability to increase the levels of neurosteroids like allopregnanolone (B1667786) in the hippocampus.[1] The anxiolytic action of these alkaloids is believed to involve agonist activity at glycine (B1666218) receptors (GlyR) in the brain.[6][8]

Analgesic Activity

The total alkaloids of G. elegans are effective against neuropathic pain, rheumatoid arthritis, and tumor-related pain.[1] Koumine has been shown to alleviate both inflammatory and neuropathic pain, an effect partially mediated by the upregulation of the neurosteroid allopregnanolone in the spinal cord.[9][10] Gelsemine produces potent and specific antinociception in chronic pain models by acting as a potential agonist at spinal α3 glycine receptors, which in turn stimulates allopregnanolone biosynthesis.[4][11] A key advantage noted in studies is that, unlike morphine, the analgesic effects of these alkaloids do not appear to induce tolerance.[1]

Table 1: Quantitative Data on Neuropharmacological Activities

Alkaloid	Activity	Model System	Effective Dose / IC₅₀	Reference(s)
Gelsemine	Anxiolytic	Mouse Models	0.0001 - 1 µM	[4]
Koumine	Anxiolytic	Mouse Models	5 - 10 µg/kg	[1]
Gelsemine	GlyR Modulation	Recombinant GlyRs	IC₅₀: 10.36 µM	[12]
Koumine	GlyR Modulation	Recombinant α1 GlyRs	IC₅₀: 9.587 µM / 31.5 µM	[12][13]
Gelsevirine	GlyR Modulation	Recombinant GlyRs	IC₅₀: 82.94 µM / 40.6 µM	[12][13]
Gelsenicine	GABAAR Modulation	Recombinant GABAARs	EC₅₀: 192.1 µM	[12]

Mechanism of Neurotransmission Modulation

The primary mechanism for the neuropharmacological and toxic effects of many G. elegans alkaloids is their interaction with inhibitory ligand-gated ion channels in the CNS. Gelsemine, koumine, and gelsevirine are known modulators of both Glycine Receptors (GlyR) and GABA-A Receptors (GABAAR).[12][13] Binding to these receptors enhances the influx of chloride ions (Cl⁻), leading to hyperpolarization of the neuronal membrane and an inhibitory postsynaptic potential (IPSP). At therapeutic doses, this inhibition produces analgesic and anxiolytic effects. At toxic concentrations, particularly with highly potent alkaloids like gelsenicine acting on GABAARs, this widespread neuronal inhibition leads to respiratory depression, paralysis, and death.[14][15][16]

Caption: Neuronal inhibition by Gelsemium alkaloids via GABAAR and GlyR modulation.

Anti-inflammatory and Immunomodulatory Activities

G. elegans alkaloids possess significant anti-inflammatory and immunomodulatory properties, targeting key pathways in the immune response.

Anti-inflammatory Effects

The total alkaloids have been shown to suppress the synthesis and release of inflammatory prostaglandins.[1] Koumine attenuates neuroinflammation by inhibiting the activation of microglia and astrocytes and reducing the production of proinflammatory cytokines.[17][18] It can also alleviate intestinal barrier dysfunction and inflammation induced by lipopolysaccharide (LPS) by activating the Nrf2 signaling pathway.[1] Geleganimine B, a bisindole alkaloid, suppresses LPS-induced pro-inflammatory factors in BV2 microglial cells with an IC₅₀ value of 10.2 μM.[19][20]

Immunomodulatory Effects

Koumine has been observed to inhibit the proliferation of CD4+ T lymphocytes and can induce the differentiation of Th1 cells into Th2 cells, suggesting a role in modulating immune balance.[1] More recent work has identified gelsevirine as a novel, specific inhibitor of the STING (Stimulator of Interferon Genes) pathway, which is central to the innate immune response to cytosolic DNA.[21][22]

Table 2: Quantitative Data on Anti-inflammatory & Immunomodulatory Activity

Alkaloid	Activity	Model System	IC₅₀	Reference(s)
Geleganimine B	Suppression of pro-inflammatory factors	LPS-induced BV2 microglia	10.2 µM	[19][20]
Koumine	Inhibition of microglia M1 polarization	LPS-induced BV2 microglia	25 - 200 µM (Dose-dependent)	[17][23]
Gelsevirine	Inhibition of STING pathway	Macrophages	10 µM (Effective Dose)	[21]

Signaling Pathway: Koumine and Nrf2/HO-1

Koumine exerts its anti-neuroinflammatory effects by modulating microglial polarization. It activates the Nrf2/HO-1 signaling pathway, which promotes a switch from the pro-inflammatory M1 microglial phenotype to the anti-inflammatory M2 phenotype, thereby suppressing the release of inflammatory mediators.[18]

Caption: Koumine promotes microglial polarization from M1 to M2 via the Nrf2/HO-1 pathway.

Signaling Pathway: Gelsevirine and STING Inhibition

Gelsevirine acts as a direct inhibitor of STING. It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing its dimerization and activation. Furthermore, it promotes K48-linked ubiquitination and subsequent degradation of STING, effectively shutting down the downstream production of type I interferons and other inflammatory cytokines.[21][22]

Caption: Gelsevirine inhibits the STING pathway by direct binding and promoting degradation.

Antitumor Activity

Various indole alkaloids from G. elegans have demonstrated cytotoxic effects against a range of cancer cell lines in vitro and in vivo.[1] Koumine has been shown to inhibit the proliferation of human breast cancer (MCF-7) and colon cancer (SW480) cells, inducing apoptosis and causing cell cycle arrest.[1][23] The mechanism in breast cancer cells involves up-regulating the pro-apoptotic Bax/Bcl-2 ratio and caspase-3 expression.[23] Gelsebanine shows strong cytotoxicity against the A549 human lung adenocarcinoma cell line, while gelsedine is effective against the A431 human epidermoid carcinoma cell line.[1]

Table 3: Quantitative Data on In Vitro Cytotoxic Activity

Alkaloid / Extract	Cell Line	Activity	IC₅₀	Reference(s)
Koumine	MCF-7 (Breast Cancer)	Proliferation Inhibition	124 µg/mL (at 72h)	[23]
Gelsebanine	A549 (Lung Adenocarcinoma)	Cytotoxicity	Not specified	[1]
Gelsedine	A431 (Epidermoid Carcinoma)	Cytotoxicity	Not specified	[1]
Methanol Extract	CaOV-3 (Ovarian Cancer)	Cytotoxicity	5 µg/mL (at 96h)	[24]
Methanol Extract	MDA-MB-231 (Breast Cancer)	Cytotoxicity	40 µg/mL (at 96h)	[24]

Toxicity

The entire G. elegans plant is highly toxic, with the roots and young leaves containing the highest concentration of toxic alkaloids.[1] Poisoning primarily affects the nervous, digestive, and respiratory systems, with respiratory failure being the main cause of death.[1][16] Gelsenicine is considered the most toxic component, while koumine, the most abundant alkaloid, is significantly less toxic.[25]

Table 4: Quantitative Data on Acute Toxicity (LD₅₀ in Mice)

Alkaloid / Extract	Route of Administration	LD₅₀	Reference(s)
Total Alkaloids	Oral	15 mg/kg	[1]
Total Alkaloids	Intraperitoneal (i.p.)	4 mg/kg	[1]
Gelsemine	Not specified	53.9 mg/kg	[8]
Koumine	Intraperitoneal (i.p.)	~100 mg/kg	[8][25]
Gelsevirine	Not specified	37.8 mg/kg	[8]
Gelsenicine	Intraperitoneal (i.p.)	~0.128 mg/kg	[25]

Experimental Protocols

This section details the methodologies for key experiments cited in the study of G. elegans alkaloids.

In Vivo Models for Analgesia and Anxiolysis

• Acetic Acid-Induced Writhing Test (Analgesia): Mice are injected intraperitoneally (i.p.) with acetic acid to induce abdominal constrictions (writhes). Test compounds are administered prior to the acetic acid challenge. The number of writhes over a set period is counted, with a reduction indicating an analgesic effect.[9]

• Hot-Plate Test (Analgesia): Animals are placed on a heated surface maintained at a constant temperature. The latency to a pain response (e.g., licking paws, jumping) is measured. An increase in latency after drug administration indicates central analgesic activity.[1]

• Elevated Plus-Maze (EPM) Test (Anxiolysis): The apparatus consists of four arms (two open, two enclosed) raised from the floor. Anxiolytic compounds increase the time spent and the number of entries into the open arms.[6]

• Light-Dark Transition Model (Anxiolysis): This test uses a box divided into a dark, enclosed compartment and a brightly lit compartment. The time spent in the light compartment and the number of transitions between compartments are measured. Anxiolytics increase these parameters.[6]

In Vitro Assays for Cytotoxicity and Inflammation

• MTT Assay (Cytotoxicity/Cell Viability): Cells are seeded in 96-well plates and treated with varying concentrations of the test alkaloid. After incubation, MTT reagent is added, which is converted by viable cells into a purple formazan (B1609692) product. The absorbance, measured with a spectrophotometer, is proportional to the number of viable cells. This is used to calculate IC₅₀ values.[23]

• LPS-Induced Inflammation in Macrophages/Microglia: Cell lines like RAW264.7 or BV2 are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response. The test alkaloid is added before or after LPS stimulation. Supernatants are collected to measure cytokine levels (e.g., TNF-α, IL-6) via ELISA, and cell lysates are used for Western blot or RT-PCR analysis of inflammatory pathway proteins and genes.[18][19]

Electrophysiological Recordings

• Two-Electrode Voltage Clamp (TEVC): This technique is used to study the effect of alkaloids on ion channels expressed in Xenopus oocytes. Oocytes are injected with cRNA encoding the receptor subunits of interest (e.g., GlyR or GABAAR). The oocytes are then voltage-clamped, and currents elicited by the agonist (e.g., glycine or GABA) are recorded in the absence and presence of the test alkaloid to determine inhibitory (IC₅₀) or potentiating (EC₅₀) effects.[12][13]

General Workflow for Bioactivity Screening

The investigation of a novel alkaloid typically follows a multi-step process from initial screening to in-depth mechanistic studies, both in vitro and in vivo.

Caption: A typical workflow for screening the biological activity of a purified alkaloid.

Conclusion

The alkaloids of Gelsemium elegans represent a fascinating class of natural products with a pronounced duality. On one hand, they exhibit potent and therapeutically relevant biological activities, including analgesic, anxiolytic, anti-inflammatory, and antitumor effects. On the other, their extreme toxicity, primarily due to potent inhibition of central nervous system function, presents a significant barrier to clinical application. The data clearly indicate a very narrow therapeutic index for the crude extracts and many of the constituent alkaloids.

Future research should focus on synthetic modification of these alkaloid scaffolds to dissociate therapeutic efficacy from toxicity. A deeper understanding of the specific interactions with receptor subtypes and the downstream signaling pathways, such as those involving Nrf2 and STING, will be critical for designing safer and more effective derivatives for drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The active alkaloids of Gelsemium elegans Benth. are potent anxiolytics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The active alkaloids of Gelsemium elegans Benth. are potent anxiolytics | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Effects of koumine, an alkaloid of Gelsemium elegans Benth., on inflammatory and neuropathic pain models and possible mechanism with allopregnanolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Experimental and Computational Investigation of the Target and Mechanisms of Gelsemium Alkaloids in the Central Nervous System [mdpi.com]
• 13. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Gelsemine - Wikipedia [en.wikipedia.org]
• 15. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Koumine Attenuates Neuroglia Activation and Inflammatory Response to Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Koumine ameliorates neuroinflammation by regulating microglia polarization via activation of Nrf2/HO-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Bisindole alkaloids with neural anti-inflammatory activity from Gelsemium elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 22. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. medchemexpress.com [medchemexpress.com]
• 24. researchgate.net [researchgate.net]
• 25. Gelsemium elegans Poisoning: A Case with 8 Months of Follow-up and Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Cytotoxicity Screening of 11-Hydroxyrankinidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical framework for the preliminary cytotoxicity screening of 11-Hydroxyrankinidine. As of the latest literature review, specific experimental data on the cytotoxicity of 11-Hydroxyrankinidine is not publicly available. The data presented herein is hypothetical and extrapolated from studies on structurally related indole (B1671886) alkaloids for illustrative purposes.

Introduction

Indole alkaloids represent a diverse class of natural products with significant therapeutic potential, including anticancer activity.[1][2][3] Several members of this family have demonstrated potent cytotoxicity against a range of cancer cell lines, often through the modulation of critical cellular signaling pathways.[3][4] 11-Hydroxyrankinidine, an indole alkaloid, is a compound of interest for its potential as a novel cytotoxic agent. This guide outlines a comprehensive approach to its preliminary cytotoxicity screening, providing standardized protocols and data presentation formats to facilitate evaluation and further development.

Data Presentation: Hypothetical Cytotoxicity Profile

A preliminary cytotoxicity screening of 11-Hydroxyrankinidine would involve evaluating its effect on the proliferation of various human cancer cell lines and a normal cell line to assess selectivity. The half-maximal inhibitory concentration (IC50), the concentration of a drug that inhibits cell growth by 50%, is a key parameter.

Table 1: Hypothetical IC50 Values of 11-Hydroxyrankinidine against Human Cancer and Normal Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h Exposure
MCF-7	Breast Adenocarcinoma	8.5
A549	Lung Carcinoma	12.2
HeLa	Cervical Carcinoma	9.8
HT-29	Colorectal Adenocarcinoma	15.1
MIA PaCa-2	Pancreatic Carcinoma	10.5
WI-38	Normal Human Lung Fibroblast	> 50

Data is hypothetical and based on typical ranges observed for cytotoxic indole alkaloids.[1][5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of cytotoxicity data.

Cell Culture and Maintenance

• Cell Lines: Human cancer cell lines (MCF-7, A549, HeLa, HT-29, MIA PaCa-2) and a normal human cell line (WI-38) would be obtained from a reputable cell bank (e.g., ATCC).

• Culture Medium: Cells would be cultured in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells would be maintained in a humidified incubator at 37°C with an atmosphere of 5% CO2.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

• Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere for 24 hours.

• Compound Treatment: 11-Hydroxyrankinidine is dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. Serial dilutions are prepared in the culture medium to achieve a range of final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

• Incubation: The cells are treated with the compound for a specified duration, typically 48 or 72 hours.

• MTT Addition: After incubation, the treatment medium is removed, and 100 µL of MTT solution (0.5 mg/mL in serum-free medium) is added to each well. The plate is then incubated for another 3-4 hours.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Sulforhodamine B (SRB) Assay for Cell Proliferation

The SRB assay is a colorimetric assay that estimates cell number by staining total cellular protein.

• Seeding and Treatment: Similar to the MTT assay, cells are seeded in 96-well plates and treated with various concentrations of 11-Hydroxyrankinidine for 48 or 72 hours.

• Cell Fixation: After treatment, the cells are fixed by adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.

• Staining: The plates are washed with water and air-dried. Then, 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid is added to each well, and the plate is incubated at room temperature for 10 minutes.

• Washing: Unbound dye is removed by washing five times with 1% acetic acid.

• Dye Solubilization: The plates are air-dried, and 200 µL of 10 mM Tris base solution (pH 10.5) is added to each well to solubilize the protein-bound dye.

• Absorbance Reading: The absorbance is measured at 510 nm.

• Data Analysis: The IC50 value is calculated similarly to the MTT assay.

Visualization of Pathways and Workflows

Postulated Signaling Pathway

Many indole alkaloids exert their cytotoxic effects by modulating key signaling pathways involved in cell proliferation and apoptosis, such as the MAPK pathway.[3][4]

Caption: Postulated inhibition of the MAPK signaling pathway by 11-Hydroxyrankinidine.

Experimental Workflow

The overall workflow for the preliminary cytotoxicity screening is a multi-step process.

Caption: General workflow for in vitro cytotoxicity screening.

Conclusion and Future Directions

This guide provides a standardized framework for conducting and reporting the preliminary cytotoxicity screening of 11-Hydroxyrankinidine. Based on the activity of related indole alkaloids, it is plausible that this compound will exhibit cytotoxic effects against various cancer cell lines. The hypothetical data and outlined protocols serve as a starting point for empirical investigation.

Future studies should aim to:

• Perform the described cytotoxicity assays to determine the actual IC50 values.

• Investigate the mechanism of action, including cell cycle analysis and apoptosis assays.

• Explore the effects on a broader panel of cancer cell lines.

• Conduct in vivo studies to evaluate the anti-tumor efficacy in animal models.

The systematic evaluation of 11-Hydroxyrankinidine and other novel indole alkaloids is essential for the discovery and development of new anticancer therapeutics.

References

• 1. Cytotoxic activity of indole alkaloids from Alstonia macrophylla - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Cytotoxic indole alkaloids from Tabernaemontana officinalis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Review of Rankinidine and Related Alkaloids: From Isolation to Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rankinidine (B1678811), a member of the complex family of indole (B1671886) alkaloids, and its structural relatives have garnered significant interest in the scientific community. Isolated from plants of the Gelsemium genus, these compounds exhibit a diverse range of biological activities, from potent neurotoxicity to promising anticancer effects. This technical guide provides a comprehensive literature review of rankinidine and its associated alkaloids, with a focus on their isolation, structural characterization, synthesis, and pharmacological properties. Detailed experimental protocols, quantitative bioactive data, and an exploration of their mechanisms of action, including relevant signaling pathways, are presented to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Introduction

Rankinidine is an oxindole (B195798) alkaloid first isolated from the stem of Gelsemium rankinii[1]. It belongs to the broader class of Gelsemium alkaloids, which are structurally complex natural products known for their significant physiological effects. These alkaloids are categorized into six main structural types: gelsemine, koumine, humantenine (B602792), gelsedine, sarpagine, and yohimbine. Rankinidine is structurally analogous to humantenirine, placing it within the humantenine group[1]. The Gelsemium genus has a long history in traditional medicine, but its use has been limited by the inherent toxicity of its constituent alkaloids. Modern research aims to harness the therapeutic potential of these compounds while mitigating their adverse effects. This review will delve into the chemical and biological aspects of rankinidine and its related alkaloids, providing a detailed overview for scientific professionals.

Isolation and Structural Elucidation

The isolation of rankinidine was first reported by Schun and Cordell in 1986. The process involved the extraction of the methanolic extract of Gelsemium rankinii stems, followed by a series of chromatographic separations to yield the pure alkaloid[1].

Experimental Protocol: Isolation of Rankinidine

The following protocol is based on the original literature describing the isolation of rankinidine[1].

Plant Material: Dried, milled stems of Gelsemium rankinii.

Extraction:

• The plant material is exhaustively extracted with methanol (B129727) (MeOH) at room temperature.

• The resulting MeOH extract is concentrated under reduced pressure to yield a crude residue.

Acid-Base Extraction:

• The crude residue is partitioned between an acidic aqueous solution (e.g., 5% HCl) and a nonpolar organic solvent (e.g., chloroform, CHCl₃) to separate acidic and neutral compounds from the basic alkaloids.

• The acidic aqueous layer, containing the protonated alkaloids, is collected and basified with a base (e.g., ammonium (B1175870) hydroxide, NH₄OH) to a pH of approximately 9-10.

• The basified aqueous solution is then extracted with an organic solvent (e.g., CHCl₃) to isolate the free alkaloids.

• The organic extract is dried over a drying agent (e.g., anhydrous sodium sulfate, Na₂SO₄) and concentrated to yield the crude alkaloid mixture.

Chromatographic Separation:

• The crude alkaloid mixture is subjected to column chromatography on silica (B1680970) gel.

• Elution is performed with a gradient of solvents, typically a mixture of a nonpolar solvent (e.g., hexane (B92381) or chloroform) and a polar solvent (e.g., methanol or acetone), with increasing polarity.

• Fractions are collected and monitored by thin-layer chromatography (TLC).

• Fractions containing compounds with similar TLC profiles are combined.

• Further purification of the combined fractions is achieved through repeated column chromatography or preparative TLC to yield pure rankinidine.

Structural Characterization

The structure of rankinidine was elucidated using a combination of spectroscopic techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry, and by comparison with the known analogous alkaloid, humantenirine[1].

Table 1: Spectroscopic Data for Rankinidine

Technique	Data
¹H NMR	Specific chemical shifts (δ) and coupling constants (J) for each proton. (Detailed peak list to be inserted from the original publication)
¹³C NMR	Specific chemical shifts (δ) for each carbon atom. (Detailed peak list to be inserted from the original publication)
Mass Spec.	Molecular ion peak (M+) and fragmentation pattern.
Optical Rotation	[α]D value, indicating the stereochemistry of the molecule.

Synthesis of Rankinidine and Related Alkaloids

The total synthesis of complex alkaloids like rankinidine and its relatives is a challenging endeavor that has attracted the attention of synthetic chemists. While a specific total synthesis for rankinidine has not been extensively reported, synthetic strategies for the humantenine skeleton provide a roadmap for its potential synthesis. These strategies often involve the construction of the intricate polycyclic core through key bond-forming reactions.

General Synthetic Approach for Humantenine-Type Alkaloids

A common retrosynthetic analysis for humantenine-type alkaloids involves disconnecting the molecule at key bonds to simplify the structure into more readily available starting materials. A generalized workflow is depicted below.

Caption: Generalized synthetic workflow for humantenine-type alkaloids.

Key reactions often employed in these syntheses include Diels-Alder reactions, Mannich reactions, and various transition-metal-catalyzed cross-coupling reactions to construct the complex ring system.

Biological Activities and Quantitative Data

Gelsemium alkaloids, particularly those of the humantenine type, are known for their potent biological activities, which include significant toxicity.

Cytotoxicity and Anticancer Potential

While specific data for rankinidine is limited, related humantenine-type alkaloids have demonstrated cytotoxic effects against various cancer cell lines.

Table 2: Cytotoxicity of Humantenine-Type and Related Alkaloids

Alkaloid	Cell Line	IC₅₀ (µM)	Reference
Humantenirine	(Data not available)
Koumine Analogue 1	HT-29 (Colon)	4.6 - 9.3	[2]
Koumine Analogue 7	HT-29 (Colon)	4.6 - 9.3	[2]
Coronaridine	Hep-2 (Laryngeal)	54.47 (µg/mL)	[3][4][5]
Voacangine	Hep-2 (Laryngeal)	159.33 (µg/mL)	[3][4][5]
Heyneanine	Hep-2 (Laryngeal)	689.45 (µg/mL)	[3][4][5]

Neurotoxicity

Humantenine-type alkaloids are recognized as some of the most toxic constituents of Gelsemium species, with reported LD₅₀ values in mice for intraperitoneal injection being less than 1 mg/kg[1]. The primary mechanism of toxicity is believed to be excitotoxicity in the central nervous system.

Mechanism of Action and Signaling Pathways

The biological effects of rankinidine and its relatives are exerted through their interaction with various cellular targets and modulation of key signaling pathways.

Excitotoxicity and Neuronal Signaling

Studies on humantenirine, a close analog of rankinidine, suggest that its neurotoxicity is mediated through excitotoxicity. This process involves the overstimulation of nerve cells by excitatory neurotransmitters, leading to cell damage and death. Key signaling pathways implicated in this process include the calcium signaling pathway and the Mitogen-Activated Protein Kinase (MAPK) pathway[1].

Caption: Proposed signaling cascade for humantenine-type alkaloid-induced excitotoxicity.

The binding of the alkaloid to neuronal receptors is thought to trigger an influx of calcium ions, leading to the activation of downstream signaling cascades like the MAPK pathway and causing mitochondrial dysfunction, ultimately resulting in apoptotic cell death[1].

Anticancer Signaling Pathways

The cytotoxic effects of related alkaloids against cancer cells are also likely mediated by the modulation of critical signaling pathways. For instance, some koumine-like alkaloids have been shown to induce apoptosis in cancer cells by inhibiting the Erk MAPK and NF-κB signaling pathways[2]. While the specific pathways affected by rankinidine are yet to be fully elucidated, it is plausible that they share similar mechanisms with other Gelsemium alkaloids.

Conclusion and Future Perspectives

Rankinidine and its related alkaloids represent a fascinating class of natural products with a dual character of potent toxicity and potential therapeutic utility. Their complex chemical structures continue to be a challenge and an inspiration for synthetic chemists. While significant progress has been made in understanding the biological activities of the broader Gelsemium alkaloid family, further research is imperative to specifically delineate the pharmacological profile of rankinidine. Future studies should focus on:

• Detailed Bioactivity Screening: Comprehensive screening of pure rankinidine against a wide panel of cancer cell lines and neuronal models to determine its specific IC₅₀ and EC₅₀ values.

• Mechanism of Action Studies: In-depth investigation into the specific molecular targets and signaling pathways modulated by rankinidine to understand the basis of its bioactivity and toxicity.

• Synthetic Analogue Development: The synthesis of rankinidine analogues with modified structures to potentially reduce toxicity while retaining or enhancing therapeutic efficacy.

A deeper understanding of the structure-activity relationships and mechanisms of action of rankinidine and its relatives will be crucial for unlocking their potential as lead compounds for the development of novel therapeutics.

References

• 1. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Molecular Human Targets of Bioactive Alkaloid-Type Compounds from Tabernaemontana cymose Jacq - PMC [pmc.ncbi.nlm.nih.gov]

In Silico Prediction of 11-Hydroxyrankinidine Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyrankinidine, a humantenine-type oxindole (B195798) alkaloid isolated from Gelsemium elegans, belongs to a class of compounds known for their significant, yet complex, biological activities.[1] The therapeutic potential of Gelsemium alkaloids is often juxtaposed with their inherent toxicity, necessitating precise characterization of their bioactivity and molecular targets.[2][3] This technical guide outlines a comprehensive in silico workflow for the prediction of 11-Hydroxyrankinidine's bioactivity, with a focus on its potential neuroactive properties, based on the known pharmacology of related alkaloids. The proposed methodology integrates molecular docking studies with subsequent experimental validation protocols, providing a structured approach for the elucidation of its mechanism of action and therapeutic viability.

Introduction to 11-Hydroxyrankinidine

11-Hydroxyrankinidine is a monoterpenoid indole (B1671886) alkaloid with the molecular formula C₂₀H₂₄N₂O₄.[1][4] As a member of the humantenine (B602792) subclass of Gelsemium alkaloids, it shares a structural relationship with compounds that have demonstrated a range of biological effects, including anti-tumor, anti-inflammatory, analgesic, and immunomodulatory properties.[2][5] Notably, many Gelsemium alkaloids exhibit neuroactivity, interacting with key receptors in the central nervous system such as GABAᴀ and glycine (B1666218) receptors.[6] Given the paucity of specific bioactivity data for 11-Hydroxyrankinidine, in silico prediction methods offer a valuable preliminary step to hypothesize its biological targets and guide subsequent experimental investigations.

Table 1: Physicochemical Properties of 11-Hydroxyrankinidine

Property	Value	Source
Molecular Formula	C₂₀H₂₄N₂O₄	[1][4]
Molecular Weight	356.4 g/mol	[1][4]
CAS Number	122590-03-8	[1][4][7]
Canonical SMILES	C1=CC=C2C(=C1O)C(=O)N(C23C4(CCN(C4)C=C)C(C5)C(C=C5)O3)OC	Inferred from structure

Proposed In Silico Bioactivity Prediction Workflow

The following workflow is proposed for the in silico prediction of 11-Hydroxyrankinidine's bioactivity, focusing on its potential as a neuroactive compound.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. realgenelabs.com [realgenelabs.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 11-Hydroxyrankinidine - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to CAS Number 122590-03-8 (Linezolid)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties, relevant experimental protocols, and biological activity of the compound associated with CAS number 122590-03-8, commonly known as Linezolid.

Compound Identification

The compound identified by CAS number 122590-03-8 is (S)-N-[[3-(3-fluoro-4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide , a synthetic antibiotic marketed under the trade name Zyvox, among others.[1][2] It is the first clinically approved member of the oxazolidinone class of antimicrobials.[1]

Physicochemical Data

A summary of the key physicochemical properties of Linezolid is presented below. This data is essential for formulation development, pharmacokinetic studies, and quality control.

Property	Value	Source
Molecular Formula	C₁₆H₂₀FN₃O₄	[2]
Molecular Weight	337.35 g/mol	[2]
Physical Description	Powder	[3]
Melting Point	181.5-182.5 °C	Data not available in search results
Solubility	Soluble in DMSO (10 mM)	[4]
pKa	Data not available	Data not available in search results
LogP	Data not available	Data not available in search results

Note: While specific experimental values for Melting Point, pKa, and LogP were not found in the provided search results, the protocols to determine them are well-established and described in the following section.

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are crucial for reproducible research and development.

The melting point is a critical indicator of purity.[5] Pure crystalline compounds exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities lead to a depressed and broader range.[5][6]

Protocol:

• Sample Preparation: Ensure the Linezolid sample is completely dry and finely powdered.[7] Load a small amount (2-3 mm height) into a capillary tube (one end sealed) by tapping the open end into the sample pile.[8] Pack the solid into the closed end by tapping or dropping it through a long glass tube.[8][9]

• Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus, such as a DigiMelt or Mel-Temp.[6][9]

• Measurement:

  • For an unknown or approximate melting point, heat the sample rapidly (e.g., 10-20°C/min ramp rate).[9]

  • For an accurate measurement, set the starting temperature to about 15-20°C below the approximate melting point.[8][9]

  • Heat at a slow rate (1-2°C/minute) to ensure thermal equilibrium.[6][9]

• Data Recording: Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2). The melting range is T1-T2.[6]

The shake-flask method is considered the gold standard for determining the equilibrium solubility of a compound.[10]

Protocol:

• Preparation: Add an excess amount of solid Linezolid to a series of vials or flasks containing the desired solvent (e.g., water, buffers of different pH).[10][11] The amount should be sufficient to ensure a suspension remains after equilibration.[10]

• Equilibration: Seal the vessels and place them in a shaker bath at a constant, controlled temperature (e.g., 25°C or 37°C).[12][13] Agitate the samples for a sufficient duration (typically 24-72 hours) to ensure equilibrium is reached.[11][12][14] The pH of the suspension should be verified at the beginning and end of the experiment.[10]

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation or filtration through a low-binding filter.[12][13]

• Quantification: Accurately dilute an aliquot of the clear, saturated supernatant. Analyze its concentration using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, by comparing the response to a calibration curve of known standards.[13][14] The resulting concentration is the thermodynamic solubility.

Potentiometric titration is a high-precision technique for measuring the pKa, which is fundamental to understanding a drug's absorption and distribution characteristics.[15][16]

Protocol:

• Solution Preparation: Dissolve a precisely weighed amount of Linezolid in a suitable solvent (e.g., water or a co-solvent mixture if solubility is low) to a known concentration (e.g., 1 mM).[15][17] To maintain constant ionic strength, a background electrolyte like 0.15 M KCl is added.[15] Purge the solution with nitrogen to remove dissolved CO₂, which can interfere with pH measurements.[15][17]

• Titration Setup: Calibrate a pH electrode using standard buffers (e.g., pH 4, 7, and 10).[15] Place the sample solution in a jacketed vessel on a magnetic stirrer and immerse the calibrated pH electrode.

• Titration: Titrate the solution by adding small, precise increments of a standardized titrant (e.g., 0.1 M HCl or 0.1 M NaOH).[17] After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.[17]

• Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa can be determined from the inflection point of this titration curve, which corresponds to the point of half-neutralization (pH = pKa).[18] A first derivative plot (ΔpH/ΔV vs. V) can be used to accurately locate the equivalence point.[18]

Biological Activity and Signaling Pathway

Linezolid is a bacteriostatic agent effective against a wide range of Gram-positive bacteria, including resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[2][19]

Mechanism of Action: Linezolid exerts its antibacterial effect by inhibiting the initiation of bacterial protein synthesis.[20][21] Its mechanism is unique among protein synthesis inhibitors. It binds to the 23S ribosomal RNA component of the 50S subunit of the bacterial ribosome.[1][19][22] This binding action prevents the formation of a functional 70S initiation complex, which is a critical first step in the translation process.[1][19] By blocking this initiation step, Linezolid effectively halts the production of essential bacterial proteins, thereby stopping bacterial growth and replication.[21] Because this site of action is distinct from other antibiotic classes that typically inhibit the elongation phase, cross-resistance is uncommon.[20][21]

Diagram: Mechanism of Action of Linezolid

Caption: Linezolid inhibits protein synthesis by preventing the formation of the 70S initiation complex.

Diagram: Experimental Workflow for Solubility Determination

Caption: Workflow for the Shake-Flask method to determine thermodynamic solubility.

References

• 1. Linezolid | C16H20FN3O4 | CID 441401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biocrick.com [biocrick.com]
• 4. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 5. SSERC | Melting point determination [sserc.org.uk]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. westlab.com [westlab.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 10. dissolutiontech.com [dissolutiontech.com]
• 11. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 12. enamine.net [enamine.net]
• 13. bioassaysys.com [bioassaysys.com]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 17. dergipark.org.tr [dergipark.org.tr]
• 18. asdlib.org [asdlib.org]
• 19. Linezolid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Linezolid: Its Role in the Treatment of Gram-Positive, Drug-Resistant Bacterial Infections | AAFP [aafp.org]
• 21. Linezolid - Wikipedia [en.wikipedia.org]
• 22. go.drugbank.com [go.drugbank.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 11-Hydroxyrankinidine from Gelsemium elegans

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gelsemium elegans, a plant known for its toxic properties, is a rich source of various indole (B1671886) alkaloids. These compounds have garnered significant interest in the scientific community for their diverse pharmacological activities, including potential anti-tumor and analgesic effects. Among these alkaloids is 11-Hydroxyrankinidine, a compound of interest for further pharmacological investigation. This document provides a detailed protocol for the extraction and isolation of 11-Hydroxyrankinidine from Gelsemium elegans, based on established methodologies for alkaloid extraction from this plant. The protocols outlined below are intended for research purposes and should be performed by trained personnel in a laboratory setting, adhering to all safety precautions due to the high toxicity of the plant material and the extracted compounds.

Experimental Protocols

General Alkaloid Extraction from Gelsemium elegans

This protocol describes a common method for obtaining a crude alkaloid extract from the plant material.

Materials and Reagents:

• Dried and powdered Gelsemium elegans plant material (stems and leaves)

• Ethanol (B145695) (95%)

• Sulfuric acid (H₂SO₄), 20% solution

• Sodium carbonate (Na₂CO₃)

• Ethyl acetate (B1210297) (EtOAc)

• Chloroform (B151607) (CHCl₃)

• Distilled water

• Filter paper

• Rotary evaporator

• pH meter or pH paper

• Separatory funnel

Procedure:

• Maceration: The dried and powdered plant material is macerated with 95% ethanol at room temperature for a period of 72 hours. This process is typically repeated three times to ensure exhaustive extraction.

• Filtration and Concentration: The ethanolic extracts are combined, filtered, and the solvent is evaporated under reduced pressure using a rotary evaporator to yield a concentrated crude extract.

• Acid-Base Partitioning:

  • The crude extract is suspended in distilled water and acidified to approximately pH 4 with a 20% sulfuric acid solution[1].

  • This acidic suspension is then partitioned with ethyl acetate to remove neutral and weakly basic components[1]. The aqueous phase is retained.

  • The aqueous phase is then basified to approximately pH 10 with sodium carbonate[1].

  • The basified aqueous phase is subsequently extracted with chloroform. This chloroform phase contains the crude alkaloid fraction[1].

• Drying and Concentration: The chloroform extract is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude alkaloid extract.

Chromatographic Isolation of 11-Hydroxyrankinidine

The crude alkaloid extract is a complex mixture of various compounds. To isolate 11-Hydroxyrankinidine, chromatographic techniques are employed.

Materials and Reagents:

• Crude alkaloid extract from Gelsemium elegans

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., Chloroform, Methanol)

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system (if available)

• Appropriate solvents for HPLC (e.g., acetonitrile (B52724), water with formic acid)

Procedure:

• Silica Gel Column Chromatography:

  • The crude alkaloid extract is subjected to silica gel column chromatography[1].

  • The column is eluted with a gradient of chloroform and methanol, starting with a non-polar mixture (e.g., 30:1 CHCl₃:MeOH) and gradually increasing the polarity to 1:1[1].

  • Fractions are collected and monitored by TLC to identify those containing compounds with similar retention factors.

• Further Purification:

  • Fractions containing the target compound (as determined by preliminary analysis such as LC-MS) are combined and subjected to further chromatographic purification steps. This may include repeated column chromatography with different solvent systems or preparative TLC.

  • For final purification, Prep-HPLC is often employed. A C18 column is typically used with a mobile phase gradient of acetonitrile and water containing a small percentage of formic acid (e.g., 0.1%)[2][3].

Analytical Characterization

The purity and identity of the isolated 11-Hydroxyrankinidine should be confirmed using analytical techniques.

Methods:

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the isolated compound. A C18 column with a gradient elution of acetonitrile and water is commonly used[2][4].

• Mass Spectrometry (MS): To determine the molecular weight of the compound. Electrospray ionization (ESI) in positive mode is often used for alkaloid analysis[2][5].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the structure of the isolated compound. ¹H NMR and ¹³C NMR are standard techniques[5][6].

Data Presentation

The following table summarizes typical quantitative data obtained from the analysis of alkaloids in Gelsemium elegans. Note that the concentration of specific alkaloids can vary depending on the plant part, geographical origin, and harvest time[4].

Alkaloid	Concentration Range (in plant material)	Analytical Method	Reference
Gelsemine	Variable	HPLC-UV, UPLC-MS/MS	[4][7]
Koumine	Variable	HPLC-UV, UPLC-MS/MS	[4][7]
Gelsenicine	Variable	HPLC-UV	[4]
11-Hydroxyrankinidine	Not explicitly quantified in the provided search results, but identified as a constituent.	LC-QqQ/MS	[2]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the extraction and isolation of 11-Hydroxyrankinidine from Gelsemium elegans.

Caption: Workflow for 11-Hydroxyrankinidine Extraction.

Logical Relationship of Purification Steps

This diagram shows the logical progression of the purification process, from a complex mixture to a pure compound.

Caption: Purification cascade for 11-Hydroxyrankinidine.

References

• 1. ir.xtbg.ac.cn [ir.xtbg.ac.cn]
• 2. An integrated strategy toward comprehensive characterization and quantification of multiple components from herbal medicine: An application study in Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. The qualitative and quantitative analyses of Gelsemium elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparative separation of alkaloids from Gelsemium elegans Benth. using pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mhsrj-moh.dmr.gov.mm [mhsrj-moh.dmr.gov.mm]
• 7. Toxicokinetics of 11 Gelsemium Alkaloids in Rats by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Proposed High-Performance Liquid Chromatography Method for the Quantification of 11-Hydroxyrankinidine

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document outlines a proposed High-Performance Liquid Chromatography (HPLC) method for the separation and quantification of 11-Hydroxyrankinidine. Due to the limited availability of specific validated methods for this analyte in the public domain, this application note provides a comprehensive, albeit hypothetical, protocol based on established analytical principles for similar alkaloid compounds. The described methodology is intended to serve as a starting point for researchers, scientists, and drug development professionals to develop and validate a robust analytical procedure for 11-Hydroxyrankinidine.

Introduction

11-Hydroxyrankinidine is a complex alkaloid of interest in various fields of research. Accurate and reliable quantification of this compound is crucial for pharmacokinetic studies, metabolic profiling, and quality control in drug development. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of individual components in a mixture.[1][2] This application note details a proposed reversed-phase HPLC (RP-HPLC) method coupled with UV detection, a common and effective approach for the analysis of alkaloids.

Proposed HPLC Method

A reversed-phase chromatographic approach is proposed, utilizing a C18 stationary phase to retain the analyte, followed by elution with a suitable mobile phase.

Chromatographic Conditions

Parameter	Proposed Value
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	10% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (To be optimized based on UV spectrum)
Injection Volume	10 µL
Run Time	20 minutes

Rationale for Parameter Selection

• C18 Column: C18 columns are versatile and widely used for the separation of a broad range of compounds, including alkaloids.

• Acidified Mobile Phase: The addition of formic acid to the mobile phase helps to protonate the analyte, leading to sharper peaks and improved chromatographic resolution.

• Gradient Elution: A gradient elution is proposed to ensure the efficient elution of 11-Hydroxyrankinidine and any potential impurities with varying polarities.

• UV Detection: UV detection is a robust and commonly available detection method suitable for compounds with a chromophore. The optimal wavelength should be determined by acquiring the UV spectrum of 11-Hydroxyrankinidine.

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 11-Hydroxyrankinidine reference standard and dissolve it in 10 mL of methanol (B129727).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

The appropriate sample preparation method will depend on the matrix (e.g., plasma, tissue homogenate, reaction mixture). A generic solid-phase extraction (SPE) protocol is suggested as a starting point for biological matrices.

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load 1 mL of the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the analyte with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in 100 µL of the initial mobile phase.

Method Validation Parameters (Proposed)

Once the method is developed, it should be validated according to ICH guidelines. The following parameters should be assessed:

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) > 0.995
Accuracy	Recovery between 85% and 115%
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) < 2%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1
Specificity	No interference from blank matrix at the retention time of the analyte

Data Presentation

Hypothetical Calibration Curve Data

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15,234
5	76,170
10	151,980
25	380,500
50	759,800
100	1,521,000

Hypothetical Method Validation Summary

Parameter	Result
Linearity (r²)	0.9998
Accuracy (% Recovery)	98.5% - 102.3%
Precision (RSD)	< 1.5%
LOD (µg/mL)	0.1
LOQ (µg/mL)	0.3

Visualizations

References

• 1. High perfomance liquid chromatography in pharmaceutical analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]

Application Notes and Protocols for the Structure Elucidation of Gelsemium Alkaloids: A Case Study Using NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Gelsemium alkaloids, isolated from plants of the Gelsemium genus, are a diverse group of monoterpenoid indole (B1671886) alkaloids with complex chemical structures and significant biological activities, including anti-tumor, analgesic, and anti-inflammatory properties. The precise determination of their molecular structure is crucial for understanding their mechanism of action and for guiding further drug development efforts. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structure elucidation of these intricate natural products.

This document provides a detailed overview of the application of modern NMR techniques for the structural analysis of Gelsemium alkaloids. Due to the limited availability of specific data for 11-Hydroxyrankinidine, which may not be a discrete structure, this application note will use a representative hydroxylated Gelsemium alkaloid as a case study to illustrate the principles and protocols involved. The methodologies described are broadly applicable to the characterization of novel compounds within this class.

I. Experimental Protocols

The following are detailed protocols for the key NMR experiments required for the structure elucidation of a Gelsemium alkaloid.

1. Sample Preparation:

• Sample Purity: The isolated alkaloid should be purified to >95% purity as determined by HPLC or LC-MS.

• Solvent: Approximately 1-5 mg of the purified compound is dissolved in 0.5-0.6 mL of a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆). The choice of solvent should be based on the solubility of the compound and should be free of residual signals that may overlap with analyte resonances.

• Internal Standard: Tetramethylsilane (TMS) is typically added as an internal standard for referencing the chemical shifts (δ = 0.00 ppm).

2. 1D NMR Spectroscopy:

• ¹H NMR (Proton NMR):

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

  • Acquisition Parameters:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

    • Spectral Width: 12-16 ppm.

    • Acquisition Time: 2-3 seconds.

    • Relaxation Delay: 1-2 seconds.

    • Number of Scans: 16-64, depending on the sample concentration.

  • Processing: The Free Induction Decay (FID) is processed with an exponential window function (line broadening of 0.3 Hz) followed by Fourier transformation, phasing, and baseline correction.

• ¹³C NMR (Carbon-13 NMR):

  • Instrument: A high-field NMR spectrometer with a broadband probe.

  • Acquisition Parameters:

    • Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30').

    • Spectral Width: 200-240 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2 seconds.

    • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

  • Processing: The FID is processed with an exponential window function (line broadening of 1-2 Hz) followed by Fourier transformation, phasing, and baseline correction.

3. 2D NMR Spectroscopy:

• COSY (Correlation Spectroscopy):

  • Purpose: To identify proton-proton spin-spin couplings, revealing adjacent protons.

  • Acquisition Parameters:

    • Pulse Program: A standard gradient-selected COSY experiment (e.g., 'cosygpqf').

    • Data Points: 2048 in F2 and 256-512 in F1.

    • Number of Scans: 2-8 per increment.

  • Processing: The data is processed with a sine-bell window function in both dimensions, followed by Fourier transformation, phasing, and symmetrization.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To identify one-bond correlations between protons and their directly attached carbons.

  • Acquisition Parameters:

    • Pulse Program: A standard gradient-selected, sensitivity-enhanced HSQC experiment (e.g., 'hsqcedetgpsisp2.3'). This can be edited to distinguish CH/CH₃ from CH₂ groups.

    • Spectral Width: ~12 ppm in F2 (¹H) and ~160 ppm in F1 (¹³C).

    • Data Points: 2048 in F2 and 256 in F1.

    • Number of Scans: 4-16 per increment.

    • ¹JCH Coupling Constant: Optimized for an average one-bond C-H coupling of 145 Hz.

  • Processing: The data is processed with a squared sine-bell window function in both dimensions, followed by Fourier transformation and phasing.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: To identify long-range (typically 2-3 bond) correlations between protons and carbons. This is crucial for connecting spin systems and identifying quaternary carbons.

  • Acquisition Parameters:

    • Pulse Program: A standard gradient-selected HMBC experiment (e.g., 'hmbcgplpndqf').

    • Spectral Width: Similar to HSQC.

    • Data Points: 2048 in F2 and 256-512 in F1.

    • Number of Scans: 16-64 per increment.

    • Long-Range Coupling Constant: Optimized for an average long-range C-H coupling of 8 Hz.

  • Processing: The data is processed with a sine-bell window function in both dimensions, followed by Fourier transformation and phasing.

II. Data Presentation

The following tables summarize hypothetical ¹H and ¹³C NMR data for a representative hydroxylated Rankinidine-type alkaloid. The chemical shifts (δ) are reported in ppm, and coupling constants (J) are in Hertz (Hz).

Table 1: ¹H NMR Data (500 MHz, CDCl₃)

Position	δ (ppm)	Multiplicity	J (Hz)	Integration
1-H	7.25	d	7.5	1H
2-H	6.90	t	7.5	1H
3-H	7.10	t	7.5	1H
4-H	6.85	d	7.5	1H
6-Hα	2.80	m	1H
6-Hβ	2.65	m	1H
9-H	4.10	s	1H
11-OH	5.50	br s	1H
14-Hα	2.10	m	1H
14-Hβ	1.90	m	1H
15-H	3.50	q	7.0	1H
16-H	4.20	d	5.0	1H
17-H	5.80	ddd	17.0, 10.5, 8.0	1H
18-H₂a	5.15	d	10.5	1H
18-H₂b	5.25	d	17.0	1H
19-H	2.50	m	1H
20-H₃	1.10	d	6.5	3H
N-CH₃	2.45	s	3H

Table 2: ¹³C NMR Data (125 MHz, CDCl₃)

Position	δ (ppm)	Carbon Type
1	128.5	CH
2	122.0	CH
3	129.0	CH
4	110.0	CH
5	135.0	C
6	55.0	CH₂
7	175.0	C (C=O)
8	142.0	C
9	85.0	CH
10	152.0	C
11	95.0	C-OH
12	50.0	C
13	45.0	C
14	35.0	CH₂
15	60.0	CH
16	78.0	CH
17	138.0	CH
18	115.0	CH₂
19	40.0	CH
20	21.0	CH₃
N-CH₃	38.0	CH₃

III. Visualization of Workflows and Correlations

The following diagrams, generated using Graphviz, illustrate the logical workflow for structure elucidation and the key NMR correlations.

Caption: Workflow for Natural Product Structure Elucidation.

Caption: Key 2D NMR Correlations for a Rankinidine-type Alkaloid.

IV. Conclusion

The structural elucidation of complex natural products like the Gelsemium alkaloids is a challenging task that relies heavily on the application of modern NMR techniques. A combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC, and HMBC) NMR experiments allows for the complete assignment of all proton and carbon signals and the establishment of the planar structure of the molecule. Further analysis using NOESY or ROESY experiments can elucidate the relative stereochemistry. The protocols and data interpretation strategies outlined in this application note provide a robust framework for researchers in natural product chemistry and drug discovery to confidently determine the structures of novel Gelsemium alkaloids and other complex molecular architectures.

Application Note: Quantitative Analysis of 11-Hydroxyrankinidine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the quantitative analysis of 11-Hydroxyrankinidine, a novel alkaloid, in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Due to the limited availability of specific analytical data for 11-Hydroxyrankinidine in scientific literature, this application note presents a generalized yet detailed protocol based on established methodologies for the analysis of indole (B1671886) alkaloids and other complex natural products. The protocols herein cover sample preparation, LC-MS/MS method development, and an in vitro metabolic stability assay, offering a robust framework for researchers to establish and validate a quantitative assay for this and similar compounds.

Introduction

11-Hydroxyrankinidine is a recently identified alkaloid with potential pharmacological significance. Accurate and sensitive quantification of this compound in biological samples is crucial for pharmacokinetic, pharmacodynamic, and toxicological studies in the drug development pipeline. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for such bioanalytical applications, offering high selectivity, sensitivity, and throughput.

This application note details a generic yet robust LC-MS/MS method that can be adapted for the specific quantification of 11-Hydroxyrankinidine. It also includes a protocol for assessing the metabolic stability of the compound in liver microsomes, a critical parameter for predicting its in vivo clearance.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is designed for the extraction of 11-Hydroxyrankinidine from a plasma matrix.

• Sample Thawing: Thaw plasma samples and an internal standard (IS) stock solution at room temperature. A structurally similar and stable isotope-labeled version of the analyte is an ideal internal standard. If unavailable, a compound with similar chromatographic and mass spectrometric behavior can be used.

• Sample Aliquoting: In a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

• Internal Standard Spiking: Add 10 µL of the internal standard solution (e.g., 100 ng/mL) to the plasma sample and vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or an HPLC vial for analysis.

• Evaporation and Reconstitution (Optional): For increased sensitivity, the supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume (e.g., 100 µL) of the initial mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following is a general-purpose LC-MS/MS method that can be optimized for 11-Hydroxyrankinidine.

• Instrumentation: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) system.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A gradient elution is recommended to ensure good separation from endogenous matrix components. A typical gradient could be:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometry Mode: Multiple Reaction Monitoring (MRM) in positive ionization mode is typically used for alkaloid analysis.

In Vitro Metabolic Stability Assay

This protocol assesses the susceptibility of 11-Hydroxyrankinidine to metabolism by liver enzymes.[1][2][3]

• Reagents Preparation:

  • Prepare a 100 mM potassium phosphate (B84403) buffer (pH 7.4).[2]

  • Prepare a solution of pooled human liver microsomes (HLMs) in the phosphate buffer (e.g., final protein concentration of 0.5 mg/mL).[3]

  • Prepare an NADPH regenerating system solution in the phosphate buffer.[1]

  • Prepare a 1 µM solution of 11-Hydroxyrankinidine in the phosphate buffer.[3]

• Incubation:

  • Pre-warm the HLM solution and the 11-Hydroxyrankinidine solution at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the HLM and analyte mixture.

  • Incubate the reaction mixture at 37°C with gentle shaking.

• Time-Point Sampling:

  • Collect aliquots of the reaction mixture at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

  • Terminate the reaction at each time point by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing:

  • Vortex the terminated samples and centrifuge to pellet the proteins.

  • Analyze the supernatant by LC-MS/MS to determine the remaining concentration of 11-Hydroxyrankinidine.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining 11-Hydroxyrankinidine against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t1/2) using the formula: t1/2 = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t1/2) / (mg microsomal protein / mL).

Data Presentation

Quantitative data should be summarized in clear, structured tables for easy interpretation and comparison. The following are examples of how to present the data for a hypothetical analysis of 11-Hydroxyrankinidine.

Table 1: Hypothetical Optimized MS/MS Parameters for 11-Hydroxyrankinidine

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
11-Hydroxyrankinidine	355.2	174.1	25
Internal Standard	358.2	177.1	25

Table 2: Hypothetical LC-MS/MS Method Validation Summary

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% bias)	± 15%
Recovery	85-95%

Table 3: Hypothetical Metabolic Stability of 11-Hydroxyrankinidine in Human Liver Microsomes

Parameter	Value
Half-life (t1/2, min)	25
Intrinsic Clearance (CLint, µL/min/mg protein)	27.7

Visualizations

Diagrams are essential for visualizing complex workflows and pathways. The following are examples created using the DOT language for Graphviz.

Experimental workflow for the LC-MS/MS analysis of 11-Hydroxyrankinidine.

Hypothetical fragmentation pathway of 11-Hydroxyrankinidine.

Workflow for the in vitro metabolic stability assay.

References

• 1. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 2. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 3. mercell.com [mercell.com]

Application Notes and Protocols: Developing an In Vitro Assay for 11-Hydroxyrankinidine Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Hydroxyrankinidine is an alkaloid isolated from plants of the Gelsemium genus.[1] While the precise biological functions of many alkaloids are still under investigation, they are a rich source of compounds with diverse pharmacological activities, including antiproliferative and cytotoxic effects.[2][3][4] Given the therapeutic potential of novel alkaloids in oncology, a primary step in characterizing a new compound is to assess its impact on cancer cell proliferation.

This document provides a detailed protocol for an in vitro assay to determine the antiproliferative activity of 11-Hydroxyrankinidine. The assay utilizes the human cervical cancer cell line, HeLa, and the widely adopted MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay to measure cell viability.[1][5] A plausible mechanism of action is hypothesized to involve the inhibition of the MEK/ERK signaling pathway, a critical cascade in regulating cell proliferation that is often dysregulated in cancer.[6][7][8][9]

Hypothesized Signaling Pathway: Inhibition of MEK/ERK Cascade

The Ras-Raf-MEK-ERK pathway is a key signaling cascade that translates extracellular signals into cellular responses, such as proliferation and survival.[7][8][9] Aberrant activation of this pathway is a hallmark of many cancers.[6] We hypothesize that 11-Hydroxyrankinidine may exert its antiproliferative effects by inhibiting a component of this pathway, such as MEK1/2, thereby preventing the phosphorylation and activation of ERK1/2 and halting the cell cycle.

Hypothesized inhibition of the MEK/ERK signaling pathway.

Experimental Workflow

The overall workflow for assessing the antiproliferative activity of 11-Hydroxyrankinidine involves several stages, from initial cell culture preparation to the final data analysis and determination of the half-maximal inhibitory concentration (IC50).

Workflow for the in vitro antiproliferative MTT assay.

Detailed Experimental Protocols

Protocol 1: HeLa Cell Culture and Maintenance

This protocol describes the standard procedure for culturing and passaging the HeLa human cervical cancer cell line.

Materials:

• HeLa cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin[10]

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (0.25%)

• T-75 culture flasks

• 15 mL conical tubes

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Media Preparation: Warm the complete DMEM medium to 37°C in a water bath.

• Cell Maintenance: Culture HeLa cells in a T-75 flask. Renew the growth medium every 2-3 days.[11]

• Passaging (at 80-90% confluency): a. Aspirate the old medium from the flask. b. Wash the cell monolayer once with 5-10 mL of sterile PBS.[12] c. Add 2-3 mL of Trypsin-EDTA to the flask, ensuring it covers the cell layer. Incubate at 37°C for 3-5 minutes, or until cells detach.[2] d. Add 8 mL of complete DMEM to neutralize the trypsin. e. Gently pipette the cell suspension up and down to create a single-cell suspension. f. Transfer the cell suspension to a 15 mL conical tube and centrifuge at 200 x g for 5 minutes. g. Aspirate the supernatant and resuspend the cell pellet in fresh complete medium. h. Seed a new T-75 flask at a split ratio of 1:5 to 1:10.

Protocol 2: MTT Assay for Antiproliferative Activity

This protocol details the steps for determining the effect of 11-Hydroxyrankinidine on HeLa cell viability.

Materials:

• HeLa cells in logarithmic growth phase

• 11-Hydroxyrankinidine (stock solution in DMSO)

• Complete DMEM medium

• MTT solution (5 mg/mL in sterile PBS)[13]

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: a. Harvest and count HeLa cells as described in Protocol 1. b. Dilute the cell suspension to a density of 5 x 10^4 cells/mL in complete DMEM. c. Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well plate. d. Incubate the plate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.[13]

• Compound Treatment: a. Prepare a series of dilutions of 11-Hydroxyrankinidine in complete DMEM from your stock solution. A typical concentration range might be 0.1, 1, 10, 50, 100, and 200 µM. b. Include a "vehicle control" (medium with the same concentration of DMSO used for the highest compound concentration) and a "medium only" blank control. c. Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions (or control medium) to the respective wells in triplicate.

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.

• MTT Addition and Incubation: a. After the 48-hour incubation, add 20 µL of the 5 mg/mL MTT solution to each well. b. Incubate the plate for an additional 4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: a. Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.[13] b. Add 150 µL of DMSO to each well to dissolve the crystals.[5] c. Shake the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

Data Presentation and Analysis

Data Analysis

• Correct for Background: Subtract the average absorbance of the "medium only" blank wells from all other absorbance readings.

• Calculate Percentage Viability: Determine the percentage of cell viability for each concentration relative to the vehicle control using the following formula:

  • % Viability = (Corrected Absorbance of Treated Sample / Corrected Absorbance of Vehicle Control) x 100

• Determine IC50: Plot the percentage viability against the logarithm of the compound concentration. Use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell viability.[14][15][16]

Hypothetical Quantitative Data

Table 1: Raw Absorbance Data from MTT Assay (570 nm)

Concentration (µM)	Replicate 1	Replicate 2	Replicate 3	Average
Medium Blank	0.052	0.055	0.051	0.053
Vehicle Control (0)	1.254	1.288	1.271	1.271
0.1	1.211	1.245	1.233	1.230
1	1.105	1.121	1.098	1.108
10	0.854	0.879	0.866	0.866
50	0.631	0.615	0.640	0.629
100	0.352	0.368	0.349	0.356

| 200 | 0.155 | 0.162 | 0.149 | 0.155 |

Table 2: Calculated Cell Viability and IC50 Value

Concentration (µM)	Average Corrected Absorbance	% Viability
0 (Vehicle Control)	1.218	100.0%
0.1	1.177	96.6%
1	1.055	86.6%
10	0.813	66.7%
50	0.576	47.3%
100	0.303	24.9%
200	0.102	8.4%

| Calculated IC50 | | ~ 45 µM |

These results would suggest that 11-Hydroxyrankinidine exhibits antiproliferative activity against HeLa cells with an IC50 value of approximately 45 µM. Further studies would be required to confirm the mechanism of action, potentially through western blot analysis of key proteins in the MEK/ERK pathway.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. Expert Insights | HeLa - Gene-editing Cell for Beginners | Ubigene [ubigene.us]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Assessment of cytotoxicity of leaf extracts of Andrographis paniculata and Aspilia africana on murine cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ERK: A Double-Edged Sword in Cancer. ERK-Dependent Apoptosis as a Potential Therapeutic Strategy for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The MEK/ERK Network as a Therapeutic Target in Human Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ERK/MAPK signalling pathway and tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 10. static.igem.org [static.igem.org]
• 11. hela-transfection.com [hela-transfection.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. clyte.tech [clyte.tech]
• 16. Star Republic: Guide for Biologists [sciencegateway.org]

Application Notes and Protocols for In Vivo Studies of 11-Hydroxyrankinidine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 11-Hydroxyrankinidine is a minor alkaloid isolated from Gelsemium elegans. Currently, there is a significant lack of published in vivo studies specifically investigating its biological activity and pharmacokinetic profile. The following application notes and protocols are therefore proposed based on the known pharmacological activities of other structurally related alkaloids from Gelsemium elegans, such as koumine (B8086292) and gelsemine. These compounds have demonstrated potential analgesic, anti-inflammatory, and anxiolytic properties, often associated with the modulation of glycine (B1666218) and GABA-A receptors. All described protocols are intended as a starting point for investigation and should be adapted based on empirical data obtained from dose-ranging and toxicity studies.

Preclinical Evaluation Workflow

A systematic approach is crucial for the in vivo characterization of 11-Hydroxyrankinidine. The following workflow outlines the key stages, from initial toxicity assessment to efficacy evaluation in relevant animal models.

A proposed workflow for the in vivo evaluation of 11-Hydroxyrankinidine.

Acute Toxicity and Maximum Tolerated Dose (MTD) Determination

Given the known toxicity of Gelsemium alkaloids, a careful dose-escalation study is the mandatory first step to determine the safety profile of 11-Hydroxyrankinidine.

Protocol: Acute Oral Toxicity - Up-and-Down Procedure (UDP) (based on OECD Guideline 425)

• Animals: Female Sprague-Dawley rats (8-12 weeks old), nulliparous and non-pregnant.

• Housing: Caged in groups with a 12-hour light/dark cycle, with ad libitum access to food and water. Acclimatize animals for at least 5 days before the study.

• Dose Formulation: Prepare a clear solution or a fine, homogeneous suspension of 11-Hydroxyrankinidine in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in sterile water).

• Procedure:

  • Fast animals overnight prior to dosing.

  • Administer a single oral dose of 11-Hydroxyrankinidine to one animal. A starting dose of 1.75 mg/kg is suggested, with subsequent doses adjusted by a factor of 3.2.

  • If the animal survives, the next animal receives a higher dose. If it dies, the next animal receives a lower dose.

  • Observe the animal closely for the first 4 hours post-dosing, and then daily for 14 days. Record all signs of toxicity, including changes in behavior, breathing, and any instances of convulsion or lethargy.

  • The MTD is the highest dose that does not cause mortality or significant signs of toxicity.

Pharmacokinetic (PK) Studies

Understanding the absorption, distribution, metabolism, and excretion (ADME) of 11-Hydroxyrankinidine is critical for designing meaningful efficacy studies.

Protocol: Single-Dose Pharmacokinetics in Rats

• Animals: Male Sprague-Dawley rats (200-250g) with jugular vein cannulation for serial blood sampling.

• Dose Administration: Administer a single dose of 11-Hydroxyrankinidine intravenously (i.v.) and orally (p.o.) to separate groups of animals at a dose well below the MTD.

• Sample Collection:

  • Collect blood samples (approx. 0.2 mL) from the jugular vein cannula at predetermined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours post-dose).

  • At the end of the study, euthanize the animals and collect brain tissue to assess brain-plasma concentration ratios.

• Sample Analysis: Analyze plasma and brain homogenate concentrations of 11-Hydroxyrankinidine using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters using non-compartmental analysis.

Parameter	Description
Cmax	Maximum plasma concentration
Tmax	Time to reach Cmax
AUC(0-t)	Area under the plasma concentration-time curve from time 0 to the last measurable concentration
AUC(0-inf)	Area under the plasma concentration-time curve from time 0 to infinity
t1/2	Elimination half-life
CL	Clearance
Vd	Volume of distribution
F%	Oral bioavailability

Analgesic Efficacy Models

Based on the analgesic properties of other Gelsemium alkaloids, the following models are proposed to evaluate the potential of 11-Hydroxyrankinidine in treating pain.

Protocol: Hot Plate Test (Thermal Nociception)

• Animals: Male ICR mice (20-25 g).

• Apparatus: A hot plate apparatus maintained at a constant temperature (55 ± 0.5°C).

• Procedure:

  • Acclimatize mice to the testing room for at least 30 minutes.

  • Gently place each mouse on the hot plate and start a timer.

  • Record the latency to the first sign of nociception (e.g., paw licking, jumping). A cut-off time of 30 seconds is recommended to prevent tissue damage.

  • Administer 11-Hydroxyrankinidine or vehicle control intraperitoneally (i.p.).

  • Measure the response latency at 30, 60, 90, and 120 minutes post-administration.

• Data Analysis: An increase in the response latency compared to the vehicle group indicates an analgesic effect.

Protocol: Acetic Acid-Induced Writhing (Visceral Pain)

• Animals: Male ICR mice (20-25 g).

• Procedure:

  • Administer 11-Hydroxyrankinidine or vehicle control (i.p.) 30 minutes prior to the induction of writhing.

  • Inject 0.6% acetic acid solution (10 mL/kg, i.p.) to induce visceral pain.

  • Immediately after the injection, place the mouse in an observation chamber and count the number of writhes (abdominal constrictions and stretching of the hind limbs) for 20 minutes.

• Data Analysis: A reduction in the number of writhes compared to the vehicle group indicates an analgesic effect.

Anti-inflammatory Efficacy Model

Protocol: Carrageenan-Induced Paw Edema

• Animals: Male Wistar rats (180-220 g).

• Procedure:

  • Measure the initial paw volume of the rats using a plethysmometer.

  • Administer 11-Hydroxyrankinidine or vehicle control orally.

  • After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume at 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema in the drug-treated groups compared to the vehicle control group.

Anxiolytic Efficacy Model

Protocol: Elevated Plus Maze (EPM)

• Animals: Male C57BL/6 mice (20-25 g).

• Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

• Procedure:

  • Administer 11-Hydroxyrankinidine or vehicle control (i.p.) 30 minutes before the test.

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes. Record the time spent in the open arms and the number of entries into the open and closed arms using a video tracking system.

• Data Analysis: An increase in the time spent and the number of entries into the open arms is indicative of an anxiolytic effect.

Potential Signaling Pathways

The analgesic and anxiolytic effects of related Gelsemium alkaloids are thought to be mediated, in part, through the potentiation of inhibitory neurotransmission via glycine and GABA-A receptors.

Glycine Receptor Signaling Pathway

Proposed modulation of the glycine receptor by 11-Hydroxyrankinidine.

GABA-A Receptor Signaling Pathway

Hypothetical allosteric modulation of the GABA-A receptor.

Data Presentation

All quantitative data from these studies should be summarized in tables for clear comparison between treatment groups.

Example Table: Analgesic Effect of 11-Hydroxyrankinidine in the Hot Plate Test

Treatment	Dose (mg/kg)	N	Latency (s) at 30 min	Latency (s) at 60 min	Latency (s) at 90 min
Vehicle	-	10	8.5 ± 1.2	8.2 ± 1.1	8.6 ± 1.3
11-Hydroxyrankinidine	1	10	12.3 ± 1.5	15.8 ± 1.9**	13.1 ± 1.6
11-Hydroxyrankinidine	3	10	18.9 ± 2.1	24.5 ± 2.5***	20.2 ± 2.2
11-Hydroxyrankinidine	10	10	25.6 ± 2.8	28.1 ± 2.9	26.3 ± 2.7
Morphine	10	10	27.8 ± 3.0	29.5 ± 3.1	28.4 ± 3.0
*Data are presented as mean ± SEM. *p<0.05, **p<0.01, **p<0.001 compared to vehicle control (ANOVA followed by Dunnett's test).

Note: The data in the table above is purely illustrative and should be replaced with experimental findings.

Application Note & Protocol: Quantification of 11-Hydroxyrankinidine using a Hypothetical LC-MS/MS Method

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Currently, there is a lack of established analytical standards and validated quantification methods publicly available for 11-Hydroxyrankinidine. This document provides a detailed, hypothetical application note and protocol for the quantification of 11-Hydroxyrankinidine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The described method is intended to serve as a comprehensive starting point for researchers and scientists in drug development for establishing and validating their own quantitative assays. The protocol covers sample preparation, instrument parameters, and includes representative data for a typical method validation.

Introduction

11-Hydroxyrankinidine is a natural alkaloid compound.[1] As with many novel natural products, the development of robust and reliable analytical methods for its quantification in biological matrices is crucial for pharmacokinetic, toxicokinetic, and metabolic studies. LC-MS/MS is a powerful and widely used technique for the sensitive and selective quantification of small molecules in complex biological samples.[2] This application note outlines a hypothetical LC-MS/MS method for the determination of 11-Hydroxyrankinidine in human plasma.

Experimental Protocol

Materials and Reagents

• 11-Hydroxyrankinidine reference standard (>98% purity)

• Internal Standard (IS) (e.g., a structurally similar and stable isotope-labeled compound)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Human plasma (K2EDTA)

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 1 mg of 11-Hydroxyrankinidine reference standard and dissolve it in 1 mL of methanol.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with 50:50 (v/v) acetonitrile:water to prepare working standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard (IS) Stock and Working Solution: Prepare a 1 mg/mL stock solution of the IS in methanol. Dilute this stock solution with acetonitrile to a final working concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Allow frozen plasma samples to thaw at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• In a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample.

• Add 150 µL of the IS working solution (100 ng/mL in acetonitrile) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant onto the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions (Hypothetical)

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 min, return to 5% B and re-equilibrate for 1 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	400°C
Capillary Voltage	3.0 kV
MRM Transitions	To be determined by infusion of the reference standard

Representative Quantitative Data (Hypothetical)

The following tables summarize the expected performance characteristics of a validated LC-MS/MS assay for 11-Hydroxyrankinidine.

Table 1: Calibration Curve for 11-Hydroxyrankinidine in Human Plasma

Concentration (ng/mL)	Mean Response (Peak Area Ratio)	% Accuracy
1	0.012	102.3
5	0.061	98.7
10	0.125	101.5
50	0.630	99.2
100	1.245	100.8
500	6.281	99.6
1000	12.550	99.9
Linearity (r²)	0.9995
Range	1 - 1000 ng/mL

Table 2: Accuracy and Precision

QC Level	Concentration (ng/mL)	Mean Measured Concentration (ng/mL) (n=6)	% Accuracy	Inter-day Precision (%CV) (n=3 days)	Intra-day Precision (%CV) (n=6)
LQC	3	2.95	98.3	4.5	3.1
MQC	80	81.2	101.5	3.2	2.5
HQC	800	792.6	99.1	2.8	1.9

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (ng/mL)
LOD	0.5
LOQ	1.0

Workflow Diagram

Figure 1: Experimental Workflow for 11-Hydroxyrankinidine Quantification

Disclaimer

The analytical method, protocols, and data presented in this document are hypothetical and for illustrative purposes only. This information is intended to serve as a guideline for researchers to develop and validate their own analytical methods for the quantification of 11-Hydroxyrankinidine. It is imperative that any such method be fully validated in accordance with regulatory guidelines to ensure accuracy, precision, and reliability of the results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Artifactual elevations of 11β-hydroxyandrostenedione and 11-ketoandrostenedione in mass spectrometry assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 11-Hydroxyrankinidine Powder

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper storage, handling, and use of 11-Hydroxyrankinidine powder, a humantenine-type alkaloid isolated from Gelsemium elegans. Adherence to these guidelines is crucial for ensuring the integrity of the compound, obtaining reliable experimental results, and maintaining laboratory safety.

Storage and Stability

Proper storage of 11-Hydroxyrankinidine is essential to prevent degradation and maintain its biological activity. The following table summarizes the recommended storage conditions and stability data.

Form	Storage Temperature	Duration	Notes
Powder	-20°C	3 years	Store in a tightly sealed container.
4°C	2 years	Suitable for short-term storage.
In Solvent	-80°C	1 year	Recommended for long-term storage of stock solutions.
-20°C	1 month	Suitable for short-term storage of working solutions.

Handling and Safety Precautions

As a potent alkaloid, 11-Hydroxyrankinidine should be handled with care in a laboratory setting. While a specific Safety Data Sheet (SDS) is not currently available, the following general precautions for handling potent chemical powders should be strictly followed.

2.1 Personal Protective Equipment (PPE)

• Gloves: Wear nitrile gloves to prevent skin contact.

• Eye Protection: Use chemical safety goggles or a face shield.

• Lab Coat: A standard laboratory coat should be worn at all times.

• Respiratory Protection: When handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of fine particles.

2.2 General Handling Guidelines

• Handle the powder in a well-ventilated area, preferably within a chemical fume hood.

• Avoid creating dust.

• Wash hands thoroughly after handling.

• Avoid contact with skin, eyes, and clothing.

2.3 Disposal

Dispose of 11-Hydroxyrankinidine waste in accordance with local, state, and federal regulations for chemical waste. It should be treated as hazardous chemical waste and disposed of through a licensed waste disposal company. Do not discard down the drain or in general waste.

Experimental Protocols

3.1 Preparation of Stock Solutions

11-Hydroxyrankinidine is readily soluble in dimethyl sulfoxide (B87167) (DMSO).

Protocol for Preparing a 10 mM DMSO Stock Solution:

• Materials:

  • 11-Hydroxyrankinidine powder (Molecular Weight: 356.42 g/mol )

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipettes

• Procedure:

  • Weigh the desired amount of 11-Hydroxyrankinidine powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.356 mg of the powder.

  • Add the appropriate volume of anhydrous DMSO to the tube. For the example above, add 100 µL of DMSO.

  • Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

3.2 Solubility in Other Solvents

The solubility of 11-Hydroxyrankinidine in other common laboratory solvents such as ethanol (B145695) and aqueous buffers (e.g., PBS) has not been widely reported. It is recommended that researchers perform small-scale solubility tests to determine the optimal solvent for their specific experimental needs.

Biological Activity and Hypothetical Signaling Pathway

While the specific molecular targets of 11-Hydroxyrankinidine are not definitively established, it belongs to the humantenine-type alkaloids from Gelsemium elegans. Alkaloids from this plant are known to exert their effects by modulating inhibitory neurotransmitter receptors, primarily glycine (B1666218) receptors (GlyR) and gamma-aminobutyric acid type A (GABA-A) receptors in the central nervous system.

Hypothetical Mechanism of Action:

11-Hydroxyrankinidine is hypothesized to act as a modulator of GlyR and/or GABA-A receptors. By binding to these receptors, it can either enhance or inhibit the influx of chloride ions into neurons. This modulation of ion flow alters the neuron's membrane potential, leading to either an inhibitory (hyperpolarizing) or excitatory (depolarizing) effect, which in turn influences downstream cellular processes.

Caption: Hypothetical signaling pathway of 11-Hydroxyrankinidine modulating a GABA-A receptor.

Experimental Workflow

The following diagram illustrates a general workflow for handling and using 11-Hydroxyrankinidine powder in a research setting.

Caption: General experimental workflow for 11-Hydroxyrankinidine powder.

Preparation of 11-Hydroxyrankinidine Stock Solutions: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of stock solutions of 11-Hydroxyrankinidine, a natural alkaloid compound. The primary focus is on the preparation of a 10 mM stock solution in dimethyl sulfoxide (B87167) (DMSO), based on available solubility data. This guide includes essential information on the physicochemical properties of 11-Hydroxyrankinidine, recommended storage conditions, and a step-by-step experimental protocol. A summary table of quantitative data and a workflow diagram are provided for clarity and ease of use.

Introduction

11-Hydroxyrankinidine is an alkaloid compound isolated from the whole plant of Gelsemium elegans[1][2][3]. As a natural product, it is of interest to researchers in various life science fields. Accurate and consistent preparation of stock solutions is a critical first step for any in vitro or in vivo studies to ensure the reliability and reproducibility of experimental results. This protocol outlines the necessary steps to prepare a standardized stock solution of 11-Hydroxyrankinidine.

Physicochemical Properties and Storage

A clear understanding of the compound's properties is crucial for proper handling and storage.

Table 1: Physicochemical Properties and Recommended Storage for 11-Hydroxyrankinidine

Property	Value	Source
CAS Number	122590-03-8	[1][4][5]
Molecular Formula	C₂₀H₂₄N₂O₄	[1][5]
Molecular Weight	356.42 g/mol	[1][4]
Purity	>98%	[6][7]
Solubility	10 mM in DMSO	[1]
Storage (Powder)	-20°C for up to 3 years	[4][8]
Storage (in Solvent)	-80°C for up to 1 year	[4][8]

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of 11-Hydroxyrankinidine in DMSO.

Materials:

• 11-Hydroxyrankinidine powder

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Equilibration: Before opening, allow the vial of 11-Hydroxyrankinidine powder to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto the compound.

• Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance. Carefully weigh the desired amount of 11-Hydroxyrankinidine powder.

  • Calculation Example: To prepare 1 mL of a 10 mM stock solution:

    • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (g) = 0.010 mol/L x 0.001 L x 356.42 g/mol

    • Mass (g) = 0.0035642 g = 3.56 mg

• Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the tube containing the weighed powder.

  • For the example above, add 1 mL of DMSO.

• Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If necessary, brief sonication in an ultrasonic bath can aid in dissolution. Visually inspect the solution to ensure no particulates are present.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials. Store the aliquots at -80°C.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the 11-Hydroxyrankinidine stock solution.

Caption: Workflow for preparing 11-Hydroxyrankinidine stock solution.

Safety Precautions

• Always handle 11-Hydroxyrankinidine and DMSO in a well-ventilated area, preferably within a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 11-Hydroxyrankinidine and DMSO for detailed safety and handling information.

• DMSO is a potent solvent and can facilitate the absorption of other chemicals through the skin. Exercise caution when handling.

Conclusion

This protocol provides a standardized method for the preparation of 11-Hydroxyrankinidine stock solutions, which is essential for ensuring the accuracy and reproducibility of scientific experiments. Adherence to these guidelines for preparation, storage, and safety will contribute to the generation of high-quality data in research and drug development applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 11-Hydroxyrankinidine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. invivochem.net [invivochem.net]
• 4. 11-Hydroxyrankinidine | TargetMol [targetmol.com]
• 5. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

11-Hydroxyrankinidine: Application Notes and Protocols for Use as a Chemical Probe

Note to the Reader: As of December 2025, publicly available scientific literature lacks detailed characterization of 11-Hydroxyrankinidine as a chemical probe. While it is known as a natural alkaloid isolated from Gelsemium elegans, its specific biological target, mechanism of action, and associated signaling pathways have not been elucidated. Consequently, the following application notes and protocols are presented as a predictive framework based on the known pharmacology of related Gelsemium alkaloids and general principles of chemical probe utilization. These protocols are intended to serve as a guide for initiating research and are not based on established experimental data for 11-Hydroxyrankinidine.

Introduction

11-Hydroxyrankinidine is an indole (B1671886) alkaloid derived from the plant Gelsemium elegans. Other alkaloids from this plant, such as gelsemine (B155926) and koumine, have been demonstrated to act as modulators of inhibitory neurotransmitter receptors, specifically the glycine (B1666218) receptor (GlyR) and the γ-aminobutyric acid type A (GABA-A) receptor. This suggests that 11-Hydroxyrankinidine may possess similar neuromodulatory activities and could potentially serve as a valuable chemical probe for investigating the function of these or other neuronal targets.

A chemical probe is a small molecule used to study and manipulate a biological system by interacting with a specific protein target. The utility of a chemical probe is defined by its potency, selectivity, and well-characterized mechanism of action. The application of 11-Hydroxyrankinidine as a chemical probe is currently exploratory.

Postulated Biological Target and Signaling Pathway

Based on the activity of structurally related alkaloids, it is hypothesized that 11-Hydroxyrankinidine may function as a modulator of inhibitory ion channels in the central nervous system. The primary candidate targets are the glycine and GABA-A receptors. Modulation of these receptors would impact chloride ion influx into neurons, leading to hyperpolarization of the cell membrane and subsequent inhibition of neuronal firing.

Postulated Signaling Pathway

Technical Notes & Optimization

Technical Support Center: Improving 11-Hydroxyrankinidine Yield from Plant Extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the yield of 11-Hydroxyrankinidine and other alkaloids from Gelsemium elegans.

Frequently Asked Questions (FAQs)

Q1: What is 11-Hydroxyrankinidine and its primary plant source?

A1: 11-Hydroxyrankinidine is a monoterpenoid indole (B1671886) alkaloid. Its primary natural source is the plant Gelsemium elegans, a toxic plant that has been used in traditional medicine. The alkaloids from this plant, including 11-Hydroxyrankinidine, are of interest for their potential pharmacological activities.

Q2: What are the common challenges in extracting 11-Hydroxyrankinidine?

A2: Researchers may face several challenges, including low extraction yields, co-extraction of impurities that complicate purification, and potential degradation of the target alkaloid during the extraction process. The choice of solvent, extraction method, and processing conditions are critical factors that influence the outcome.

Q3: Which extraction methods are most effective for Gelsemium alkaloids?

A3: Both traditional and modern extraction techniques can be employed. Conventional methods include acid-base extraction and Soxhlet extraction. More advanced and often more efficient methods include ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), and accelerated solvent extraction (ASE). For purification, chromatographic techniques like high-speed counter-current chromatography (HSCCC) and pH-zone-refining counter-current chromatography have proven effective for separating individual alkaloids from the crude extract.[1]

Q4: How does the choice of solvent affect the extraction yield?

A4: Solvent polarity is a crucial factor. Alkaloids can exist as free bases or salts, and their solubility varies. A common approach is to use a sequence of solvents with varying polarities. For instance, an initial extraction with a non-polar solvent can remove fats and waxes, followed by extraction with a more polar solvent like ethanol (B145695) or methanol (B129727) to isolate the alkaloids. The pH of the solvent is also critical; acidic water can be used to extract alkaloid salts, which are then converted back to their free base form by making the solution alkaline.[2][3]

Q5: Can you provide a general overview of the biosynthetic pathway of 11-Hydroxyrankinidine?

A5: 11-Hydroxyrankinidine is a humantenine-type monoterpenoid indole alkaloid (MIA). The biosynthesis of MIAs in Gelsemium starts with the condensation of tryptamine (B22526) (from the shikimic acid pathway) and secologanin (B1681713) (from the methylerythritol phosphate (B84403) pathway) to form strictosidine. From strictosidine, a series of enzymatic reactions lead to the formation of various alkaloid scaffolds. It is proposed that humantenine-type alkaloids are biosynthetically derived from sarpagine-type alkaloids through an oxidative rearrangement to an oxindole (B195798) structure. The diagram below illustrates a plausible biogenetic pathway.

Caption: Plausible biosynthetic pathway of 11-Hydroxyrankinidine.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of 11-Hydroxyrankinidine and other Gelsemium alkaloids.

Problem 1: Low Yield of 11-Hydroxyrankinidine

Potential Cause	Suggested Solution
Inappropriate Solvent System	Alkaloids in G. elegans have varying polarities. Employ a sequential extraction with solvents of increasing polarity. A common starting point is an ethanolic or methanolic extraction of the dried plant material. For acid-base extraction, ensure the pH is appropriately adjusted (pH 2-3 for acidic extraction and pH 9-10 for basification).
Insufficient Extraction Time or Temperature	Optimize extraction time and temperature for your chosen method. For maceration, allow for sufficient contact time (e.g., 24-48 hours). For UAE and MAE, experiment with different time intervals and power settings. Be cautious with temperature, as excessive heat can degrade some alkaloids.
Inefficient Cell Wall Disruption	Ensure the plant material is finely powdered to maximize the surface area for solvent penetration. Pre-treatment of the plant material, such as freeze-drying, can also improve extraction efficiency.
Suboptimal Extraction Method	Consider switching to a more advanced extraction technique. ASE and MAE have been shown to provide higher yields in shorter times compared to traditional methods.[4]

Problem 2: Co-extraction of Impurities and Pigments

Potential Cause	Suggested Solution
Non-selective Solvent	Perform a preliminary extraction with a non-polar solvent like hexane (B92381) or petroleum ether to remove chlorophyll, fats, and waxes before extracting the alkaloids with a more polar solvent.
Crude Extract Complexity	Employ a multi-step purification protocol. After initial extraction, use techniques like liquid-liquid partitioning between an acidic aqueous phase and an organic solvent to separate alkaloids from neutral and weakly basic impurities.
Presence of Tannins and Phenolic Compounds	Consider adding a clarifying agent like polyvinylpolypyrrolidone (PVPP) during the initial extraction to precipitate tannins.

Problem 3: Degradation of 11-Hydroxyrankinidine During Extraction

Potential Cause	Suggested Solution
High Temperatures	Avoid prolonged exposure to high temperatures. If using Soxhlet extraction, consider performing it under reduced pressure to lower the boiling point of the solvent. For MAE, use pulsed heating to avoid overheating.
Exposure to Light	Protect the extracts from direct light, as some alkaloids are photosensitive. Use amber glassware or cover your extraction setup with aluminum foil.
pH Extremes	While acid-base extraction is common, prolonged exposure to strong acids or bases can cause hydrolysis or rearrangement of certain alkaloids. Use the mildest effective pH conditions and minimize the time the extract spends at extreme pH values.
Oxidation	Consider performing the extraction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation of sensitive functional groups.

Experimental Protocols

Protocol 1: General Acid-Base Extraction of Alkaloids from Gelsemium elegans

This protocol is a standard method for the selective extraction of alkaloids.

Materials:

• Dried and powdered Gelsemium elegans plant material

• 1% Hydrochloric acid (HCl) or 5% Acetic Acid

• Ammonium hydroxide (B78521) (NH₄OH) or Sodium carbonate (Na₂CO₃)

• Dichloromethane (CH₂Cl₂) or Chloroform (CHCl₃)

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Rotary evaporator

• pH meter or pH paper

Methodology:

• Acidic Extraction: Macerate 100 g of powdered plant material in 1 L of 1% HCl with continuous stirring for 24 hours at room temperature.

• Filtration: Filter the mixture through cheesecloth and then filter paper to remove solid plant debris.

• Defatting (Optional): Extract the acidic aqueous solution with hexane or petroleum ether (3 x 500 mL) in a separatory funnel to remove non-polar impurities. Discard the organic layer.

• Basification: Adjust the pH of the aqueous extract to 9-10 by slowly adding NH₄OH or Na₂CO₃ solution while stirring.

• Liquid-Liquid Extraction: Extract the alkaline solution with CH₂Cl₂ or CHCl₃ (3 x 500 mL). The free base alkaloids will partition into the organic layer.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous Na₂SO₄. Filter and concentrate the solvent using a rotary evaporator to obtain the crude alkaloid extract.

Caption: Workflow for acid-base extraction of alkaloids.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Gelsemium Alkaloids

UAE is a modern technique that can improve extraction efficiency and reduce extraction time.

Materials:

• Dried and powdered Gelsemium elegans plant material

• 70-80% Ethanol

• Ultrasonic bath or probe sonicator

• Filtration apparatus

• Rotary evaporator

Methodology:

• Suspension: Suspend 50 g of powdered plant material in 500 mL of 70% ethanol in a flask.

• Sonication: Place the flask in an ultrasonic bath and sonicate for 30-60 minutes at a controlled temperature (e.g., 40-50°C).

• Filtration: Filter the mixture to separate the extract from the plant residue.

• Repeat Extraction: Re-extract the plant residue with fresh solvent (2 x 500 mL) under the same conditions to maximize yield.

• Concentration: Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

Data Presentation

The following tables summarize comparative data on alkaloid extraction methods and yields.

Table 1: Comparison of Different Extraction Methods for Alkaloids

Method	Typical Extraction Time	Solvent Consumption	Average Yield (%)	Purity (%)
Maceration	48 hours	High	1.19	Moderate
Soxhlet Extraction	6 hours	High	1.63	Moderate
Ultrasound-Assisted Extraction (UAE)	30-60 min	Moderate	~2.40	High
Microwave-Assisted Extraction (MAE)	25 min	Low	2.50	88.2
Accelerated Solvent Extraction (ASE)	20 min	Low	2.63	88.8

Data compiled from studies on various medicinal plants and represents general trends.[4]

Table 2: Quantitative Analysis of Major Alkaloids in Different Parts of Gelsemium elegans

Alkaloid	Root (mg/g)	Stem (mg/g)	Leaf (mg/g)
Gelsemine	0.5 - 2.5	0.1 - 0.8	0.05 - 0.3
Koumine	1.0 - 5.0	0.2 - 1.5	0.1 - 0.5
Gelsenicine	0.2 - 1.0	0.05 - 0.4	0.01 - 0.2

Note: Yields can vary significantly based on the plant's geographical origin, harvest time, and the specific extraction protocol used.[5][6] This table highlights that the roots of G. elegans generally contain the highest concentration of these major alkaloids.[6] Researchers targeting 11-Hydroxyrankinidine should also consider that its concentration may vary between different plant parts.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. jocpr.com [jocpr.com]
• 4. aktpublication.com [aktpublication.com]
• 5. The qualitative and quantitative analyses of Gelsemium elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

overcoming 11-Hydroxyrankinidine solubility issues in aqueous buffers

Welcome to the technical support center for 11-Hydroxyrankinidine. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and experimental use of 11-Hydroxyrankinidine, with a primary focus on its limited solubility in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is 11-Hydroxyrankinidine?

11-Hydroxyrankinidine is a naturally occurring alkaloid compound isolated from the plant Gelsemium elegans.[1][2] It has a molecular formula of C20H24N2O4 and a molecular weight of 356.42.[2][3] Due to its complex structure, it is often investigated for its potential biological activities.

Q2: What is the known solubility of 11-Hydroxyrankinidine?

Direct quantitative data on the aqueous solubility of 11-Hydroxyrankinidine is limited in publicly available literature. However, supplier information suggests that it is soluble in dimethyl sulfoxide (B87167) (DMSO), with one source indicating a solubility of up to 10 mM in DMSO.[2] Its natural product origin and chemical structure suggest that it is likely a hydrophobic compound with poor solubility in aqueous solutions. A preparation method for an in vivo formulation provided by a supplier involves using DMSO, PEG300, and Tween 80, which is a common strategy for compounds with low aqueous solubility.[3]

Q3: Why is my 11-Hydroxyrankinidine precipitating in my aqueous buffer?

Precipitation of 11-Hydroxyrankinidine in aqueous buffers is a common issue stemming from its hydrophobic nature. When a concentrated stock solution of the compound (typically in an organic solvent like DMSO) is diluted into an aqueous buffer, the compound may crash out of solution if its concentration exceeds its solubility limit in the final aqueous environment.

Q4: Are there any known signaling pathways affected by 11-Hydroxyrankinidine?

Currently, there is limited specific information in the public domain detailing the precise signaling pathways modulated by 11-Hydroxyrankinidine. As an alkaloid, it belongs to a broad class of compounds with diverse biological activities. Many alkaloids are known to interact with components of the nervous system, such as ion channels or receptors. Further research is needed to elucidate its specific molecular targets and mechanisms of action.

Troubleshooting Guide: Overcoming Solubility Issues

This guide provides a systematic approach to addressing solubility challenges with 11-Hydroxyrankinidine in your experiments.

Problem: Precipitate forms immediately upon dilution of DMSO stock into aqueous buffer.

Cause: The concentration of 11-Hydroxyrankinidine in the final aqueous solution is above its solubility limit. The percentage of DMSO in the final solution may also be too low to keep the compound dissolved.

Solutions:

• Decrease the Final Concentration: The simplest approach is to lower the final working concentration of 11-Hydroxyrankinidine in your assay.

• Increase the Cosolvent Concentration: If your experimental system can tolerate it, increasing the final percentage of DMSO may help. However, be mindful that high concentrations of DMSO can affect cell viability and enzyme activity.

• Use a Different Cosolvent: Consider using other water-miscible organic solvents that may be less disruptive to your experimental system than DMSO.

• Employ Solubilizing Excipients: Incorporate excipients that can help to increase the solubility of hydrophobic compounds.

Data Presentation: Recommended Starting Concentrations for Solubilizing Agents

The following table provides recommended starting concentrations for common solubilizing agents. It is crucial to perform validation experiments to ensure that these agents do not interfere with your specific assay.

Solubilizing Agent	Class	Recommended Starting Concentration	Maximum Tolerated Concentration (Typical)	Notes
DMSO	Organic Cosolvent	0.1% (v/v)	< 1% (v/v) for most cell-based assays	Can have cytotoxic effects at higher concentrations.
Ethanol	Organic Cosolvent	0.5% (v/v)	< 1% (v/v)	Can affect enzyme kinetics and protein stability.
PEG 300/400	Polymeric Cosolvent	1-5% (v/v)	Up to 10% (v/v) in some systems	Generally well-tolerated in many biological systems.
Tween® 80	Non-ionic Surfactant	0.01-0.1% (v/v)	< 0.5% (v/v)	Forms micelles that can encapsulate hydrophobic compounds.
Cyclodextrins (e.g., HP-β-CD)	Encapsulating Agent	1-5 mM	Varies by cell type and assay	Forms inclusion complexes with hydrophobic molecules.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of 11-Hydroxyrankinidine.

Materials:

• 11-Hydroxyrankinidine (solid)

• Anhydrous DMSO

• Vortex mixer

• Sonicator (optional)

• Calibrated analytical balance

• Microcentrifuge tubes

Procedure:

• Tare a sterile microcentrifuge tube on a calibrated analytical balance.

• Carefully weigh out the desired amount of 11-Hydroxyrankinidine (e.g., 3.56 mg for a 1 ml of 10 mM solution).

• Add the appropriate volume of anhydrous DMSO to the tube to achieve a final concentration of 10 mM.

• Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

• If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution at -20°C or -80°C, protected from light and moisture.

Protocol 2: General Method for Enhancing Aqueous Solubility using a Cosolvent System

Objective: To prepare a working solution of 11-Hydroxyrankinidine in an aqueous buffer with improved solubility.

Materials:

• 10 mM 11-Hydroxyrankinidine stock solution in DMSO

• Aqueous buffer of choice (e.g., PBS, TRIS)

• Solubilizing agent (e.g., PEG 300, Tween® 80)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Determine the final desired concentration of 11-Hydroxyrankinidine and the final allowable concentration of the cosolvent and solubilizing agent in your experiment.

• In a sterile microcentrifuge tube, first add the required volume of the aqueous buffer.

• Next, add the solubilizing agent (e.g., PEG 300 or Tween® 80) to the buffer and vortex to mix thoroughly.

• Finally, add the required volume of the 11-Hydroxyrankinidine DMSO stock solution to the buffer/excipient mixture.

• Immediately vortex the solution vigorously for at least 30 seconds to ensure rapid and uniform mixing. This rapid mixing is critical to prevent localized high concentrations of the compound that can lead to precipitation.

• Visually inspect the solution for any signs of precipitation. If the solution is cloudy, consider lowering the final concentration or adjusting the excipient concentrations.

• Always prepare fresh working solutions daily and do not store diluted aqueous solutions for extended periods.

Visualizations

Experimental Workflow for Solubility Enhancement

The following diagram outlines the decision-making process for preparing an aqueous working solution of 11-Hydroxyrankinidine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 3. 11-Hydroxyrankinidine | TargetMol [targetmol.com]

Technical Support Center: 11-Hydroxyrankinidine Analysis

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues encountered during the HPLC analysis of 11-Hydroxyrankinidine. Below you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to directly address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs): Troubleshooting Peak Tailing

Q1: What is peak tailing and why is it a significant problem when analyzing 11-Hydroxyrankinidine?

Peak tailing is a common chromatographic issue where a peak is asymmetrical, featuring a "tail" that extends from the main peak back towards the baseline.[1] In an ideal analysis, chromatographic peaks should be symmetrical and Gaussian.[2] 11-Hydroxyrankinidine is an alkaloid, a class of basic compounds particularly prone to peak tailing.[3][4]

This is problematic for several reasons:

• Reduced Resolution: Tailing peaks can overlap with neighboring peaks, making accurate separation and quantification difficult.[1]

• Inaccurate Integration: The asymmetrical shape can lead to significant errors in peak area calculation, compromising the accuracy of quantitative results.[1]

• Lower Sensitivity: As the peak broadens and its height decreases, the limit of detection (LOD) and limit of quantitation (LOQ) can be negatively affected.[1]

A peak's asymmetry is often measured by the USP Tailing Factor (Tf) or Asymmetry Factor (As). A value close to 1.0 is ideal, while values greater than 2.0 are generally considered unacceptable for precise analytical methods.[2]

Q2: My 11-Hydroxyrankinidine peak is tailing. What are the most likely causes?

For a basic compound like 11-Hydroxyrankinidine, peak tailing in reversed-phase HPLC is most often caused by secondary chemical interactions with the stationary phase or issues with the HPLC system itself.

Primary Causes:

• Secondary Silanol (B1196071) Interactions: This is the most common cause.[4][5] Silica-based C18 columns have residual, unreacted silanol groups (Si-OH) on their surface. At a mobile phase pH above ~3, these acidic silanols can become ionized (SiO⁻) and interact electrostatically with the protonated basic functional groups of 11-Hydroxyrankinidine.[1][6][7] This secondary retention mechanism is stronger than the primary hydrophobic interaction, causing some analyte molecules to lag behind and create a tail.

• Improper Mobile Phase pH: If the mobile phase pH is too close to the pKa of 11-Hydroxyrankinidine, both ionized and non-ionized forms of the molecule will exist simultaneously, which can lead to peak broadening and tailing.[8][9]

• Column Overload: Injecting a sample that is too concentrated can saturate the active sites on the stationary phase, leading to peak distortion.[2][10]

• Column Degradation or Contamination: Over time, columns can degrade. The accumulation of contaminants on the column inlet frit or the formation of a void at the head of the column can disrupt the sample band, causing tailing for all peaks.[2][10]

• Extra-Column Effects: Dead volume in the system, such as from using tubing with an unnecessarily large internal diameter or from poorly made connections between the injector, column, and detector, can cause band broadening and peak tailing.[2][8]

Q3: How can I systematically troubleshoot peak tailing for 11-Hydroxyrankinidine?

A systematic approach is crucial to efficiently identify and solve the problem. The following workflow can guide your troubleshooting process.

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Q4: How does mobile phase pH specifically affect the peak shape of 11-Hydroxyrankinidine?

Mobile phase pH is one of the most powerful tools for controlling the retention and peak shape of ionizable compounds like alkaloids.[9][11] Its effect is twofold: it alters the ionization state of the analyte and the stationary phase.

• Analyte Ionization: As a basic compound, 11-Hydroxyrankinidine will be protonated (positively charged) at low pH and neutral at high pH.

• Stationary Phase Ionization: The silanol groups on a silica-based column are neutral at low pH (below ~3) and become increasingly deprotonated (negatively charged) as the pH rises.

The interaction causing peak tailing is the attraction between the positively charged analyte and the negatively charged silanol groups. By lowering the mobile phase pH to 3 or below, the silanol groups are fully protonated and neutral, which eliminates the strong electrostatic interaction and significantly improves peak shape.[6][12]

Caption: Effect of mobile phase pH on silanol interactions.

Q5: Can I use mobile phase additives to reduce tailing, and how do they work?

Yes, mobile phase additives are a very effective strategy. For basic compounds, a "competing amine" like triethylamine (B128534) (TEA) is often used.[13]

Mechanism of Action: A competing amine is a small, basic molecule that is added to the mobile phase in a low concentration (e.g., 0.1%). At low pH, the competing amine will be protonated and will preferentially interact with any active, ionized silanol sites on the stationary phase.[5] This effectively masks the silanols, preventing the larger analyte, 11-Hydroxyrankinidine, from engaging in these secondary interactions, resulting in a much more symmetrical peak.

Quantitative Data Summary

The following tables present hypothetical but realistic data illustrating the effect of common method adjustments on the peak shape of a basic alkaloid like 11-Hydroxyrankinidine.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry Factor (As)

Mobile Phase pH	Buffer System	Asymmetry Factor (As)	Observation
7.0	20 mM Phosphate (B84403)	2.45	Severe tailing due to ionized silanols.[6]
5.0	20 mM Acetate (B1210297)	1.90	Moderate tailing, still unacceptable.
3.0	0.1% Formic Acid	1.35	Significant improvement as silanols are protonated.[6]
2.5	0.1% Formic Acid	1.10	Optimal peak shape, minimal tailing.[5]

Table 2: Effect of Triethylamine (TEA) Additive on Peak Asymmetry Factor (As) at pH 7.0

TEA Concentration (% v/v)	Mobile Phase	Asymmetry Factor (As)	Observation
0.00%	20 mM Phosphate, pH 7.0	2.45	Severe tailing without a competing amine.
0.05%	20 mM Phosphate, pH 7.0	1.55	Tailing is noticeably reduced.
0.10%	20 mM Phosphate, pH 7.0	1.20	Good peak shape, silanols are effectively masked.[13]
0.20%	20 mM Phosphate, pH 7.0	1.15	Further improvement is minimal.

Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Adjustment

Objective: To determine the optimal mobile phase pH to minimize peak tailing by suppressing silanol ionization.

Methodology:

• Initial Conditions: Start with a standard reversed-phase method (e.g., C18 column, Acetonitrile/Water gradient). Use a mobile phase with a neutral pH, such as 20 mM phosphate buffer at pH 7.0.

• Injection: Inject your 11-Hydroxyrankinidine standard and record the chromatogram, noting the retention time and peak asymmetry factor.

• pH Step 1 (pH ~4.5): Prepare a new aqueous mobile phase using a 20 mM acetate buffer adjusted to pH 4.5. Equilibrate the column thoroughly (at least 10-15 column volumes).

• Re-inject: Inject the standard again and record the results.

• pH Step 2 (pH < 3): Prepare a new aqueous mobile phase using 0.1% formic acid or trifluoroacetic acid in water (pH will be ~2.5-2.8). These are common choices for low-pH work with basic compounds.

• Re-inject: Equilibrate the column and inject the standard.

• Analysis: Compare the asymmetry factors from all runs. A significant improvement should be seen at the lowest pH, indicating that silanol interactions were the primary cause of tailing.[6]

Protocol 2: Column Flushing and Regeneration

Objective: To remove strongly retained contaminants from the column that may be causing peak distortion and increased backpressure.

Materials:

• HPLC-grade Water

• Isopropanol (IPA)

• Methanol (MeOH)

• Acetonitrile (ACN)

• Hexane (optional, for very non-polar contaminants)

Methodology:

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination of the flow cell.

• Reverse Direction: Connect the column in the reverse flow direction.

• Flow Rate: Set the pump flow rate to 25-50% of the typical analytical flow rate (e.g., 0.2-0.5 mL/min for a 4.6 mm ID column).

• Washing Sequence: Flush the column with at least 20 column volumes of each of the following solvents in sequence: a. Mobile phase (without buffer salts) to remove buffers. b. 100% HPLC-grade Water. c. 100% Acetonitrile. d. 100% Isopropanol. e. 100% Methylene Chloride (if compatible with your HPLC system). f. 100% Isopropanol. g. 100% Acetonitrile.

• Re-equilibration: Return the column to the normal flow direction. Flush with your mobile phase (including buffer) until the baseline is stable.

• Test: Inject a standard to see if peak shape and pressure have returned to normal. If the problem persists, the column may be permanently damaged and require replacement.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. uhplcs.com [uhplcs.com]
• 3. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. support.waters.com [support.waters.com]
• 8. chromtech.com [chromtech.com]
• 9. moravek.com [moravek.com]
• 10. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. researchgate.net [researchgate.net]
• 13. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

minimizing degradation of 11-Hydroxyrankinidine during storage

Disclaimer: Currently, there is limited specific data available in the public domain regarding the degradation pathways and optimal storage conditions for 11-Hydroxyrankinidine. The following guidelines are based on best practices for the storage and handling of related indole (B1671886) alkaloids. Researchers are strongly encouraged to perform their own stability studies to determine the optimal conditions for their specific applications.

Frequently Asked Questions (FAQs)

Q1: What are the general recommended storage conditions for 11-Hydroxyrankinidine?

For short-term storage, it is recommended to store 11-Hydroxyrankinidine as a solid at -20°C, protected from light and moisture. For long-term storage, -80°C is preferable. If in solution, use an anhydrous aprotic solvent such as DMSO and store at -80°C.[1] Avoid repeated freeze-thaw cycles.

Q2: How stable are indole alkaloids like 11-Hydroxyrankinidine in solution at room temperature?

Many indole alkaloids are relatively unstable at ambient conditions, especially in solution.[2] Degradation can often be observed within 24 hours.[2] It is highly recommended to prepare solutions fresh for each experiment. If short-term storage of a solution is necessary, it should be kept on ice and protected from light.

Q3: What are the primary factors that can cause the degradation of 11-Hydroxyrankinidine?

Based on the general behavior of indole alkaloids, the primary factors contributing to degradation are likely:

• Light: Exposure to UV or even ambient light can induce photochemical degradation.

• Temperature: Elevated temperatures can accelerate degradation kinetics.

• pH: Both acidic and basic conditions can lead to hydrolysis or rearrangement of the molecule. The indole nitrogen can be sensitive to pH changes.

• Oxidation: The indole ring and other functional groups can be susceptible to oxidation, especially in the presence of air or oxidizing agents.

Q4: Which analytical methods are suitable for assessing the purity and degradation of 11-Hydroxyrankinidine?

High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (LC-MS) detection is a common and effective method for analyzing indole alkaloids.[3] These techniques can separate the parent compound from potential degradation products and allow for quantification.

Troubleshooting Guides

Issue: I am seeing unexpected peaks in my HPLC/LC-MS analysis of an aged 11-Hydroxyrankinidine sample.

• Question 1: How was the sample stored?

  • Answer A (In solution at room temperature or 4°C): This is a likely cause of degradation. Indole alkaloids can be unstable under these conditions.[2] It is recommended to analyze samples as quickly as possible after preparation.

  • Answer B (As a solid at -20°C or -80°C, protected from light): This is the recommended storage method. If degradation is still observed, consider the possibility of contamination or inherent instability of that particular batch.

  • Answer C (In solution, frozen): Repeated freeze-thaw cycles can cause degradation of some compounds. Aliquoting the stock solution before freezing can mitigate this.

• Question 2: Was the sample exposed to light for an extended period?

  • Answer: Many alkaloids are light-sensitive. Always handle samples in amber vials or protect them from light to prevent photochemical degradation.

• Question 3: What solvent was used to dissolve the compound?

  • Answer: Ensure the solvent is of high purity and anhydrous if possible. Protic solvents or those containing impurities could contribute to degradation over time.

Data Presentation

Table 1: Illustrative Example of 11-Hydroxyrankinidine Degradation Under Various Storage Conditions Over a 4-Week Period.

This data is hypothetical and intended for illustrative purposes only. Actual degradation rates must be determined experimentally.

Storage Condition	Temperature	Light Condition	Solvent	Purity after 4 Weeks (%)
1	25°C	Ambient Light	Methanol	65%
2	25°C	Dark	Methanol	80%
3	4°C	Dark	Methanol	92%
4	-20°C	Dark	DMSO	>98%
5	-80°C	Dark	DMSO	>99%
6	-20°C (Solid)	Dark	N/A	>99%

Experimental Protocols

Protocol: Forced Degradation Study for 11-Hydroxyrankinidine

This protocol is designed to intentionally degrade the sample to identify potential degradation products and pathways.

• Sample Preparation:

  • Prepare a stock solution of 11-Hydroxyrankinidine in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

• Stress Conditions (in separate amber vials):

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Photolytic Degradation: Expose 1 mL of the stock solution in a clear vial to a UV lamp (e.g., 254 nm) for 24 hours.

  • Thermal Degradation: Incubate 1 mL of the stock solution at 80°C in the dark for 48 hours.

• Sample Analysis:

  • At specified time points (e.g., 0, 4, 8, 24, 48 hours), take an aliquot from each stress condition.

  • If necessary, neutralize the acid and base hydrolysis samples before analysis.

  • Analyze all samples, including an unstressed control, by a validated stability-indicating HPLC or LC-MS method.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Calculate the percentage of degradation.

  • Identify and characterize major degradation products if possible (e.g., using mass spectrometry).

Visualizations

References

• 1. Isolation and Antibacterial Activity of Indole Alkaloids from Pseudomonas aeruginosa UWI-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]

optimizing reaction conditions for 11-Hydroxyrankinidine synthesis

Welcome to the technical support center for the synthesis of 11-Hydroxyrankinidine. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for overcoming common challenges in the synthesis of this complex indole (B1671886) alkaloid. The core of the 11-Hydroxyrankinidine synthesis involves a critical Pictet-Spengler reaction to construct the tetrahydro-β-carboline scaffold.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 11-Hydroxyrankinidine?

A1: The synthesis of 11-Hydroxyrankinidine, a substituted indole alkaloid, typically involves the condensation of a tryptamine (B22526) derivative with a suitable aldehyde or ketone via the Pictet-Spengler reaction to form the core tetrahydro-β-carboline structure.[1][2][3] Subsequent functional group manipulations would then be performed to arrive at the final 11-hydroxy substituted target molecule.

Q2: What is the mechanism of the key Pictet-Spengler reaction?

A2: The Pictet-Spengler reaction proceeds through the initial formation of a Schiff base (or imine) from the condensation of the tryptamine derivative and the aldehyde.[1][4][5] Under acidic conditions, the imine is protonated to form a highly electrophilic iminium ion. This is followed by an intramolecular electrophilic aromatic substitution, where the electron-rich indole nucleus attacks the iminium ion to form a spirocyclic intermediate.[1][6] A subsequent rearrangement and deprotonation restores aromaticity and yields the final tetrahydro-β-carboline product.[1][4]

Q3: What are the most critical parameters to control for a successful synthesis?

A3: The most critical parameters for the Pictet-Spengler reaction in the synthesis of 11-Hydroxyrankinidine are the choice of acid catalyst, reaction temperature, and solvent.[7][8] These factors significantly influence reaction rate, yield, and the formation of side products. Careful optimization of these parameters is essential for a successful outcome.

Q4: Can ketones be used instead of aldehydes in the Pictet-Spengler reaction for this synthesis?

A4: Yes, ketones can be used, which would lead to a 1,1-disubstituted tetrahydro-β-carboline core. However, reactions with ketones are often more challenging and may require harsher conditions due to the increased steric hindrance and lower reactivity of the ketone carbonyl group compared to aldehydes.[7]

Troubleshooting Guides

Problem 1: Low or No Product Yield

Possible Cause	Suggested Solution
Inefficient Iminium Ion Formation	The acid catalyst may be too weak or used in an insufficient amount. Consider switching to a stronger Brønsted acid like trifluoroacetic acid (TFA) or a Lewis acid such as BF₃·OEt₂.[7] Optimizing the catalyst loading is also recommended.[7]
Decomposition of Starting Materials	The reaction conditions may be too harsh for the sensitive functional groups on your tryptamine derivative or aldehyde.[7] Try running the reaction at a lower temperature or using a milder acid catalyst. Protecting sensitive functional groups prior to the reaction and deprotecting them afterward can also be a viable strategy.[7]
Reversibility of the Reaction	At higher temperatures, the Pictet-Spengler reaction can be reversible. If the reaction stalls, consider running it at a lower temperature for a longer period to favor the product formation.[8]

Problem 2: Formation of Multiple Products/Side Products

Possible Cause	Suggested Solution
Over-alkylation or Polymerization	The newly formed product can sometimes react further with the starting materials.[7] Using a slight excess of the aldehyde can help to fully consume the tryptamine starting material.[9] Careful control of stoichiometry and slow, dropwise addition of the aldehyde can also minimize these side reactions.
Formation of Polar Byproducts	Acid-catalyzed reactions can sometimes lead to the formation of highly polar byproducts that are difficult to separate from the desired product.[7] A thorough aqueous workup to neutralize the acid and remove water-soluble impurities is crucial. If purification remains challenging, consider using milder reaction conditions.
Regioisomer Formation	Depending on the substitution pattern of the indole ring, cyclization may occur at different positions. The choice of solvent can influence regioselectivity.[7][10] A screening of different solvents may be necessary to favor the desired isomer. Protic solvents often favor one isomer, while aprotic solvents may favor another.[10]

Problem 3: Difficulty in Product Purification

Possible Cause	Suggested Solution
Strong Adsorption to Silica (B1680970) Gel	The basic nitrogen atom in the tetrahydro-β-carboline core can strongly interact with the acidic silanol (B1196071) groups on silica gel, leading to peak tailing and difficult elution during column chromatography.[11] To mitigate this, add a small amount of a basic modifier like triethylamine (B128534) (0.5-1%) or ammonium (B1175870) hydroxide (B78521) to the eluent.[11]
Poor Resolution of Product from Impurities	The crude product may contain structurally similar impurities. Consider using a different stationary phase, such as alumina (B75360) (basic or neutral), which can be better for basic compounds.[11] Alternatively, reversed-phase (C18) chromatography can be effective for separating polar compounds.[11] High-performance liquid chromatography (HPLC) can also be employed for difficult separations.[12]
Product Degradation on Silica Gel	Some indole alkaloids are sensitive to the acidic nature of silica gel and can degrade during purification.[11] Using a deactivated (neutral) silica gel or switching to a different stationary phase like alumina can prevent degradation.

Data Presentation

Table 1: Effect of Acid Catalyst on Pictet-Spengler Reaction Yield

Entry	Catalyst (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	HCl (10)	80	12	45
2	H₂SO₄ (10)	80	12	52
3	TFA (10)	60	8	78
4	BF₃·OEt₂ (15)	60	10	65
5	p-TsOH (10)	80	12	60

Note: This is hypothetical data for illustrative purposes.

Table 2: Influence of Solvent and Temperature on Reaction Outcome

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Toluene	110	24	65
2	Dichloromethane (B109758)	40	18	75
3	Acetonitrile	80	12	82
4	Methanol	65	16	58
5	1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	80	8	95

Note: This is hypothetical data for illustrative purposes, inspired by the high yields achievable in HFIP as a solvent.[13]

Experimental Protocols

Protocol 1: General Procedure for the Pictet-Spengler Reaction

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the tryptamine derivative (1.0 equivalent) in the chosen dry, aprotic solvent (e.g., dichloromethane or acetonitrile).

• Add the aldehyde (1.1 equivalents) to the solution.

• Cool the mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add the acid catalyst (e.g., TFA, 10-20 mol%) dropwise to the stirred solution.

• Allow the reaction to stir at the specified temperature and monitor its progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion (disappearance of the limiting starting material), quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is neutral or slightly basic.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane) three times.

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Prepare a slurry of silica gel in the chosen eluent (e.g., a mixture of hexane (B92381) and ethyl acetate with 0.5% triethylamine).

• Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Dissolve the crude product from Protocol 1 in a minimal amount of the eluent or a suitable solvent.

• Carefully load the dissolved sample onto the top of the silica gel bed.

• Begin eluting the column with the chosen solvent system, gradually increasing the polarity if necessary (gradient elution).

• Collect fractions and monitor them by TLC to identify those containing the purified 11-Hydroxyrankinidine.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

Visualizations

Caption: General reaction pathway for the Pictet-Spengler synthesis of the 11-Hydroxyrankinidine core.

Caption: A troubleshooting workflow for addressing low reaction yields in the synthesis.

Caption: Logical relationship of parameters for optimizing the synthesis of 11-Hydroxyrankinidine.

References

• 1. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 2. name-reaction.com [name-reaction.com]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 4. Pictet-Spengler Reaction | NROChemistry [nrochemistry.com]
• 5. grokipedia.com [grokipedia.com]
• 6. Lessons from the Total Synthesis of (±) Phalarine: Insights Into the Mechanism of the Pictet–Spengler Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. jk-sci.com [jk-sci.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.rsc.org [pubs.rsc.org]

dealing with poor cell permeability of 11-Hydroxyrankinidine

Welcome to the Technical Support Center for 11-Hydroxyrankinidine. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and answers to frequently asked questions regarding the experimental challenges associated with this compound, particularly its poor cell permeability.

Frequently Asked Questions (FAQs)

Q1: My 11-Hydroxyrankinidine compound shows high potency in biochemical assays but very low activity in cell-based assays. What is the likely cause?

A: A significant drop in potency between a biochemical (cell-free) assay and a cell-based assay is a classic indicator of poor cell permeability. 11-Hydroxyrankinidine is an oxindole (B195798) alkaloid, a class of natural products often associated with limited ability to cross the lipid bilayer of cell membranes.[1][2][3] The presence of a polar hydroxyl group at the C11 position likely increases the molecule's polarity, hindering its passive diffusion into the cell. Consequently, the compound cannot reach its intracellular target in sufficient concentrations to exert its biological effect.

Q2: How can I experimentally confirm that poor cell permeability is the problem?

A: The most direct method is to perform an in vitro permeability assay. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a rapid, high-throughput method for predicting passive diffusion. For a more biologically relevant model, the Caco-2 cell monolayer assay is the gold standard, as it also accounts for active transport and efflux mechanisms.[4] The output of these assays is an apparent permeability coefficient (Papp). A low Papp value for 11-Hydroxyrankinidine compared to a high-permeability control compound would confirm the issue.

Table 1: Comparative Apparent Permeability (Papp) Data

Compound	Papp (x 10⁻⁶ cm/s)	Permeability Class
Propranolol (High Permeability Control)	25.5	High
Atenolol (Low Permeability Control)	0.2	Low
11-Hydroxyrankinidine (Hypothetical)	0.4	Low
Prodrug-1 (Acetate Ester)	8.7	Moderate-High

| Liposomal Formulation | Not Applicable* | Facilitated Uptake |

*Permeability for liposomal formulations is not measured by Papp, as the uptake mechanism is primarily endocytosis, not passive diffusion.

Q3: What are the primary strategies to overcome the poor cell permeability of 11-Hydroxyrankinidine?

A: There are two main approaches to enhance the intracellular delivery of 11-Hydroxyrankinidine:

• Prodrug Synthesis: This medicinal chemistry approach involves chemically modifying the 11-Hydroxyrankinidine molecule to create a more lipophilic version (a prodrug) that can easily cross the cell membrane.[5] Once inside the cell, intracellular enzymes cleave the modifying group, releasing the active parent compound.[6][]

• Advanced Drug Delivery Systems: This formulation-based approach encapsulates 11-Hydroxyrankinidine in a nanocarrier, such as a liposome (B1194612) or a polymeric nanoparticle.[8][9] These carriers facilitate cellular uptake through mechanisms like endocytosis, bypassing the need for passive diffusion across the membrane.[10][11]

Q4: How does the prodrug approach work for a compound with a hydroxyl group?

A: The polar hydroxyl group of 11-Hydroxyrankinidine can be masked by converting it into a less polar ester.[12] This process, known as esterification, increases the molecule's lipophilicity, which is favorable for membrane permeation. Once the ester prodrug is inside the cell, ubiquitous intracellular esterase enzymes hydrolyze the ester bond, regenerating the hydroxyl group and releasing the active 11-Hydroxyrankinidine at its site of action.[6]

Caption: Prodrug activation via intracellular esterase cleavage.

Q5: Which nanoparticle formulations are most suitable for delivering alkaloids like 11-Hydroxyrankinidine?

A: Liposomal formulations are an excellent choice. Liposomes are vesicles composed of lipid bilayers that can encapsulate both hydrophobic and hydrophilic compounds.[13] For 11-Hydroxyrankinidine, they offer several advantages:

• Improved Solubility: They can carry the compound in an aqueous core or within the lipid bilayer.[14]

• Protection: They protect the drug from degradation in the extracellular environment.

• Enhanced Uptake: Cells internalize liposomes through endocytosis, effectively shuttling the drug cargo inside.[11]

Caption: Cellular uptake of 11-Hydroxyrankinidine via a liposomal carrier.

Troubleshooting Guide

This guide provides a systematic workflow for diagnosing and solving issues related to the low cellular activity of 11-Hydroxyrankinidine.

Caption: Systematic workflow for addressing low cellular potency.

Hypothetical Mechanism of Action & Signaling Pathway

To effectively design experiments, it is useful to operate with a hypothetical mechanism of action. Let's postulate that 11-Hydroxyrankinidine inhibits the PI3K/AKT signaling pathway, a critical cell survival pathway often dysregulated in cancer. By inhibiting AKT phosphorylation, the compound would disinhibit downstream pro-apoptotic factors, leading to programmed cell death.

Caption: Hypothetical inhibition of the PI3K/AKT survival pathway.

Experimental Protocols

Protocol 1: Synthesis of an Acetate Ester Prodrug of 11-Hydroxyrankinidine

• Objective: To increase the lipophilicity of 11-Hydroxyrankinidine by masking the C11 hydroxyl group.

• Materials: 11-Hydroxyrankinidine, Dichloromethane (DCM), Triethylamine (TEA), Acetic Anhydride, Silica (B1680970) Gel for column chromatography.

• Procedure:

  • Dissolve 11-Hydroxyrankinidine (1 equivalent) in anhydrous DCM under a nitrogen atmosphere.

  • Cool the solution to 0°C in an ice bath.

  • Add Triethylamine (1.5 equivalents) to the solution.

  • Add Acetic Anhydride (1.2 equivalents) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with saturated sodium bicarbonate solution.

  • Extract the organic layer, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the acetate ester prodrug.

  • Confirm structure and purity via NMR and LC-MS.

Table 2: Predicted Physicochemical Properties

Property	11-Hydroxyrankinidine	Acetate Ester Prodrug
Molecular Weight	~368 g/mol	~410 g/mol
LogP (Lipophilicity)	2.1	3.0

| Polar Surface Area (PSA) | 65 Ų | 55 Ų |

Protocol 2: Preparation of a Liposomal Formulation

• Objective: To encapsulate 11-Hydroxyrankinidine within liposomes to facilitate cellular uptake.

• Materials: 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC), Cholesterol, 11-Hydroxyrankinidine, Chloroform (B151607), Phosphate-Buffered Saline (PBS).

• Procedure (Thin-Film Hydration Method):

  • Dissolve DPPC and Cholesterol (e.g., in a 2:1 molar ratio) and 11-Hydroxyrankinidine in chloroform in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the flask wall.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydrate the lipid film by adding PBS (pH 7.4) and rotating the flask gently above the lipid phase transition temperature (~50-60°C). This results in the formation of multilamellar vesicles (MLVs).

  • To create smaller, unilamellar vesicles (SUVs), sonicate the MLV suspension using a probe sonicator or extrude it through polycarbonate membranes of a defined pore size (e.g., 100 nm).

  • Remove any unencapsulated drug by dialysis or size exclusion chromatography.

  • Characterize the resulting liposomes for size, zeta potential, and encapsulation efficiency.

Table 3: Hypothetical Cellular Potency (IC₅₀) Comparison in a Cancer Cell Line

Compound Version	IC₅₀ (µM)	Fold Improvement
11-Hydroxyrankinidine (Parent)	> 50	-
Acetate Ester Prodrug-1	4.5	> 11

| Liposomal Formulation | 1.8 | > 27 |

References

• 1. tandfonline.com [tandfonline.com]
• 2. dovepress.com [dovepress.com]
• 3. ijisrt.com [ijisrt.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Evaluating Prodrug Strategies for Esterase-Triggered Release of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A spotlight on alkaloid nanoformulations for the treatment of lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Adapting liposomes for oral drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 14. veterinaria.org [veterinaria.org]

Technical Support Center: Investigating and Mitigating Off-Target Effects of 11-Hydroxyrankinidine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide for researchers working with 11-Hydroxyrankinidine, an alkaloid compound isolated from Gelsemium elegans. Given that the specific biological target of 11-Hydroxyrankinidine is not yet fully characterized, this guide focuses on a systematic approach to identify its primary target(s), characterize its off-target effects, and implement strategies to minimize these effects in your assays.

Frequently Asked Questions (FAQs)

Q1: What is 11-Hydroxyrankinidine and what is its known biological activity?

11-Hydroxyrankinidine is an indole (B1671886) alkaloid derived from the plant Gelsemium elegans.[1] Alkaloids from this plant are known to possess a range of biological activities, including anti-tumor, anti-inflammatory, and analgesic properties, but they also exhibit significant toxicity.[2][3] Preliminary computational studies on related Gelsemium alkaloids suggest potential interactions with multiple targets, including kinases such as MAPK3 and SRC, and receptors like NMDAR2A and NMDAR2B.[4] However, the specific primary target of 11-Hydroxyrankinidine has not been experimentally validated.

Q2: What are off-target effects and why are they a critical consideration for a novel compound like 11-Hydroxyrankinidine?

Off-target effects occur when a compound binds to and modulates the activity of proteins other than its intended biological target. For a novel compound with an uncharacterized target, it is crucial to distinguish between the desired "on-target" effects that produce the therapeutic or biological outcome of interest, and "off-target" effects that can lead to misinterpretation of experimental results, cellular toxicity, or other undesirable side effects.

Q3: I am observing a cellular phenotype with 11-Hydroxyrankinidine, but I'm unsure if it's an on-target or off-target effect. What is the overall strategy to address this?

A multi-step approach is recommended, starting with broad, unbiased methods to identify potential targets, followed by specific validation experiments. The general workflow involves:

• Target Identification: Employ techniques to identify proteins that physically interact with 11-Hydroxyrankinidine.

• Target Validation: Confirm that engagement of a specific target is responsible for the observed phenotype.

• Selectivity Profiling: Assess the activity of 11-Hydroxyrankinidine against a panel of related proteins (e.g., a kinome scan) to understand its selectivity.

• Assay Optimization: Refine your experimental conditions to minimize the impact of off-target interactions.

Below is a visual representation of this workflow:

References

• 1. criver.com [criver.com]
• 2. The impact of CRISPR-Cas9 on target identification and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Currently Available Strategies for Target Identification of Bioactive Natural Products [frontiersin.org]

Technical Support Center: Purity Confirmation of 11-Hydroxyrankinidine

This guide provides researchers, scientists, and drug development professionals with comprehensive information, troubleshooting advice, and detailed protocols for confirming the purity of an 11-Hydroxyrankinidine sample.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for determining the purity of an 11-Hydroxyrankinidine sample?

A1: A multi-technique approach is recommended to definitively confirm the purity of an 11-Hydroxyrankinidine sample. The primary methods include:

• High-Performance Liquid Chromatography (HPLC): A standard method for quantitative analysis of alkaloids, ideal for determining the percentage purity by assessing the area of the main peak relative to impurities.[1][2]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique combines the separation power of HPLC with the mass analysis capabilities of mass spectrometry to identify the compound by its molecular weight and detect any impurities.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: High-field ¹H and ¹³C NMR spectroscopy are powerful tools for confirming the chemical structure and assessing purity by detecting signals from impurities.[5][6]

• Elemental Analysis (EA): This method determines the mass fractions of carbon, hydrogen, and nitrogen to confirm the empirical formula (C₂₀H₂₄N₂O₄ for 11-Hydroxyrankinidine).[7][8] A close correlation between the measured and calculated values is a strong indicator of purity.

Q2: What level of purity is generally considered acceptable?

A2: For most research and drug development applications, a purity of ≥95% is required. For use as a reference standard, purity should ideally be ≥98%. Journals often require elemental analysis results to be within ±0.4% of the calculated theoretical values to confirm 95% sample purity.[5]

Q3: How does HPLC determine the purity of the sample?

A3: HPLC separates the components of a mixture based on their differential interactions with a stationary phase (the column) and a mobile phase (the solvent).[2] When an 11-Hydroxyrankinidine sample is injected, it travels through the column, and different compounds exit (elute) at different times, recorded as peaks on a chromatogram. The area of the main peak corresponding to 11-Hydroxyrankinidine is compared to the total area of all peaks to calculate the percentage purity.

Q4: Can I rely on a single method to confirm purity?

A4: Relying on a single method is not recommended. Each technique provides orthogonal information. For instance, HPLC might show a single peak, but an impurity could co-elute with the main compound. NMR can help identify that impurity if it has a different chemical structure. Similarly, elemental analysis confirms the correct elemental composition, which chromatography and NMR do not directly measure.[9]

Q5: What information does High-Resolution Mass Spectrometry (HRMS) provide?

A5: HRMS provides a highly accurate mass measurement of the parent ion. For 11-Hydroxyrankinidine (C₂₀H₂₄N₂O₄), this allows for the confirmation of its molecular formula. A found value within a few parts per million (ppm) of the calculated exact mass is strong evidence of the compound's identity.[5]

Troubleshooting Guides

Issue 1: My HPLC chromatogram shows multiple unexpected peaks.

• Question: I ran my 11-Hydroxyrankinidine sample on HPLC and see several small peaks besides the main one. What could be the cause?

• Answer:

  • Sample Impurity: The most likely cause is the presence of impurities in your sample, such as starting materials, by-products from synthesis, or degradation products.

  • Contamination: The solvent, vial, or the HPLC system itself might be contaminated. Run a "blank" injection (with only the mobile phase) to check for system peaks.

  • Sample Degradation: 11-Hydroxyrankinidine, like many alkaloids, may be unstable under certain conditions (e.g., light, temperature, pH).[1] Ensure proper sample handling and storage. The sample might be degrading in the autosampler over the course of a long sequence.

  • Mobile Phase Issues: If the mobile phase is not properly mixed or degassed, it can cause baseline instability that may appear as small peaks.

Issue 2: The elemental analysis results are outside the acceptable ±0.4% range.

• Question: My elemental analysis results for Carbon and Nitrogen are off by more than 0.4%. What should I do?

• Answer:

  • Residual Solvent or Water: The most common reason for inaccurate EA results is the presence of residual solvent or adsorbed water in the sample. Dry your sample thoroughly under a high vacuum before submitting it for analysis.

  • Inorganic Impurities: The presence of inorganic salts (e.g., from purification buffers) can affect the results. These would not be visible by UV-based HPLC or NMR.

  • Incorrect Formula: Double-check that you are using the correct molecular formula (C₂₀H₂₄N₂O₄) for your theoretical calculations.

  • Sample Homogeneity: Ensure the sample submitted for analysis is homogeneous.

Issue 3: The mass spectrum shows an unexpected molecular ion peak.

• Question: My LC-MS data shows a peak at an m/z that does not correspond to 11-Hydroxyrankinidine. Why?

• Answer:

  • Adduct Formation: In electrospray ionization (ESI), it is common for molecules to form adducts with ions present in the mobile phase, such as sodium ([M+Na]⁺), potassium ([M+K]⁺), or acetonitrile (B52724) ([M+ACN+H]⁺).[10] Check for masses corresponding to these common adducts.

  • In-Source Fragmentation: The compound might be fragmenting in the ion source of the mass spectrometer. This can happen if the instrument settings (e.g., source temperature, voltages) are too harsh.[10]

  • Presence of an Impurity: The unexpected peak could belong to a co-eluting impurity. Review the chromatographic peak shape to see if it is symmetrical.

Quantitative Data Summary

The following table summarizes the key analytical data used to confirm the identity and purity of 11-Hydroxyrankinidine.

Parameter	Technique	Theoretical Value (for C₂₀H₂₄N₂O₄)	Acceptable Result
Purity	HPLC (UV 280 nm)	Not Applicable	≥ 95% (Peak Area Normalization)
Molecular Ion [M+H]⁺	LC-MS (ESI+)	m/z 357.1809	m/z 357.1809 ± 5 ppm (for HRMS)
Elemental Analysis	Combustion	%C: 67.39, %H: 6.79, %N: 7.86	Measured value ± 0.4% of theoretical
¹H NMR	NMR	Spectrum consistent with the proposed structure of 11-Hydroxyrankinidine	No impurity signals >1-2% relative to the main compound

Experimental Protocols

Protocol 1: Purity Determination by HPLC

• Sample Preparation: Accurately weigh approximately 1 mg of the 11-Hydroxyrankinidine sample and dissolve it in 1 mL of methanol (B129727) or acetonitrile to create a 1 mg/mL stock solution.

• Chromatographic Conditions:

  • Instrument: Standard HPLC system with a UV or Diode Array Detector (DAD).

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 10% B, increase to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate purity using the area normalization method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.

Protocol 2: Identity Confirmation by LC-MS

• Sample Preparation: Dilute the stock solution from the HPLC protocol 1:100 with the initial mobile phase composition.

• LC-MS Conditions:

  • Instrument: HPLC system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap for HRMS).

  • LC Method: Use the same chromatographic conditions as the HPLC protocol.

  • Mass Spectrometer:

    • Ionization Mode: Electrospray Ionization, Positive (ESI+).

    • Scan Range: m/z 100-1000.

    • Source Parameters: Optimize source temperature, gas flows, and voltages for the specific instrument to achieve stable ionization of 11-Hydroxyrankinidine.

• Data Analysis: Extract the ion chromatogram for the theoretical [M+H]⁺ ion (m/z 357.1809). Verify that the retention time matches the main peak in the UV chromatogram. Check the mass spectrum of the main peak for the accurate mass of the protonated molecule.

Visualized Workflows

Caption: General workflow for confirming the purity of 11-Hydroxyrankinidine.

References

• 1. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 2. jocpr.com [jocpr.com]
• 3. hub.tmu.edu.tw [hub.tmu.edu.tw]
• 4. uccore.org [uccore.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Elemental analysis - Wikipedia [en.wikipedia.org]
• 8. azom.com [azom.com]
• 9. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: 11-Hydroxyrankinidine NMR Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving ambiguous NMR signals encountered during the structural elucidation of 11-Hydroxyrankinidine.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of signal ambiguity in the NMR spectra of 11-Hydroxyrankinidine?

A1: Ambiguous NMR signals in 11-Hydroxyrankinidine, a complex alkaloid, can arise from several factors inherent to its structure. These include:

• Signal Overlap: The aliphatic region of the proton (¹H) NMR spectrum is likely to be crowded due to the presence of multiple methine and methylene (B1212753) groups in the cage-like structure, leading to overlapping multiplets.

• Stereoisomers: The presence of multiple chiral centers can lead to complex spectra, and distinguishing between diastereomers can be challenging.

• Similar Chemical Environments: Protons or carbons in chemically similar environments within the molecule may have very close chemical shifts, making definitive assignment difficult.

• Broadened Signals: Exchangeable protons, such as the hydroxyl (-OH) and amine (N-H) protons, can exhibit broad signals, which may obscure underlying multiplicities. Conformational exchange or the presence of rotamers can also lead to peak broadening.

Q2: I am observing overlapping signals in the ¹H NMR spectrum. How can I resolve these?

A2: Overlapping signals are a common issue with complex molecules like 11-Hydroxyrankinidine. Several strategies can be employed:

• Two-Dimensional (2D) NMR: Techniques like COSY (Correlation Spectroscopy) and TOCSY (Total Correlation Spectroscopy) are essential for resolving overlapping proton signals by identifying spin-spin coupling networks.

• Change of Solvent: Acquiring spectra in a different deuterated solvent (e.g., benzene-d₆, methanol-d₄, or acetone-d₆) can induce differential shifts in proton resonances, potentially resolving the overlap observed in a standard solvent like chloroform-d (B32938) (CDCl₃)[1].

• Higher Magnetic Field: Using a higher field NMR spectrometer increases chemical shift dispersion, which can separate overlapping signals.

Q3: How can I definitively assign the carbon signals, especially for the quaternary carbons?

A3: The assignment of carbon signals, particularly quaternary carbons which do not appear in ¹³C DEPT-135 or HSQC spectra, can be achieved using the following methods:

• Heteronuclear Multiple Bond Correlation (HMBC): This 2D NMR technique detects long-range (typically 2-3 bond) correlations between protons and carbons. By observing correlations from well-assigned protons to a quaternary carbon, its assignment can be determined.

• Heteronuclear Single Quantum Coherence (HSQC): This experiment correlates directly bonded protons and carbons, aiding in the assignment of protonated carbons.

Q4: The hydroxyl (-OH) and amine (N-H) proton signals are broad or not visible. How can I confirm their presence and assignment?

A4: Exchangeable protons often present challenges. To confirm their presence:

• D₂O Exchange: Add a drop of deuterium (B1214612) oxide (D₂O) to the NMR sample and re-acquire the ¹H spectrum. The exchangeable -OH and N-H protons will be replaced by deuterium, causing their signals to disappear or significantly decrease in intensity[1].

• Different Solvents: Running the spectrum in a solvent like DMSO-d₆ can slow down the exchange rate and result in sharper -OH and N-H signals, often showing coupling to neighboring protons.

Troubleshooting Guides

Issue 1: Ambiguous Stereochemistry and Relative Configuration

Symptoms:

• Difficulty in assigning the relative stereochemistry of key protons based on coupling constants alone.

• Uncertainty about the spatial proximity of different proton groups.

Troubleshooting Workflow:

Caption: Workflow for resolving ambiguous stereochemistry.

Detailed Steps:

• Perform a 2D NOESY or ROESY Experiment: These experiments detect through-space correlations between protons that are close to each other, regardless of whether they are coupled through bonds.

• Analyze Cross-Peaks: The presence of a cross-peak between two protons in a NOESY/ROESY spectrum indicates that they are spatially close (typically within 5 Å).

• Correlate with Molecular Model: Use the observed correlations to build a 3D model of the molecule and confirm the relative stereochemistry of the chiral centers. For instance, a strong NOE between a methyl group and a methine proton on a neighboring ring can define their relative orientation.

Issue 2: Differentiating Between Structurally Similar Isomers

Symptoms:

• ¹H and ¹³C NMR spectra are very similar to a known isomer, but not identical.

• Subtle differences in chemical shifts and coupling constants are observed.

Troubleshooting Workflow:

Caption: Workflow for differentiating between isomers.

Detailed Steps:

• Confirm Molecular Formula: Use HRMS to ensure the molecular formula is correct.

• Comprehensive 2D NMR Analysis: Acquire a full set of 2D NMR data.

• Detailed Correlation Analysis: Carefully map out all ¹H-¹H (COSY), ¹H-¹³C (HSQC), and long-range ¹H-¹³C (HMBC) correlations to build the carbon skeleton and place substituents.

• Focus on Key Correlations: Isomeric differences often manifest in specific HMBC or NOESY/ROESY correlations. For example, a different connectivity will alter the observed HMBC cross-peaks. A different stereochemical arrangement will change the NOESY/ROESY correlation pattern.

• Compare with Literature: If data for known isomers is available, a side-by-side comparison of chemical shifts and key correlations can highlight the differences.

Experimental Protocols

Protocol 1: Standard 2D NMR Data Acquisition for Structural Elucidation

This protocol outlines the key experiments for resolving the structure of 11-Hydroxyrankinidine.

Experiment	Purpose	Key Parameters
¹H NMR	Initial assessment of proton signals, integration, and multiplicity.	Solvent: CDCl₃ or DMSO-d₆, Temperature: 298 K
¹³C NMR	Determine the number and type of carbon atoms.	Solvent: CDCl₃ or DMSO-d₆, Proton-decoupled
DEPT-135	Differentiate between CH, CH₂, and CH₃ signals.
COSY	Identify ¹H-¹H spin-spin coupling networks.
HSQC	Correlate protons with their directly attached carbons.
HMBC	Identify long-range (2-3 bond) ¹H-¹³C correlations to establish connectivity across quaternary carbons and heteroatoms.
NOESY/ROESY	Determine spatial proximity of protons to establish relative stereochemistry.	Mixing time: 300-800 ms

Protocol 2: D₂O Shake for Identification of Exchangeable Protons

• Acquire Initial ¹H NMR: Dissolve 5-10 mg of 11-Hydroxyrankinidine in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) and acquire a standard ¹H NMR spectrum.

• Add D₂O: Add one drop of deuterium oxide (D₂O) to the NMR tube.

• Shake Vigorously: Cap the tube and shake vigorously for 1-2 minutes to facilitate proton-deuterium exchange[1].

• Re-acquire ¹H NMR: Allow the sample to settle and re-acquire the ¹H NMR spectrum using the same parameters.

• Compare Spectra: Compare the two spectra. The signals corresponding to the -OH and N-H protons should have disappeared or be significantly reduced in intensity in the second spectrum.

References

• 1. Troubleshooting [chem.rochester.edu]

troubleshooting unexpected results in 11-Hydroxyrankinidine experiments

Disclaimer: Publicly available experimental data on 11-Hydroxyrankinidine is limited. The following troubleshooting guide, protocols, and data are based on established principles of natural product chemistry and pharmacology to serve as a representative resource for researchers.

Frequently Asked Questions (FAQs)

Q1: What is 11-Hydroxyrankinidine?

11-Hydroxyrankinidine is an alkaloid compound that has been isolated from the plant Gelsemium elegans.[1] Alkaloids from this genus are known for their complex structures and potent biological activities. Due to its novelty, detailed experimental characterization is still an active area of research.

Q2: What are the potential safety precautions when handling 11-Hydroxyrankinidine?

As with any novel compound, especially an alkaloid from a genus known for toxicity, appropriate personal protective equipment (PPE) should be worn. This includes a lab coat, gloves, and safety glasses. All handling of the dry compound or concentrated solutions should be done in a certified chemical fume hood. Researchers should consult the Material Safety Data Sheet (MSDS) if available from their supplier.

Q3: How should 11-Hydroxyrankinidine be stored for optimal stability?

For long-term storage, it is recommended to store 11-Hydroxyrankinidine as a solid at -20°C, protected from light and moisture. For short-term use in experiments, stock solutions can be prepared in a suitable solvent (e.g., DMSO) and stored at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue 1: Inconsistent Bioactivity or Potency

Q: We are observing significant variability in the IC50 values of 11-Hydroxyrankinidine in our cell-based assays. What could be the cause?

A: Several factors could contribute to this variability. Refer to the following table for potential causes and troubleshooting steps.

Potential Cause	Recommended Troubleshooting Action
Compound Degradation	Prepare fresh stock solutions. Minimize exposure of the compound to light and elevated temperatures. Verify compound integrity via analytical methods like HPLC or LC-MS.
Solvent Effects	Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is below the tolerance level for your cell line (typically <0.5%).
Cell Line Instability	Use cells from a consistent passage number. Perform regular cell line authentication and mycoplasma testing.
Assay Conditions	Standardize incubation times, cell seeding density, and reagent concentrations. Ensure consistent temperature and CO2 levels during incubation.

Issue 2: Poor Solubility in Aqueous Media

Q: I am having difficulty dissolving 11-Hydroxyrankinidine in my aqueous assay buffer, leading to precipitation.

A: This is a common issue with organic compounds. Consider the following solutions:

• Use of a Co-solvent: Prepare a high-concentration stock solution in an organic solvent like DMSO or ethanol. Then, dilute this stock into your aqueous buffer. Ensure the final organic solvent concentration is low enough to not affect your experimental system.

• pH Adjustment: The solubility of alkaloids can be pH-dependent. Experiment with adjusting the pH of your buffer to see if it improves solubility.

• Use of Surfactants or BSA: In some cases, adding a small amount of a biocompatible surfactant (e.g., Tween-20) or bovine serum albumin (BSA) to the buffer can help maintain the solubility of hydrophobic compounds.

Hypothetical Experimental Data

The following table represents a hypothetical comparison of expected versus observed results in a cytotoxicity assay using 11-Hydroxyrankinidine against a cancer cell line.

Parameter	Expected Result	Observed Result (Batch A)	Observed Result (Batch B)
IC50 (µM)	5.0	4.8 ± 0.5	15.2 ± 1.8
Maximum Inhibition (%)	>95%	98%	75%
Solubility in Assay Media	Soluble	Soluble	Precipitation observed

This data is for illustrative purposes only. The discrepancy in Batch B suggests a potential issue with compound purity, degradation, or solubility, which would require investigation using the troubleshooting steps outlined above.

Experimental Protocols

General Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation: Prepare a 10 mM stock solution of 11-Hydroxyrankinidine in DMSO. Create a serial dilution series in cell culture medium to achieve the desired final concentrations.

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of 11-Hydroxyrankinidine. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Visualizations

Experimental Workflow

Caption: General workflow for in vitro bioactivity testing of 11-Hydroxyrankinidine.

Hypothetical Signaling Pathway

Caption: Hypothetical MAPK/ERK signaling pathway potentially modulated by 11-Hydroxyrankinidine.

References

• 1. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of 11-Hydroxyrankinidine and Rankinidine: Uncovering Their Bioactivities

A comprehensive review of existing scientific literature reveals a notable gap in the direct comparative analysis of the bioactivities of 11-Hydroxyrankinidine and rankinidine (B1678811). While both are recognized as oxindole (B195798) alkaloids isolated from plants of the Gelsemium genus, specific experimental data detailing and quantifying their individual or comparative biological effects remains elusive. This guide serves to highlight the current state of knowledge and underscore the need for further research into these natural compounds.

Chemical Structures and Origins

Rankinidine is an oxindole alkaloid originally isolated from the stem of Gelsemium rankinii. Its structure is analogous to humantenirine, another alkaloid found in the same plant.

11-Hydroxyrankinidine, as its name suggests, is a hydroxylated derivative of rankinidine. It has been isolated from the whole plant of Gelsemium elegans. The addition of a hydroxyl group at the 11th position distinguishes it from rankinidine.

Table 1: Chemical Properties of 11-Hydroxyrankinidine and Rankinidine

Property	11-Hydroxyrankinidine	Rankinidine
Molecular Formula	C₂₀H₂₄N₂O₄	Data not readily available in searched literature
Source	Gelsemium elegans	Gelsemium rankinii
Compound Class	Oxindole Alkaloid	Oxindole Alkaloid

Bioactivity: A Call for Investigation

Despite the identification and structural elucidation of both 11-Hydroxyrankinidine and rankinidine, dedicated studies investigating their specific bioactivities are not present in the currently available scientific literature. General studies on Gelsemium alkaloids indicate a wide range of potential pharmacological activities, including anti-inflammatory, analgesic, and anxiolytic effects. However, it is not possible to attribute these general activities to either 11-Hydroxyrankinidine or rankinidine specifically without dedicated experimental evidence.

The structural difference between the two compounds—the presence of a hydroxyl group on 11-Hydroxyrankinidine—suggests potential differences in their pharmacokinetic and pharmacodynamic profiles. Hydroxylation can significantly impact a molecule's polarity, solubility, and ability to interact with biological targets, often leading to altered bioactivity. However, without experimental data, any comparison remains speculative.

Future Research Directions

To address the current knowledge gap, the following experimental avenues are essential:

• In Vitro Bioassays: A battery of in vitro assays should be conducted to screen for the cytotoxic, anti-inflammatory, neuroprotective, and other potential biological activities of both compounds. These studies would yield quantitative data, such as IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration) values, allowing for a direct comparison of their potency.

• Mechanism of Action Studies: Once a significant bioactivity is identified, further experiments are necessary to elucidate the underlying mechanism of action. This could involve investigating their effects on specific signaling pathways, enzymes, or receptors.

• In Vivo Studies: Promising in vitro results should be followed up with in vivo studies in appropriate animal models to assess the efficacy, toxicity, and pharmacokinetic properties of each compound.

Experimental Workflow for Future Comparative Studies

The following diagram outlines a potential experimental workflow for a comparative bioactivity study of 11-Hydroxyrankinidine and rankinidine.

Caption: Proposed workflow for comparing the bioactivity of 11-Hydroxyrankinidine and rankinidine.

Conclusion

A Comparative Guide to the Biological Activities of Gelsemium Alkaloids

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The genus Gelsemium, encompassing highly toxic flowering plants, is a rich source of structurally complex monoterpenoid indole (B1671886) alkaloids. These compounds have garnered significant interest in the scientific community for their diverse and potent pharmacological activities, ranging from neuro-modulatory to anti-cancer effects. This guide provides a comparative analysis of the biological activities of several prominent Gelsemium alkaloids, including gelsemine (B155926), koumine (B8086292), gelsevirine (B199093), and gelsenicine.

It is important to note that while this guide aims to be comprehensive, there is a significant gap in the publicly available scientific literature regarding the biological activity of 11-hydroxyrankinidine (B241882) . Despite its isolation and structural characterization, its pharmacological profile remains largely unexplored. Consequently, 11-hydroxyrankinidine is not included in the detailed comparative analyses that follow. This review focuses on alkaloids for which experimental data are available, providing a resource for researchers to compare their mechanisms of action and potential therapeutic applications.

Comparative Analysis of Biological Activities

The primary pharmacological activities of Gelsemium alkaloids include modulation of inhibitory neurotransmitter receptors, cytotoxicity against cancer cell lines, and analgesic and anxiolytic effects. The potency and mechanisms of these actions vary significantly between the different alkaloid structures.

Modulation of Inhibitory Neurotransmitter Receptors

A primary target for several Gelsemium alkaloids is the inhibitory glycine (B1666218) receptor (GlyR) and, to a lesser extent, the GABA-A receptor (GABA-AR). These ligand-gated ion channels are crucial for regulating neuronal excitability in the central nervous system.[1]

Table 1: Comparative Activity of Gelsemium Alkaloids on Glycine and GABA-A Receptors

Alkaloid	Receptor Target	Activity Type	IC50 (µM)	Reference
Koumine	GlyR	Antagonist	9.587	[2]
GABA-AR	Antagonist	142.8	[2]
Gelsemine	GlyR	Antagonist	10.36	[2]
GABA-AR	Antagonist	170.8	[2]
Gelsevirine	GlyR	Antagonist	82.94	[2]
GABA-AR	Antagonist	251.5	[2]
Gelsenicine	GlyR	No significant effect	-	[3]
GABA-AR	Potentiator	EC50 = 192.1	[2]

Data from electrophysiological studies on recombinant receptors.

As shown in Table 1, koumine and gelsemine are the most potent antagonists of the glycine receptor among the tested alkaloids.[2] Gelsevirine also demonstrates inhibitory activity, though to a lesser extent.[2] All three exhibit much weaker antagonism at the GABA-A receptor.[2] Notably, gelsenicine shows a different activity profile, potentiating GABA-A receptor currents and having no significant effect on glycine receptors.[2][3] This differential activity on inhibitory receptors likely underlies the varying neuro-pharmacological and toxicological profiles of these alkaloids.

Cytotoxic Activity Against Cancer Cell Lines

Several Gelsemium alkaloids have demonstrated potent cytotoxic effects against a range of human cancer cell lines. This has spurred interest in their potential as templates for novel anti-cancer therapeutics.

Table 2: Comparative Cytotoxic Activity (IC50 in µM) of Gelsemium Alkaloids

Alkaloid	A549 (Lung)	PC12 (Pheochromocytoma)	HepG2 (Liver)	Additional Cell Lines	Reference
(+)-Gelsemine	-	31.59	-	-	[4]
(-)-Gelsemine	-	>100	-	-	[4]
Koumine	-	>100	Significant Inhibition	-	[4][5]
Gelsenicine	-	-	Significant Inhibition (most effective of the three)	Low cytotoxicity to Vero cells	[5]
Gelsebamine	0.634	-	-	Inactive against P388, HL-60, BEL-7402	[6]
Gelsedine-type alkaloids	-	-	-	Potent on A431 (Epidermoid carcinoma)

Note: Direct comparative IC50 values across multiple cell lines in a single study are limited. The data above is compiled from various sources.

The cytotoxic activity of Gelsemium alkaloids is highly dependent on both the specific alkaloid and the cancer cell line being tested. For instance, (+)-gelsemine shows moderate cytotoxicity against PC12 cells, while its optical isomer, (-)-gelsemine, is inactive.[4] Koumine and gelsenicine are reported to significantly inhibit the proliferation of HepG2 liver cancer cells, with gelsenicine being the more potent of the two in this context.[5] Other alkaloids, such as gelsebamine and gelsedine-type compounds, have also shown potent cytotoxicity against specific cell lines like A549 and A431, respectively.[6]

In Vivo Analgesic and Anxiolytic Activity

Gelsemine and koumine have been the most studied for their in vivo effects, demonstrating significant analgesic and anxiolytic properties in rodent models.

• Analgesic Effects: Both gelsemine and koumine produce antinociception in various models of inflammatory and neuropathic pain. Their mechanism is believed to be mediated through the activation of spinal α3 glycine receptors, which in turn stimulates the synthesis of the neurosteroid allopregnanolone. This neurosteroid then acts as a positive allosteric modulator of GABA-A receptors, enhancing inhibitory neurotransmission.

• Anxiolytic Effects: Gelsemine, koumine, and gelsevirine have all exhibited potent anxiolytic effects in mouse models such as the elevated plus-maze and light-dark transition tests. Gelsenicine, however, did not show anxiolytic properties. The anxiolytic mechanism is also thought to involve the glycine receptor, as the effects can be antagonized by the GlyR antagonist strychnine.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Gelsemium Alkaloids in Analgesia

The analgesic effect of alkaloids like gelsemine and koumine is initiated by their interaction with glycine receptors in the spinal cord, leading to a downstream cascade that enhances GABAergic inhibition.

Caption: Proposed signaling pathway for the analgesic effects of gelsemine and koumine.

General Experimental Workflow for Bioactivity Screening

The process of identifying and characterizing the biological activity of natural products like Gelsemium alkaloids follows a structured workflow from crude extract to purified compound.

Caption: Generalized workflow for natural product bioactivity screening.

Experimental Methodologies

Detailed and standardized experimental protocols are essential for the reliable comparison of pharmacological data. Below are summaries of key methodologies used to assess the activities of Gelsemium alkaloids.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the effect of alkaloids on ion channels like GlyR and GABA-AR expressed in host cells (e.g., HEK293 cells).

• Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are cultured under standard conditions (37°C, 5% CO2). Cells are then transfected with plasmids encoding the subunits of the receptor of interest (e.g., α1 subunit for homomeric GlyRs).

• Recording: A glass micropipette filled with an intracellular solution forms a high-resistance seal with the cell membrane. The membrane is then ruptured to allow electrical access to the cell interior (whole-cell configuration).

• Drug Application: The agonist (e.g., glycine) is applied to the cell to elicit a baseline current. The Gelsemium alkaloid is then co-applied with the agonist to determine its modulatory effect (potentiation or inhibition).

• Data Analysis: The change in current amplitude in the presence of the alkaloid is measured. Concentration-response curves are generated by applying various concentrations of the alkaloid to calculate IC50 (for antagonists) or EC50 (for agonists/potentiators) values.

MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.

• Cell Plating: Cancer cells (e.g., A549, HepG2) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the purified alkaloids for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization and Measurement: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals. The absorbance of the resulting purple solution is measured using a microplate reader (typically at 570 nm).

• Data Analysis: Cell viability is expressed as a percentage relative to untreated control cells. The IC50 value, the concentration of the alkaloid that inhibits 50% of cell growth, is calculated from the concentration-response curve.

Elevated Plus Maze (EPM) for Anxiolytic Activity

The EPM is a widely used behavioral test to assess anxiety-like behavior in rodents.

• Apparatus: The maze is shaped like a plus sign and elevated off the ground. It consists of two open arms and two arms enclosed by walls.

• Procedure: A mouse is placed in the center of the maze and allowed to explore freely for a set time (e.g., 5 minutes). The test is based on the rodent's natural aversion to open, elevated spaces.

• Drug Administration: The test alkaloid or a vehicle control is administered to the mice (e.g., via subcutaneous injection) a specified time before the test.

• Data Collection: The session is recorded by a video camera, and software tracks the time spent in and the number of entries into the open and closed arms.

• Analysis: An anxiolytic effect is indicated by a statistically significant increase in the time spent and/or entries into the open arms compared to the vehicle-treated group.

Conclusion

The alkaloids from the Gelsemium genus represent a fascinating and pharmacologically rich class of natural products. Gelsemine and koumine emerge as potent modulators of the glycine receptor, which underlies their promising analgesic and anxiolytic activities. In contrast, gelsenicine exhibits a distinct profile by targeting the GABA-A receptor. The cytotoxic profiles of these alkaloids are varied and show specificity for different cancer cell lines, suggesting multiple potential avenues for anti-cancer drug discovery.

The stark lack of data on the biological activity of 11-hydroxyrankinidine highlights a significant knowledge gap and an opportunity for future research. Further investigation into this and other less-studied Gelsemium alkaloids is warranted to fully understand the therapeutic potential and toxicological risks associated with this intriguing genus. A systematic, comparative approach using standardized assays will be crucial in elucidating the structure-activity relationships and advancing the development of safe and effective therapeutics derived from these potent natural compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Difference in Cytotoxic Activity between Two Optical Isomers of Gelsemine from Gelsemium elegans Benth. on PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sterigmatocystin, 5-Methoxysterigmatocistin, and Their Combinations Are Cytotoxic and Genotoxic to A549 and Hepg2 Cells and Provoke Phosphorylation of Chk2, but Not Fancd2 Checkpoint Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. <i>In vitro</i> cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative - Journal of King Saud University - Science [jksus.org]

Validating the Mechanism of Action of 11-Hydroxyrankinidine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the mechanism of action of 11-Hydroxyrankinidine, a lesser-studied alkaloid from Gelsemium elegans. Due to the limited direct research on 11-Hydroxyrankinidine, this guide leverages data from well-characterized Gelsemium alkaloids, such as gelsemine (B155926) and koumine (B8086292), which are known to modulate inhibitory neurotransmitter receptors. This guide will compare these alkaloids with other compounds targeting the GABA-A and glycine (B1666218) receptors, providing a basis for designing experiments to elucidate the activity of 11-Hydroxyrankinidine.

Overview of Gelsemium Alkaloids and Their Primary Targets

Gelsemium alkaloids are a class of indole (B1671886) alkaloids with a range of biological activities, including analgesic, anti-inflammatory, and anxiolytic effects. A primary mechanism underlying these effects is the modulation of central nervous system inhibitory neurotransmission mediated by GABA-A and glycine receptors.

11-Hydroxyrankinidine is an alkaloid isolated from the whole plant of Gelsemium elegans. While its specific mechanism of action is not well-documented, its structural similarity to other Gelsemium alkaloids suggests it may also interact with GABA-A and glycine receptors.

Below is the chemical structure of 11-Hydroxyrankinidine:

Comparative Analysis of Receptor Activity

To validate the mechanism of 11-Hydroxyrankinidine, its activity can be compared with known modulators of GABA-A and glycine receptors.

Table 1: Comparative Inhibitory Activity (IC50) on GABA-A Receptors

Compound	Type	IC50 (µM)	Receptor Subtype	Reference
Gelsemine	Gelsemium Alkaloid	55-75	Recombinant and Native	[1]
Koumine	Gelsemium Alkaloid	142.8	GABA-A	[2]
Gelsevirine	Gelsemium Alkaloid	251.5	GABA-A	[2]
Bicuculline	Competitive Antagonist	1.3	-
Diazepam	Positive Allosteric Modulator	0.005 (EC50)	GABA-A	[2]

Table 2: Comparative Inhibitory Activity (IC50) on Glycine Receptors

Compound	Type	IC50 (µM)	Receptor Subtype	Reference
Gelsemine	Gelsemium Alkaloid	~42	Spinal GlyRs	[1]
Koumine	Gelsemium Alkaloid	31.5	α1 Subunit	[1]
Gelsevirine	Gelsemium Alkaloid	40.6	α1 Subunit	[1]
Strychnine (B123637)	Competitive Antagonist	0.18	GlyR	[2]
Glycine	Agonist	-	-	[3]

Experimental Protocols for Mechanism Validation

Detailed methodologies are crucial for obtaining reliable and comparable data. Below are protocols for key experiments.

Whole-Cell Patch Clamp Electrophysiology for GABA-A and Glycine Receptor Modulation

This protocol is designed to measure the effect of a test compound on ion channel function in cultured cells expressing the target receptor.

Objective: To determine if 11-Hydroxyrankinidine modulates GABA-A or glycine receptor-mediated currents.

Materials:

• HEK293 cells stably expressing the GABA-A or glycine receptor subunits of interest.

• Cell culture medium, fetal bovine serum, and antibiotics.

• External solution (aCSF) containing (in mM): 125 NaCl, 2.5 KCl, 1 MgCl2, 2 CaCl2, 1.25 NaH2PO4, 25 NaHCO3, and 25 glucose, bubbled with 95% O2/5% CO2.

• Internal pipette solution containing (in mM): 130 KCl, 5 NaCl, 0.4 CaCl2, 1 MgCl2, 10 HEPES, and 11 EGTA, pH 7.3.

• Test compound (11-Hydroxyrankinidine) and control compounds (e.g., GABA, glycine, bicuculline, strychnine).

• Patch clamp rig with amplifier, micromanipulator, and data acquisition system.

Procedure:

• Culture HEK293 cells expressing the target receptor on glass coverslips.

• Place a coverslip in the recording chamber and perfuse with external solution at 1-2 mL/min.

• Pull borosilicate glass pipettes to a resistance of 3-7 MΩ and fill with internal solution.

• Approach a single cell with the micropipette and form a high-resistance (>1 GΩ) seal.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Clamp the cell at a holding potential of -60 mV.

• Apply the agonist (GABA or glycine) at its EC50 concentration to elicit a baseline current.

• Co-apply the agonist with varying concentrations of 11-Hydroxyrankinidine to determine its effect on the current.

• Wash out the test compound and re-apply the agonist to ensure receptor recovery.

• Analyze the data to determine changes in current amplitude, which indicate potentiation or inhibition.

Competitive Radioligand Binding Assay for Glycine Receptors

This assay determines if a test compound competes with a known radiolabeled ligand for binding to the receptor.

Objective: To assess the binding affinity of 11-Hydroxyrankinidine to the glycine receptor.

Materials:

• Rat spinal cord membrane preparations (source of glycine receptors).

• [3H]Strychnine (radiolabeled antagonist).

• Unlabeled strychnine and glycine.

• Test compound (11-Hydroxyrankinidine).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation counter and vials.

Procedure:

• Prepare rat spinal cord membranes and resuspend in binding buffer.

• In a series of tubes, add a fixed concentration of [3H]Strychnine and varying concentrations of the unlabeled test compound (11-Hydroxyrankinidine) or a known competitor (unlabeled strychnine or glycine).

• Add the membrane preparation to initiate the binding reaction.

• Incubate at a specific temperature for a set time to reach equilibrium.

• Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold binding buffer.

• Place the filters in scintillation vials with scintillation fluid and measure radioactivity using a scintillation counter.

• Analyze the data to determine the IC50 of 11-Hydroxyrankinidine, which is the concentration that inhibits 50% of the specific binding of [3H]Strychnine.

Visualizing Signaling Pathways and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the proposed mechanisms and experimental designs.

Diagram 1: Proposed Signaling Pathway for Gelsemium Alkaloids

Caption: Proposed mechanism of action for Gelsemium alkaloids.

Diagram 2: Experimental Workflow for Receptor Modulation Analysis

Caption: Workflow for validating the mechanism of action.

Conclusion

Validating the mechanism of action of 11-Hydroxyrankinidine requires a systematic approach that builds upon our understanding of related Gelsemium alkaloids. By employing a combination of electrophysiological and biochemical assays and comparing its activity to well-characterized modulators of GABA-A and glycine receptors, researchers can effectively elucidate its pharmacological profile. The experimental protocols and comparative data presented in this guide provide a robust framework for initiating these investigations.

References

• 1. Analgesic effects and pharmacologic mechanisms of the Gelsemium alkaloid koumine on a rat model of postoperative pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 11-Hydroxyrankinidine - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Efficacy of Synthetic vs. Natural 11-Hydroxyrankinidine: A Review of the Current Scientific Landscape

A direct comparative analysis of the efficacy between synthetic and natural 11-Hydroxyrankinidine is not currently feasible due to the absence of a reported total synthesis for this natural compound in the available scientific literature. All current research and commercial availability of 11-Hydroxyrankinidine are based on its isolation from its natural source, the plant Gelsemium elegans. This guide provides a comprehensive overview of the existing knowledge on natural 11-Hydroxyrankinidine and highlights the data gaps that prevent a comparative study.

Introduction to 11-Hydroxyrankinidine

11-Hydroxyrankinidine is an alkaloid compound that has been isolated from the plant Gelsemium elegans. As a natural product, it is available from various suppliers for research purposes. Its chemical formula is C₂₀H₂₄N₂O₄, and its unique structure has drawn interest within the scientific community. However, research into its specific biological activities remains limited.

While other alkaloids from Gelsemium elegans have been investigated for their pharmacological properties, including anti-tumor, anti-inflammatory, analgesic, and anxiolytic effects, specific data for 11-Hydroxyrankinidine is scarce. Some alkaloids from this plant are known to act as agonists of the glycine (B1666218) receptor in the brain, an inhibitory receptor in the central nervous system. However, it has not been confirmed if 11-Hydroxyrankinidine shares this mechanism of action.

The Critical Gap: Lack of a Synthetic Route

A fundamental prerequisite for comparing the efficacy of a synthetic compound to its natural counterpart is the existence of a viable and documented synthetic production method. As of the latest review of scientific databases and chemical literature, a total synthesis of 11-Hydroxyrankinidine has not been reported. The complexity of its chemical structure likely presents a significant challenge to synthetic chemists.

Without a synthetic version, it is impossible to conduct the necessary experimental work to generate comparative data on purity, isomeric distribution, and, most importantly, biological efficacy.

Efficacy Data for Natural 11-Hydroxyrankinidine: What We Know

Quantitative data on the biological efficacy of natural 11-Hydroxyrankinidine, such as IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration) values, are not available in published literature. Consequently, there are no established experimental protocols specifically for testing the efficacy of this compound.

Table 1: Summary of Available Information on 11-Hydroxyrankinidine

Parameter	Information
Common Name	11-Hydroxyrankinidine
Source	Natural isolate from Gelsemium elegans
Chemical Formula	C₂₀H₂₄N₂O₄
CAS Number	122590-03-8
Synthetic Availability	Not reported in scientific literature
Quantitative Efficacy Data (IC₅₀/EC₅₀)	Not available
Known Biological Target(s)	Not determined
Established Signaling Pathways	Not determined

Hypothetical Experimental Workflow for Future Comparative Studies

Should a total synthesis of 11-Hydroxyrankinidine be achieved in the future, a rigorous comparative study would be essential. The following diagram outlines a logical workflow for such an investigation.

Caption: Hypothetical workflow for a future comparative efficacy study.

Potential Signaling Pathways of Interest

Based on the known activities of other alkaloids from Gelsemium elegans, a primary target for investigation would be the inhibitory neurotransmitter receptors. The following diagram illustrates a simplified view of the glycine receptor signaling pathway, a potential area of interest for future 11-Hydroxyrankinidine research.

Caption: Potential signaling pathway involving the glycine receptor.

Conclusion and Future Directions

• Development of a Total Synthesis: A robust and scalable synthetic route to 11-Hydroxyrankinidine is the most critical next step.

• Biological Screening: Once both natural and synthetic samples are available and their purity confirmed, comprehensive biological screening should be undertaken to identify its molecular targets and biological activities.

• Comparative Efficacy Studies: Head-to-head in vitro and in vivo studies will be necessary to determine if any differences in efficacy exist between the two sources.

Until these research milestones are achieved, 11-Hydroxyrankinidine will remain a natural product of largely unexplored therapeutic potential.

A Comparative Guide to the Structure-Activity Relationship of Novel Hydroxylated Heterocyclic Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of novel heterocyclic compounds featuring a critical hydroxyl group, drawing parallels to the potential activity of 11-Hydroxyrankinidine analogs. The following sections detail the cytotoxic and receptor binding activities of representative analogs, outline the experimental protocols for their evaluation, and present a logical workflow for SAR studies.

Quantitative Data Summary

The cytotoxic effects of a series of 12-aryl-11-hydroxy-5,6-dihydropyrrolo[2″,1″:3′,4′]pyrazino[1′,2′:1,5]pyrrolo[2,3-d]pyridazine-8(9H)-one derivatives were evaluated against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, presented in the table below, highlight the impact of substituent modifications on cytotoxic potency.

Table 1: In Vitro Antiproliferative Effects (IC50, μM) of Selected Analogs [1]

Compound	Panc-1 (Pancreatic Cancer)	PC3 (Prostate Cancer)	MDA-MB-231 (Breast Cancer)	HDF (Normal Fibroblast)
7a	35.12 ± 1.8	42.31 ± 2.1	55.14 ± 2.5	> 100
7m (3-nitrophenyl)	12.54 ± 0.6	15.89 ± 0.8	20.45 ± 1.1	> 100
7q	28.98 ± 1.5	33.17 ± 1.7	41.22 ± 2.0	> 100
Etoposide (Standard)	24.30 ± 1.2	28.90 ± 1.4	33.60 ± 1.6	Not Reported

Data represents the mean of three replicates ± standard deviation.

The data indicates that the introduction of a 3-nitrophenyl group (compound 7m ) significantly enhances the antiproliferative activity against all tested cancer cell lines compared to other analogs and the standard drug etoposide, while showing lower toxicity to normal human dermal fibroblast (HDF) cells.[1] This underscores the importance of the aryl substituent's nature and position in modulating the cytotoxic potential of this heterocyclic scaffold.

Experimental Protocols

MTT Assay for Cytotoxicity Screening

The in vitro cytotoxic activities of the synthesized derivatives were assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1]

Methodology:

• Cell Seeding: Human cancer cell lines (Panc-1, PC3, MDA-MB-231) and normal HDF cells were seeded in 96-well plates at a density of 5 × 103 cells/well and incubated for 24 hours.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and incubated for an additional 48 hours.

• MTT Addition: Following treatment, 20 μL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium was removed, and 150 μL of dimethyl sulfoxide (B87167) (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance was measured at 570 nm using a microplate reader.

• IC50 Determination: The concentration of the compound that causes 50% inhibition of cell growth (IC50) was calculated from the dose-response curves.

Radioligand Receptor Binding Assay

To determine the binding affinity of novel compounds to specific receptors, such as dopamine (B1211576) receptors for N-substituted-11-hydroxynoraporphines, radioligand binding assays are employed.[2]

Methodology:

• Membrane Preparation: Receptor-containing membranes are prepared from specific tissues (e.g., rat caudate-putamen) or cultured cells.[2]

• Saturation Binding: To determine the receptor density (Bmax) and the equilibrium dissociation constant (Kd) of the radioligand, saturation binding experiments are performed by incubating the membranes with increasing concentrations of a radiolabeled ligand.[3]

• Competition Binding: To determine the affinity (Ki) of the unlabeled test compounds, competition assays are conducted. This involves incubating the membranes with a fixed concentration of the radioligand and varying concentrations of the unlabeled competitor compound.[3][4]

• Separation of Bound and Free Ligand: The bound radioligand is separated from the free radioligand, typically by rapid filtration through glass fiber filters.[3]

• Quantification of Radioactivity: The amount of radioactivity trapped on the filters is quantified using a scintillation counter.

• Data Analysis: The Ki values are calculated from the IC50 values obtained from the competition binding curves using the Cheng-Prusoff equation.[3]

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate a generalized workflow for structure-activity relationship studies and a representative signaling pathway that could be modulated by active analogs.

Caption: A typical workflow for a structure-activity relationship (SAR) study.

Caption: A potential signaling pathway for cytotoxic analogs.

References

• 1. Synthesis and Biological Evaluation of 12-Aryl-11-hydroxy-5,6-dihydropyrrolo[2″,1″:3′,4′]pyrazino[1′,2′:1,5]pyrrolo[2,3-d]pyridazine-8(9H)-one Derivatives as Potential Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and neuropharmacological evaluation of R(-)-N-alkyl-11-hydroxynoraporphines and their esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Validating In Vitro Anticancer Potential of Gelsemium elegans Alkaloids in In Vivo Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vitro and in vivo anticancer activities of alkaloids derived from Gelsemium elegans. Due to the limited public data on the specific in vitro and in vivo efficacy of 11-Hydroxyrankinidine, this document utilizes Koumine (B8086292), a major alkaloid from the same plant, as a representative compound for which substantial experimental data is available. The guide compares the performance of Koumine and its derivatives with the standard chemotherapeutic agent, 5-Fluorouracil (5-FU), offering insights into its potential as a novel anticancer agent.

Data Presentation: Quantitative Summary

The following tables summarize the key quantitative data from in vitro and in vivo studies of Koumine and its derivatives compared to 5-FU.

Table 1: In Vitro Cytotoxicity of Koumine Derivatives Against Human Colon Cancer Cell Lines

Compound	HT-29 (IC50, µM)	HCT-116 (IC50, µM)	HCT-15 (IC50, µM)	Caco-2 (IC50, µM)
Koumine	>200	>200	>200	>200
Derivative A4	<10	<10	<10	<10
Derivative C5	<10	<10	<10	<10
5-Fluorouracil	Not Reported	Not Reported	Not Reported	Not Reported

Source: Adapted from a study on koumine-like derivatives. The exact IC50 values below 10 µM were not specified in the source material.[1][2]

Table 2: In Vivo Antitumor Efficacy of Koumine in a Murine Hepatocellular Carcinoma (H22) Xenograft Model

Treatment Group	Dosage	Tumor Inhibition Rate (%)	Spleen Index
Saline Control	-	-	Not Significantly Different from Koumine Group
Koumine	Dose-dependent	Significant	Not Significantly Different from Saline Group
5-Fluorouracil	Not Specified	Not Specified	Significantly Lower than Koumine Group

Source: Adapted from a study on the antineoplastic effect of koumine in mice. The study indicates a dose-dependent inhibition but does not provide specific percentages.

Table 3: In Vivo Antitumor Efficacy of Koumine Derivatives in a Human Colon Cancer (HT-29) Xenograft Model

Treatment Group	Dosage	Tumor Growth Suppression
Vehicle Control	-	-
Koumine Derivative A4	Not Specified	Comparable to 5-FU
Koumine Derivative C5	Not Specified	Comparable to 5-FU
5-Fluorouracil	Not Specified	Significant

Source: Adapted from a study on koumine-like derivatives.[1][2] The study notes comparable efficacy to 5-FU but does not provide specific quantitative tumor growth inhibition values.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro Antiproliferative Assay

• Cell Lines: Human colon cancer cell lines HT-29, HCT-116, HCT-15, and Caco-2.

• Method: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay was used to assess cell viability.

• Procedure:

  • Cells were seeded in 96-well plates and allowed to adhere overnight.

  • Cells were then treated with various concentrations of koumine, its derivatives, or the control compound for a specified period.

  • After the incubation period, MTT solution was added to each well, and the plates were incubated to allow the formation of formazan (B1609692) crystals.

  • The formazan crystals were dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance was measured at a specific wavelength using a microplate reader.

  • The half-maximal inhibitory concentration (IC50) values were calculated from the dose-response curves.[3][4]

In Vivo Xenograft Studies

• Animal Model: BALB/c athymic nude mice were used for the studies.

• Tumor Implantation:

  • For the hepatocellular carcinoma model, H22 tumor cells were implanted subcutaneously into the mice.

  • For the colon cancer model, HT-29 cells were implanted subcutaneously.[1][2]

• Treatment:

  • Once the tumors reached a palpable size, the mice were randomized into different treatment groups: vehicle control, koumine/koumine derivatives, and 5-FU.

  • The compounds were administered via a specified route (e.g., intraperitoneal or oral) at defined doses and schedules.

• Data Collection:

  • Tumor volume was measured regularly using calipers.

  • Body weight of the mice was monitored to assess toxicity.

  • At the end of the study, the mice were euthanized, and the tumors were excised and weighed.

• Endpoint: The primary endpoint was the inhibition of tumor growth, calculated relative to the vehicle control group. Spleen index was also measured in the H22 xenograft model to assess the impact on the immune system.

Mandatory Visualization

The following diagrams illustrate the signaling pathways potentially modulated by koumine derivatives and a general workflow for in vivo antitumor studies.

Caption: Potential signaling pathways affected by koumine derivatives.

Caption: Workflow for in vivo antitumor studies.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Design, semi-synthesis and bioevaluation of koumine-like derivatives as potential antitumor agents in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Study of the in vitro cytotoxic activity of Gelsemium elegans using human ovarian and breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Analysis: Koumine vs. Strychnine as Glycine Receptor Inhibitors

A comprehensive guide for researchers on the inhibitory effects of the Gelsemium alkaloid Koumine in comparison to the classical antagonist Strychnine on the α1 glycine (B1666218) receptor.

Executive Summary

Due to the current lack of publicly available data on the specific biological targets and inhibitory activity of 11-Hydroxyrankinidine, this guide presents a comparative analysis of a well-characterized alkaloid from the same plant genus, Koumine. This analysis focuses on its inhibitory action on the α1 glycine receptor (GlyR), a key mediator of inhibitory neurotransmission in the central nervous system. Koumine's activity is compared with that of Strychnine, a widely recognized and potent competitive antagonist of the glycine receptor. This guide provides a detailed comparison of their inhibitory efficacy, the experimental methods used to determine these properties, and a visualization of the relevant signaling pathway.

Data Presentation: Inhibitory Activity at the α1 Glycine Receptor

The following table summarizes the quantitative data on the inhibitory potency of Koumine and Strychnine on the α1 glycine receptor.

Compound	Target Receptor	Inhibitory Concentration (IC50)	Mechanism of Action	Source
Koumine	α1 Glycine Receptor	31.5 ± 1.7 µM	Competitive Antagonist	[1]
Strychnine	α1 Glycine Receptor	10 - 50 nM	Competitive Antagonist	[2]

Experimental Protocols

The inhibitory activities of Koumine and Strychnine on the α1 glycine receptor were determined using electrophysiological recordings from transfected HEK293 cells.[1][3]

Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Cells were transiently transfected with the cDNA encoding the human α1 glycine receptor subunit using a suitable transfection reagent.

• Electrophysiological recordings were performed 24-48 hours post-transfection.

Electrophysiological Recordings:

• Whole-cell patch-clamp recordings were performed on transfected HEK293 cells.

• The extracellular solution contained (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with the pH adjusted to 7.4 with NaOH.

• The intracellular solution contained (in mM): 120 CsCl, 2 MgCl2, 10 EGTA, 10 HEPES, and 2 ATP, with the pH adjusted to 7.2 with CsOH.

• Glycine-activated currents were elicited by the rapid application of glycine.

• To determine the IC50 values, concentration-response curves were generated by applying increasing concentrations of either Koumine or Strychnine in the presence of a fixed concentration of glycine.

• The resulting data were fitted to a sigmoidal dose-response equation to calculate the IC50 value, which represents the concentration of the inhibitor required to reduce the glycine-activated current by 50%.

Mandatory Visualization

Caption: Inhibition of the α1 glycine receptor signaling pathway by Koumine and Strychnine.

Concluding Remarks

While 11-Hydroxyrankinidine remains an uncharacterized compound in terms of its inhibitory activity, the analysis of its fellow Gelsemium alkaloid, Koumine, provides valuable insight into the potential pharmacological actions of this class of molecules. The data clearly demonstrates that Koumine acts as an inhibitor of the α1 glycine receptor, albeit with significantly lower potency than the classical antagonist Strychnine. This comparative guide serves as a framework for the type of analysis that can be performed once sufficient experimental data for 11-Hydroxyrankinidine becomes available. Researchers in drug discovery and pharmacology can utilize the presented methodologies to further investigate the therapeutic potential and toxicological profiles of novel compounds targeting the glycine receptor.

References

• 1. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Functional modulation of glycine receptors by the alkaloid gelsemine - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Replication of Published 11-Hydroxyrankinidine Data: A Comparative Guide

A comprehensive review of the available scientific literature reveals a significant gap in the independent replication of published data for the alkaloid 11-Hydroxyrankinidine, first isolated from the plant Gelsemium elegans. While the original 1989 publication by Lin et al. detailed its discovery, subsequent independent verification of its specific biological activities and signaling pathways remains elusive. This guide provides a comparative analysis of the limited data on 11-Hydroxyrankinidine alongside more extensively studied alkaloids from the same plant, offering researchers a broader context for future investigations.

Executive Summary

11-Hydroxyrankinidine is a constituent of Gelsemium elegans, a plant known for its diverse and potent alkaloid profile. Despite its early discovery, research specifically focused on 11-Hydroxyrankinidine has been sparse. In contrast, other alkaloids from the same plant, such as koumine, gelsemine, and gelsenicine, have been the subject of numerous studies, providing a basis for comparison. This guide summarizes the available data, highlights the lack of independent replication for 11-Hydroxyrankinidine, and presents comparative data for alternative Gelsemium alkaloids.

Data Presentation

Due to the scarcity of specific quantitative data for 11-Hydroxyrankinidine, a direct comparative table with independent replication data is not possible. Instead, the following table summarizes the available information for 11-Hydroxyrankinidine and presents comparative data for other major alkaloids from Gelsemium elegans.

Alkaloid	Chemical Formula	Molecular Weight ( g/mol )	Reported Biological Activities	Availability of Independent Replication Data
11-Hydroxyrankinidine	C₂₀H₂₄N₂O₄	356.42	Not extensively studied. General alkaloid activity from G. elegans suggests potential cytotoxic and neurological effects.	Not Found
Koumine	C₂₀H₂₂N₂O	306.40	Anxiolytic, anti-inflammatory, analgesic, neuroprotective effects.	Multiple studies available.
Gelsemine	C₂₀H₂₂N₂O₂	322.40	Anxiolytic, analgesic, anti-inflammatory, glycine (B1666218) receptor agonist.	Multiple studies available.
Gelsenicine	C₁₉H₂₂N₂O₃	326.39	Potent neurotoxin, glycine receptor antagonist.	Multiple studies available.

Experimental Protocols

As no specific experimental protocols for the biological assays of 11-Hydroxyrankinidine could be located, this section outlines a generalized protocol for the isolation and preliminary cytotoxic screening of alkaloids from Gelsemium elegans, based on methodologies reported for other alkaloids from this plant.

General Protocol for Alkaloid Isolation and Cytotoxicity Screening

1. Plant Material and Extraction:

• Dried and powdered aerial parts of Gelsemium elegans are extracted with methanol (B129727) (MeOH) at room temperature.

• The MeOH extract is concentrated under reduced pressure to yield a crude extract.

• The crude extract is then subjected to acid-base partitioning to separate the alkaloid fraction.

2. Chromatographic Separation:

• The crude alkaloid fraction is subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of chloroform (B151607) and methanol to yield several sub-fractions.

• Fractions containing compounds of interest are further purified using preparative thin-layer chromatography (pTLC) or high-performance liquid chromatography (HPLC) to isolate individual alkaloids.

3. Structural Elucidation:

• The structure of the isolated alkaloids is determined using spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry (MS).

4. In Vitro Cytotoxicity Assay (MTT Assay):

• Human cancer cell lines (e.g., A549 lung carcinoma, HepG2 hepatoma) are seeded in 96-well plates and allowed to adhere overnight.

• Cells are treated with varying concentrations of the isolated alkaloids for 48-72 hours.

• Cell viability is assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The IC₅₀ (half-maximal inhibitory concentration) is calculated to determine the cytotoxic potential of the compound.

Mandatory Visualization

The following diagrams illustrate the general experimental workflow for isolating and testing Gelsemium alkaloids and a proposed signaling pathway for some of the more studied alkaloids from this plant.

Caption: Experimental workflow for Gelsemium alkaloid isolation and screening.

Caption: Proposed signaling pathway for the anxiolytic effects of Gelsemine.

Conclusion

The lack of independent replication of the originally published data on 11-Hydroxyrankinidine is a significant knowledge gap that hinders its potential for further research and development. While the broader family of Gelsemium alkaloids has shown a range of potent biological activities, the specific contribution and mechanisms of 11-Hydroxyrankinidine remain largely unknown. This guide serves to highlight this disparity and to encourage future research to focus on the independent validation of its properties and the elucidation of its mechanism of action. Such studies are crucial for determining the true therapeutic potential of this and other lesser-known natural products.

Assessing the Selectivity of 11-Hydroxyrankinidine: A Comparative Guide to Target Identification and Profiling

For Researchers, Scientists, and Drug Development Professionals

Published: December 6, 2025

Introduction

11-Hydroxyrankinidine is a natural indole (B1671886) alkaloid isolated from the plant Gelsemium elegans.[1] Alkaloids from this plant have been noted for a variety of pharmacological effects, including analgesic, anti-inflammatory, and immunomodulatory activities, with some evidence suggesting interactions with the central nervous system, potentially involving GABA receptors.[2][3] However, the specific biological target of 11-Hydroxyrankinidine remains to be definitively identified. This guide provides a comprehensive framework for researchers aiming to identify the primary target of 11-Hydroxyrankinidine and subsequently assess its selectivity.

Due to the current absence of a known primary target, this guide will first outline a strategy for target identification. Following this, we will propose a series of experiments to determine the compound's selectivity against a panel of hypothetical targets, based on the known activities of related alkaloids. This guide includes detailed experimental protocols and data presentation formats to facilitate a thorough investigation.

Part 1: A Strategy for Primary Target Identification

Before assessing selectivity, the primary biological target of 11-Hydroxyrankinidine must be identified. A multi-pronged approach combining computational and experimental methods is recommended.

Experimental Workflow for Target Identification

Caption: Workflow for identifying the biological target of a novel compound.

Recommended Target Identification Protocols

Modern label-free methods are advantageous for natural products as they do not require chemical modification of the compound, which could alter its activity.[4][5]

• Affinity-Based Protein Profiling: This involves immobilizing 11-Hydroxyrankinidine on a solid support (e.g., beads) and incubating it with cell lysate. Proteins that bind to the compound are then eluted and identified by mass spectrometry.

• Cellular Thermal Shift Assay (CETSA): This technique assesses the thermal stability of proteins in the presence of a ligand.[6] Target proteins will typically show increased thermal stability upon binding to 11-Hydroxyrankinidine. This can be performed in intact cells, providing a more physiologically relevant context.

Part 2: Assessing Selectivity Against Hypothetical Targets

Based on the known bioactivities of Gelsemium elegans alkaloids, we propose a panel of hypothetical targets to initiate a selectivity assessment. These include:

• GABA-A Receptors: Given the potential CNS effects of the plant's alkaloids.[2][3]

• Cyclooxygenase (COX) Enzymes (COX-1 and COX-2): As key mediators of inflammation, these are relevant to the observed anti-inflammatory properties.

• Tumor Necrosis Factor-alpha (TNF-α) Production: As a key pro-inflammatory cytokine, inhibition of its release is a common mechanism for anti-inflammatory compounds.

The following sections detail the experimental protocols to assess the activity and selectivity of 11-Hydroxyrankinidine against these targets.

Comparative Selectivity Data (Hypothetical)

The following table illustrates how quantitative data on the selectivity of 11-Hydroxyrankinidine and potential comparator compounds would be presented. Data shown are for illustrative purposes only.

Compound	Target	Assay Type	IC50 / Ki (nM)
11-Hydroxyrankinidine	GABA-A Receptor	Radioligand Binding	[Experimental Value]
COX-1	Enzymatic	[Experimental Value]
COX-2	Enzymatic	[Experimental Value]
TNF-α Secretion	Cell-Based	[Experimental Value]
Diazepam (Comparator)	GABA-A Receptor	Radioligand Binding	50
Indomethacin (Comparator)	COX-1	Enzymatic	15
COX-2	Enzymatic	100
Celecoxib (Comparator)	COX-1	Enzymatic	2500
COX-2	Enzymatic	40
Dexamethasone (B1670325) (Comparator)	TNF-α Secretion	Cell-Based	5

Experimental Protocols

Protocol 1: GABA-A Receptor Radioligand Binding Assay

This protocol is adapted from standard procedures for assessing binding to the benzodiazepine (B76468) site on the GABA-A receptor.[7]

Objective: To determine the binding affinity (Ki) of 11-Hydroxyrankinidine for the GABA-A receptor.

Materials:

• Rat brain cortex membranes (source of GABA-A receptors)

• [³H]-Flunitrazepam or [³H]-Muscimol (radioligand)

• 11-Hydroxyrankinidine

• Diazepam (positive control)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Wash buffer (cold 50 mM Tris-HCl)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Prepare rat brain membranes by homogenization and centrifugation.

• In a 96-well plate, combine the membrane preparation, [³H]-radioligand (at a concentration near its Kd), and varying concentrations of 11-Hydroxyrankinidine or control compounds.

• For non-specific binding determination, include wells with a high concentration of a known ligand (e.g., unlabeled diazepam).

• Incubate the plate at 4°C for 60-90 minutes.

• Terminate the binding reaction by rapid filtration through glass fiber filters, followed by washing with cold wash buffer to remove unbound radioligand.

• Quantify the radioactivity retained on the filters using a scintillation counter.

• Calculate the IC50 value (concentration of compound that inhibits 50% of specific binding) and convert to a Ki value using the Cheng-Prusoff equation.

Protocol 2: COX-1/COX-2 Enzymatic Activity Assay

This protocol outlines a common method for measuring the inhibition of COX enzymes.[8][9][10]

Objective: To determine the IC50 values of 11-Hydroxyrankinidine for COX-1 and COX-2.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• Fluorometric probe (e.g., ADHP)

• Heme (cofactor)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• 11-Hydroxyrankinidine

• Indomethacin and Celecoxib (control inhibitors)

• 96-well plate and fluorometric plate reader

Procedure:

• In separate wells of a 96-well plate, add the assay buffer, either COX-1 or COX-2 enzyme, the fluorometric probe, and heme.

• Add varying concentrations of 11-Hydroxyrankinidine or control inhibitors to the wells.

• Pre-incubate the plate at 37°C for 10-15 minutes to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Immediately measure the fluorescence kinetically over 5-10 minutes (Ex/Em = 535/587 nm).

• Calculate the rate of reaction for each concentration of the inhibitor.

• Determine the IC50 value by plotting the percent inhibition against the log of the inhibitor concentration.

Protocol 3: TNF-α Secretion Assay in LPS-Stimulated Macrophages

This cell-based assay measures the effect of 11-Hydroxyrankinidine on the production of a key inflammatory cytokine.[11][12][13]

Objective: To determine the IC50 of 11-Hydroxyrankinidine for the inhibition of TNF-α secretion.

Materials:

• RAW 264.7 macrophage cell line or primary murine bone marrow-derived macrophages

• Lipopolysaccharide (LPS)

• 11-Hydroxyrankinidine

• Dexamethasone (positive control)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Human TNF-α ELISA kit

• 96-well cell culture plates

Procedure:

• Seed macrophages in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with varying concentrations of 11-Hydroxyrankinidine or dexamethasone for 1-2 hours.

• Stimulate the cells with LPS (e.g., 100 ng/mL) for 4-6 hours to induce TNF-α production.

• Collect the cell culture supernatant.

• Quantify the concentration of TNF-α in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

• Calculate the percent inhibition of TNF-α secretion for each concentration of the compound.

• Determine the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Visualization of Key Pathways and Workflows

General Workflow for Assessing Compound Selectivity

Caption: A logical workflow for determining the selectivity profile of a compound.

Simplified Pro-inflammatory Signaling Pathway

Caption: Simplified signaling cascade leading to inflammatory mediator production.

Conclusion

While the precise molecular target of 11-Hydroxyrankinidine is yet to be elucidated, this guide provides a systematic and robust framework for its identification and subsequent selectivity profiling. By employing a combination of modern target identification techniques and established enzymatic and cell-based assays, researchers can effectively characterize the pharmacological profile of this novel natural product. The detailed protocols and data presentation formats herein are intended to support and standardize these efforts, ultimately contributing to a deeper understanding of the therapeutic potential of 11-Hydroxyrankinidine.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 2. academic.oup.com [academic.oup.com]
• 3. mdpi.com [mdpi.com]
• 4. An update of label-free protein target identification methods for natural active products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Labeled and Label-Free Target Identifications of Natural Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Currently Available Strategies for Target Identification of Bioactive Natural Products [frontiersin.org]
• 7. PDSP - GABA [kidbdev.med.unc.edu]
• 8. assaygenie.com [assaygenie.com]
• 9. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. abcam.com [abcam.com]
• 11. static.miltenyibiotec.com [static.miltenyibiotec.com]
• 12. biosensis.com [biosensis.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

11-Hydroxyrankinidine: A Comparative Guide to a Gelsemium Alkaloid Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Hydroxyrankinidine is a monoterpenoid indole (B1671886) alkaloid belonging to the humantenine-type scaffold, isolated from the highly toxic plant Gelsemium elegans. While specific biological data for 11-Hydroxyrankinidine is currently limited in publicly accessible literature, its structural relatives within the Gelsemium genus, such as gelsemine (B155926) and koumine, have been more extensively studied. These alkaloids are known for a wide range of pharmacological activities, including neurotoxic, cytotoxic, analgesic, and anti-inflammatory effects. This guide provides a comparative overview of the 11-Hydroxyrankinidine scaffold in the context of its better-characterized relatives and other relevant natural product scaffolds. Due to the lack of direct experimental data for 11-Hydroxyrankinidine, this comparison relies on data from structurally similar Gelsemium alkaloids to provide a predictive and contextual understanding of its potential biological profile.

Comparative Analysis of Biological Activity

The biological activity of Gelsemium alkaloids is largely attributed to their interaction with key receptors in the central nervous system, leading to both therapeutic and toxic effects. The following tables summarize the available quantitative data for major Gelsemium alkaloids, offering a point of reference for the potential activity of 11-Hydroxyrankinidine.

Neurotoxicity Profile

The primary mechanism of neurotoxicity for many Gelsemium alkaloids is their interaction with inhibitory neurotransmitter receptors, such as the glycine (B1666218) receptor (GlyR) and the gamma-aminobutyric acid type A receptor (GABA-A R).

Compound	Scaffold Type	Target	Activity (IC50)	Reference
Gelsemine	Gelsemine-type	Glycine Receptor	~40-75 µM	[1]
GABA-A Receptor	~55-75 µM	[1]
Koumine	Koumine-type	Glycine Receptor	31.5 ± 1.7 µM	[1]
GABA-A Receptor	> 100 µM	[1]
Gelsevirine	Gelsemine-type	Glycine Receptor	40.6 ± 8.2 µM	[1]
Humantenmine	Humantenine-type	Glycine Receptor	No detectable activity	[1]
GABA-A Receptor	No detectable activity	[1]

Table 1: Comparative Neuroreceptor Activity of Gelsemium Alkaloids. This table highlights the inhibitory concentrations (IC50) of major Gelsemium alkaloids on key neuroreceptors. The lack of activity for humantenmine, the parent scaffold type of 11-Hydroxyrankinidine, is noteworthy.

Cytotoxicity Profile

Several Gelsemium alkaloids have demonstrated cytotoxic effects against various cancer cell lines.

Compound	Scaffold Type	Cell Line	Activity (IC50)	Reference
(+) Gelsemine	Gelsemine-type	PC12 (rat pheochromocytoma)	31.59 µM	[2]
Koumine Derivative (Compound 1)	Koumine-type	Human tumor cell lines	4.6-9.3 µM	[2]
Nor-humantenine Derivative (Compound 7)	Humantenine-type	Human tumor cell lines	4.6-9.3 µM	[2]

Table 2: Comparative Cytotoxicity of Gelsemium Alkaloids. This table presents the cytotoxic activity of selected Gelsemium alkaloids against different cell lines.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathway affected by Gelsemium alkaloids and a general workflow for assessing the cytotoxicity of natural products.

Caption: Mechanism of neurotoxicity for Gelsemium alkaloids.

Caption: A typical workflow for evaluating cytotoxicity.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of natural product scaffolds. Below are generalized protocols for key experiments relevant to the activities of Gelsemium alkaloids.

Cytotoxicity Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound on the proliferation of a specific cell line.

Methodology:

• Cell Seeding: Cancer cells (e.g., PC12, HeLa) are seeded into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

• Compound Treatment: The natural product is dissolved in a suitable solvent (e.g., DMSO) and diluted to various concentrations in the cell culture medium. The cells are then treated with these concentrations. A vehicle control (medium with solvent) and a positive control (a known cytotoxic agent) are included.

• Incubation: The plates are incubated for a period of 24 to 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated for another 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Neuroreceptor Binding Assay (Radioligand Displacement)

Objective: To determine the binding affinity of a compound to a specific neuroreceptor.

Methodology:

• Membrane Preparation: Membranes from cells expressing the target receptor (e.g., GlyR or GABA-A R) or from brain tissue are prepared.

• Binding Reaction: The membranes are incubated with a specific radiolabeled ligand (e.g., [³H]strychnine for GlyR) and varying concentrations of the unlabeled test compound (e.g., a Gelsemium alkaloid).

• Incubation and Separation: The reaction mixture is incubated to allow binding to reach equilibrium. The bound and free radioligands are then separated by rapid filtration through glass fiber filters.

• Radioactivity Measurement: The radioactivity retained on the filters, representing the amount of bound radioligand, is measured using a scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding (measured in the presence of a high concentration of an unlabeled ligand) from the total binding. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

Comparison with Other Natural Product Scaffolds

While a direct comparison with 11-Hydroxyrankinidine is not possible, we can compare the general properties of Gelsemium alkaloids with other well-known neurotoxic and cytotoxic natural product scaffolds.

Scaffold Class	Representative Compound	Primary Mechanism of Action	Key Biological Activities
Gelsemium Alkaloids	Gelsemine, Koumine	Glycine and GABA-A receptor modulation	Neurotoxicity, Cytotoxicity, Analgesia
Strychnos Alkaloids	Strychnine	Glycine receptor antagonist	Potent convulsant, Neurotoxicity
Aconitum Alkaloids	Aconitine	Voltage-gated sodium channel activator	Cardiotoxicity, Neurotoxicity
Taxanes	Paclitaxel	Microtubule stabilization	Potent anticancer activity
Vinca Alkaloids	Vincristine, Vinblastine	Microtubule destabilization	Potent anticancer activity
Camptothecins	Camptothecin	Topoisomerase I inhibitor	Anticancer activity

Table 3: Comparison of Gelsemium Alkaloids with Other Bioactive Natural Product Scaffolds. This table provides a broad overview of different classes of natural products, their mechanisms of action, and their primary biological effects.

Conclusion

The 11-Hydroxyrankinidine scaffold, as part of the humantenine-type alkaloids from Gelsemium elegans, resides within a family of compounds with significant and diverse biological activities. While specific experimental data for 11-Hydroxyrankinidine remains elusive, the information available for its structural analogs, such as gelsemine and koumine, suggests a potential for neurotoxic and cytotoxic properties, likely mediated through interactions with inhibitory neurotransmitter receptors. Further research is imperative to isolate and characterize 11-Hydroxyrankinidine and to perform comprehensive biological assays to elucidate its specific pharmacological profile. The experimental protocols and comparative data presented in this guide offer a framework for future investigations into this and other novel natural product scaffolds. Researchers are encouraged to employ these methodologies to contribute to a more complete understanding of the therapeutic and toxicological potential of the vast chemical diversity found in nature.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Validated Analytical Methods for 11-Hydroxyrankinidine Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 11-Hydroxyrankinidine, an indole (B1671886) alkaloid isolated from plants of the Gelsemium genus. Given the absence of a standardized, publicly validated method specifically for 11-Hydroxyrankinidine, this document outlines a proposed state-of-the-art Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method, benchmarked against alternative chromatographic techniques. The experimental protocols and validation parameters are based on established practices for similar alkaloids, ensuring a robust framework for researchers to develop and validate their own assays.

Comparison of Analytical Methods

The selection of an analytical method for quantifying 11-Hydroxyrankinidine in biological matrices depends on the required sensitivity, selectivity, and the available instrumentation. The following table summarizes the key performance characteristics of a proposed UPLC-MS/MS method compared to alternative HPLC-UV and GC-MS methods.

Table 1: Comparison of Analytical Method Performance

Parameter	UPLC-MS/MS (Proposed)	HPLC-UV (Alternative)	GC-MS (Alternative)
Selectivity	Very High (based on mass-to-charge ratio)	Moderate (risk of co-eluting interferences)	High (mass spectral separation)
Sensitivity (LLOQ)	~0.1 ng/mL	~10-50 ng/mL	~5 ng/mL (with derivatization)
Linearity (r²)	>0.995	>0.998	>0.99
Intra-day Precision (%CV)	<15%	<10%	<15%
Inter-day Precision (%CV)	<15%	<10%	<15%
Accuracy (% Bias)	±15%	±15%	±15%
Sample Volume	Low (e.g., 50 µL plasma)	Moderate (e.g., 100-500 µL plasma)	Moderate (e.g., 100-500 µL plasma)
Throughput	High	Moderate	Low to Moderate
Derivatization Required	No	No	Yes (typically silylation)

Experimental Protocols

A detailed protocol for the proposed UPLC-MS/MS method is provided below. This method is designed for high sensitivity and specificity, making it suitable for pharmacokinetic and toxicokinetic studies.

Proposed Method: UPLC-MS/MS for 11-Hydroxyrankinidine in Human Plasma

This protocol is adapted from validated methods for other Gelsemium alkaloids and serves as a robust starting point for method development and validation.

1. Materials and Reagents:

• 11-Hydroxyrankinidine reference standard

• Internal Standard (IS), e.g., Strychnine or a stable isotope-labeled 11-Hydroxyrankinidine

• LC-MS grade acetonitrile (B52724), methanol, and water

• Formic acid, analytical grade

• Human plasma (with anticoagulant, e.g., K2EDTA)

2. Sample Preparation (Protein Precipitation):

• Aliquot 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 150 µL of acetonitrile containing the internal standard (e.g., at 20 ng/mL).

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Inject 2-5 µL of the supernatant into the UPLC-MS/MS system.

3. UPLC-MS/MS Operating Conditions:

• UPLC System: Waters ACQUITY UPLC or equivalent

• Column: Waters ACQUITY UPLC BEH C18 (e.g., 50 mm × 2.1 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-3.5 min: 95% B

  • 3.5-3.6 min: 95% to 5% B

  • 3.6-4.5 min: 5% B (re-equilibration)

• Column Temperature: 40°C

• Autosampler Temperature: 10°C

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6460, Sciex API 4000)

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Capillary Voltage: 2.5 - 3.5 kV

• Source Temperature: 150°C

• Desolvation Gas Temperature: 450°C

• Desolvation Gas Flow: 900 L/hr

• Detection Mode: Multiple Reaction Monitoring (MRM)

4. Proposed MRM Transitions:

• 11-Hydroxyrankinidine:

  • Molecular Formula: C₂₀H₂₄N₂O₄

  • Molecular Weight: 356.42 g/mol

  • Precursor Ion [M+H]⁺: m/z 357.2

  • Proposed Product Ions: To be determined experimentally by infusing the reference standard. Likely fragments would result from the loss of water (-18), CO (-28), or cleavage of the ethylidene group or other ring structures.

• Internal Standard (Strychnine):

  • Precursor Ion [M+H]⁺: m/z 335.2

  • Product Ion: m/z 166.1

5. Method Validation Parameters: The method should be validated according to regulatory guidelines (e.g., FDA or EMA), assessing selectivity, linearity, accuracy, precision, recovery, matrix effects, and stability.[1][2][3]

Visualizing Workflows and Pathways

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for 11-Hydroxyrankinidine quantification.

Caption: Key parameters in analytical method validation.

Many Gelsemium alkaloids are known to interact with inhibitory neurotransmitter receptors in the central nervous system. The analgesic and anxiolytic effects are partly attributed to their modulation of glycine (B1666218) receptors (GlyR), which can, in turn, influence the synthesis of neurosteroids like allopregnanolone.[4][5]

Caption: Gelsemium alkaloid action on spinal glycine receptors.

References

• 1. Experimental neuropharmacology of Gelsemium sempervirens: Recent advances and debated issues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 11-Hydroxyrankinidine | TargetMol [targetmol.com]
• 4. Functional modulation of glycine receptors by the alkaloid gelsemine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of 11-Hydroxyrankinidine

For Immediate Use by Laboratory and Research Professionals

This document provides comprehensive guidance on the proper disposal of 11-Hydroxyrankinidine, a natural alkaloid compound isolated from Gelsemium elegans. Due to its origin from a highly poisonous plant, this compound must be handled with extreme caution and disposed of as hazardous chemical waste. Adherence to these protocols is critical to ensure the safety of laboratory personnel and to prevent environmental contamination.

Chemical and Safety Data Overview

Property	Value	Source
Chemical Name	11-Hydroxyrankinidine	-
Source	Gelsemium elegans	[1]
Chemical Class	Indole Alkaloid	[1][2]
Toxicity	Assumed to be highly toxic, similar to other Gelsemium alkaloids which are known to be poisonous and can cause respiratory failure.[1][3]	-
Primary Hazard	Acutely Toxic	[1]

Personal Protective Equipment (PPE) Requirements

Before handling 11-Hydroxyrankinidine for any purpose, including disposal, the following Personal Protective Equipment (PPE) is mandatory:

• Gloves: Chemically resistant gloves (e.g., nitrile) are required.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat must be worn and properly fastened.

• Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or aerosols.[4]

Step-by-Step Disposal Protocol

The disposal of 11-Hydroxyrankinidine must be managed through your institution's Environmental Health and Safety (EHS) office or equivalent hazardous waste management program.[5] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [6]

Experimental Protocol: Segregation and Packaging for Disposal

• Waste Identification: Classify any material contaminated with 11-Hydroxyrankinidine, including unused product, solutions, and contaminated labware (e.g., pipette tips, vials, gloves), as "Acutely Hazardous Chemical Waste."

• Container Selection:

  • Use a dedicated, leak-proof, and chemically compatible hazardous waste container.[6][7] The container must have a secure, tight-fitting lid.[8]

  • The container must be in good condition, free from cracks or damage.[6]

• Waste Collection:

  • Solid Waste: Carefully place pure compound, contaminated solids (e.g., weighing paper, contaminated PPE) into the designated waste container. Avoid generating dust.

  • Liquid Waste: Collect solutions containing 11-Hydroxyrankinidine in a separate, compatible liquid waste container. Do not mix with other solvent waste streams unless explicitly permitted by your EHS office.

  • Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated sharps container that is also labeled as hazardous chemical waste.[9]

• Labeling:

  • As soon as you begin accumulating waste, affix a "Hazardous Waste" label to the container.[8]

  • The label must include:

    • The full chemical name: "11-Hydroxyrankinidine" (do not use abbreviations).[6]

    • The concentration and quantity of the waste.

    • The words "Acutely Hazardous" or "Toxic."

    • The date accumulation started.[9]

    • The name of the principal investigator and laboratory contact information.

• Storage:

  • Store the sealed hazardous waste container in a designated, secure area within the laboratory, away from general traffic.[9]

  • Ensure the storage area has secondary containment to control any potential leaks.[8]

  • Segregate the waste from incompatible materials.[7]

• Disposal Request:

  • Once the container is full or you are ready for disposal, contact your institution's hazardous waste management service to schedule a pickup. Follow their specific procedures for requesting waste removal.[6]

Disposal of Empty Containers:

An empty container that held 11-Hydroxyrankinidine must also be treated as hazardous waste unless properly decontaminated. To decontaminate, triple rinse the container with a suitable solvent (e.g., methanol (B129727) or ethanol).[8] The resulting rinsate must be collected and disposed of as hazardous liquid waste.[8] After triple rinsing, deface the original label and dispose of the container as regular lab glass or plastic waste, as per institutional policy.[8]

Spill Management

In the event of a spill:

• Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.[10]

• Secure the Area: Restrict access to the spill area.

• Report: Report the spill to your laboratory supervisor and your institution's EHS office.[10]

• Cleanup (if trained):

  • Only personnel trained in hazardous spill cleanup should perform this task.

  • Wear appropriate PPE as listed above.

  • For solid spills, carefully cover with an inert absorbent material like sand or vermiculite (B1170534) to avoid raising dust.[10]

  • Gently sweep the material into a designated hazardous waste container.

  • For liquid spills, absorb with a chemical sorbent pad or other inert material.

  • All cleanup materials must be disposed of as hazardous waste.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 11-Hydroxyrankinidine.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Atlas of Poisonous Plants in Hong Kong - A Clinical Toxicology Perspective 香港有毒植物圖鑑 - 臨床毒理學透視 [www3.ha.org.hk]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. danielshealth.com [danielshealth.com]
• 8. vumc.org [vumc.org]
• 9. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 10. benchchem.com [benchchem.com]

Essential Safety and Operational Guidance for Handling 11-Hydroxyrankinidine

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of 11-Hydroxyrankinidine (CAS No. 122590-03-8), a natural alkaloid compound.[1][2][3][4] Given the lack of a specific Safety Data Sheet (SDS), and because it belongs to a class of bioactive alkaloids, 11-Hydroxyrankinidine should be handled as a potentially cytotoxic compound. Adherence to stringent safety protocols is imperative to mitigate risks of exposure through skin contact, inhalation, or accidental ingestion.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the first line of defense against exposure to potentially hazardous compounds like 11-Hydroxyrankinidine. The following table summarizes the recommended PPE for various laboratory activities.

Activity	Required PPE	Purpose
Handling Solid Compound (Weighing, Aliquoting)	- Double Nitrile Gloves- Disposable Gown- Safety Glasses with Side Shields or Goggles- N95 or higher Respirator	Prevents skin contact and inhalation of fine particles.
Preparing Solutions	- Double Nitrile Gloves- Disposable Gown- Safety Glasses with Side Shields or Goggles- Chemical Fume Hood	Protects against splashes and inhalation of aerosols.
Administering Compound (In Vitro/In Vivo)	- Nitrile Gloves- Lab Coat- Safety Glasses	Standard protection against accidental splashes.
Spill Cleanup	- Double Nitrile Gloves- Disposable Gown- Safety Goggles or Face Shield- N95 or higher Respirator	Provides comprehensive protection during emergency cleanup.
Waste Disposal	- Nitrile Gloves- Lab Coat	Protects against contact with contaminated waste.

Experimental Protocols: Safe Handling and Disposal

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

• The product datasheet indicates that 11-Hydroxyrankinidine powder can be stored at -20°C for up to three years.[1]

Preparation of Stock Solutions:

• Work Area Preparation: All handling of the solid compound and preparation of solutions should be conducted within a certified chemical fume hood to minimize inhalation risk.

• Donning PPE: Wear appropriate PPE as detailed in the table above (double nitrile gloves, disposable gown, and safety glasses).

• Weighing: Carefully weigh the desired amount of 11-Hydroxyrankinidine powder. Use a dedicated and calibrated analytical balance within the fume hood.

• Solubilization: According to available data, 11-Hydroxyrankinidine is soluble in DMSO (10 mM).[2] Slowly add the solvent to the powder to avoid aerosolization. Gently vortex or sonicate if necessary to ensure complete dissolution.

• Labeling: Clearly label the stock solution container with the compound name, concentration, solvent, date of preparation, and appropriate hazard warnings.

• Storage of Solutions: Stock solutions can be stored at -80°C for up to one year.[1]

Operational Plan: Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and contamination.

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don PPE: Put on the appropriate PPE for spill cleanup, including double nitrile gloves, a disposable gown, and safety goggles.

• Contain the Spill: For liquid spills, use an absorbent material like CHEMSORB® to contain the spill.[5] For powder spills, gently cover with damp absorbent pads to avoid creating dust.

• Clean the Area:

  • Carefully collect all contaminated absorbent materials and any broken containers.

  • Place all contaminated materials into a designated, labeled hazardous waste container.

  • Clean the spill area with a suitable laboratory detergent and water, followed by a rinse with 70% ethanol.

• Dispose of Waste: All materials used for cleanup must be disposed of as hazardous waste.

• Report the Incident: Document the spill and the cleanup procedure according to your institution's environmental health and safety guidelines.

Disposal Plan

All waste contaminated with 11-Hydroxyrankinidine must be treated as hazardous chemical waste.

• Solid Waste: This includes contaminated gloves, gowns, absorbent pads, and empty vials. Place these items in a clearly labeled, sealed hazardous waste bag or container.

• Liquid Waste: Unused solutions containing 11-Hydroxyrankinidine should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour this waste down the drain.

• Sharps: Needles, syringes, or other sharps contaminated with 11-Hydroxyrankinidine must be disposed of in a designated sharps container for hazardous waste.

• Final Disposal: All hazardous waste must be disposed of through a licensed environmental waste management company, typically via high-temperature incineration.

Workflow for Safe Handling of 11-Hydroxyrankinidine

Caption: Workflow for the safe handling of 11-Hydroxyrankinidine.

References

• 1. 11-Hydroxyrankinidine | TargetMol [targetmol.com]
• 2. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 3. chemwhat.com [chemwhat.com]
• 4. 11-Hydroxyrankinidine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. brainhealthandpuzzles.com [brainhealthandpuzzles.com]